1,2-Diethoxypropane

• CAS: 10221-57-5

Core Science & Biosynthesis

Technical Guide to the Physical Properties of 1,2-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-diethoxypropane. The information is compiled from various chemical data sources and is presented to support research and development activities.

Core Physical and Chemical Properties

1,2-Diethoxypropane, also known as propylene glycol diethyl ether, is a colorless to light yellow liquid.[1][2] It is classified as a diether, with the chemical formula C₇H₁₆O₂.[3][4][5]

Property	Value	Source(s)
Molecular Formula	C₇H₁₆O₂	[3][4][5]
Molecular Weight	132.20 g/mol	[3][4]
CAS Number	10221-57-5	[2][3]
IUPAC Name	1,2-diethoxypropane	[4]
SMILES	CCOCC(C)OCC	[4]
Appearance	Colorless to light yellow liquid	[1][2]
Boiling Point	124-125 °C	[3][6]
Density	0.8309 g/cm³	[3][6]
Vapor Pressure	19.15 hPa at 20°C	[3][6]
Water Solubility	52 g/L at 25°C	[3][6]
Flash Point	20 °C	[1]

Experimental Protocols for Property Determination

While specific experimental protocols for the determination of physical properties of 1,2-diethoxypropane are not extensively detailed in publicly available literature, the following are standard methodologies employed for organic liquids of this type.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a compound like 1,2-diethoxypropane, several standard methods can be employed:

• Ebulliometer Method: This technique involves using a specialized apparatus called an ebulliometer, which measures the boiling point of a liquid by creating an equilibrium between the liquid and vapor phases.

• Dynamic Method: A sample is heated, and the temperature at which boiling occurs is recorded as a function of pressure.

• Distillation Method: The boiling point can be determined during the distillation of the liquid. The temperature of the vapor that is in equilibrium with the boiling liquid is measured.

• Siwoloboff Method: This is a micro-method suitable for small sample volumes. The sample is heated in a tube along with an inverted capillary tube. The boiling point is the temperature at which a continuous stream of bubbles emerges from the capillary.

A general procedure using a Thiele tube, a common laboratory apparatus for determining boiling and melting points, is as follows:

• A small amount of 1,2-diethoxypropane is placed in a small test tube.

• A capillary tube, sealed at one end, is placed open-end-down into the liquid.

• The test tube is attached to a thermometer and heated in an oil bath within the Thiele tube.

• As the temperature rises, air trapped in the capillary tube expands and escapes.

• When the liquid's boiling point is reached, a continuous stream of vapor bubbles will emerge from the capillary tube.

• The heat source is then removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

Density Measurement

The density of a liquid is its mass per unit volume. For a volatile organic compound such as 1,2-diethoxypropane, the following methods are standard:

• Hydrometer: A calibrated, weighted glass instrument that floats in the liquid. The density is read from the scale at the point where the surface of the liquid meets the stem of the hydrometer.

• Pycnometer: A glass flask with a close-fitting ground glass stopper with a capillary tube through it, which allows air bubbles to escape. The density is determined by accurately weighing the pycnometer empty, filled with a reference liquid of known density (like water), and then filled with the sample liquid.

• Oscillating Densimeter: This instrument measures the oscillation frequency of a U-shaped tube filled with the sample. The frequency of oscillation is directly related to the density of the liquid.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light travels through the material. It is a characteristic property of a substance.

• Abbé Refractometer: This is the most common instrument for measuring the refractive index of liquids. A few drops of the sample are placed between two prisms. Light of a specific wavelength (usually the sodium D-line at 589 nm) is passed through the sample, and the angle of refraction is measured. The instrument is calibrated and provides a direct reading of the refractive index. The temperature must be controlled and reported as the refractive index is temperature-dependent.

Water Solubility Determination

The solubility of an organic compound in water is an important physical property.

• Cloud-Point Method: This method is used to determine the solubility of a substance at different temperatures. A known amount of the substance and water are mixed, and the temperature at which the solution becomes cloudy (indicating saturation) upon cooling or clear upon heating is recorded.

• Volumetric or Gravimetric Method: A saturated solution of 1,2-diethoxypropane in water is prepared at a specific temperature. A known volume or mass of the saturated solution is then analyzed to determine the amount of dissolved ether. This can be done by techniques such as gas chromatography after extraction into an organic solvent.

Visualizations

Caption: Interrelationship of the physical properties of 1,2-diethoxypropane.

Caption: Generalized workflow for boiling point determination using the Siwoloboff method.

References

• 1. quora.com [quora.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. prc.cnrs.fr [prc.cnrs.fr]
• 4. Measurement of Organic Chemical Refractive Indexes Using an Optical Time-Domain Reflectometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. faculty.weber.edu [faculty.weber.edu]

An In-depth Technical Guide to 1,2-Diethoxypropane

CAS Number: 10221-57-5

This technical guide provides a comprehensive overview of 1,2-diethoxypropane, a vicinal diether of interest in various chemical and research applications. The document is intended for researchers, scientists, and professionals in drug development and materials science, detailing the compound's properties, synthesis, analytical methods, and safety protocols.

Chemical Identity and Properties

1,2-Diethoxypropane, also known as Propylene Glycol Diethyl Ether, is an organic compound classified as a diether, with two ether groups on adjacent carbon atoms.[1][2] Its chemical structure and properties make it a versatile solvent and a model compound for academic research into vicinal ethers.[1][2]

The quantitative properties of 1,2-diethoxypropane are summarized in the table below, compiled from various chemical data sources.

Property	Value	Source(s)
CAS Number	10221-57-5	[3][4][5][6]
Molecular Formula	C₇H₁₆O₂	[3][5][6]
Molecular Weight	132.20 g/mol	[3][5][7]
IUPAC Name	1,2-diethoxypropane	[5]
Synonyms	Propylene Glycol Diethyl Ether, Propylenglykolather	[2][4][7]
Appearance	Colorless to light yellow liquid	[3][7]
Density	0.8309 g/cm³	[3][4][6]
Boiling Point	124-125 °C	[4][6]
Vapor Pressure	19.15 hPa at 20°C	[3][4][6]
Water Solubility	52 g/L at 25°C	[3][4][6]
LogP	1.44790	[4]
Hydrogen Bond Acceptor Count	2	[4][8]
Rotatable Bond Count	5	[4][8]

Synthesis and Production

The primary synthesis route for 1,2-diethoxypropane is the etherification of propylene glycol with ethanol.[1] This reaction generates water as a by-product, which can inhibit the reaction by shifting the chemical equilibrium toward the reactants.[1] Therefore, efficient water removal during the process is crucial for achieving high product yields.[1] Heterogeneous catalysts are often preferred in industrial processes to facilitate easy separation from the reaction mixture.[1]

Caption: Synthesis of 1,2-diethoxypropane via etherification.

Applications in Research and Industry

Due to its chemical properties, 1,2-diethoxypropane has several applications:

• Solvent: It is commonly used as a solvent in the formulation of paints, coatings, and cleaning products because of its ability to dissolve a wide range of substances and its good wetting properties.[2]

• Research Compound: As a vicinal diether, it serves as a model compound for academic studies on the properties and reactivity of this functional group, which is present in various natural and synthetic molecules.[1]

• Chemical Intermediate: Diether compounds are used in organic synthesis as versatile reagents, ligands, or building blocks for more complex molecules.[1]

While it may be used as a solvent in processes related to drug discovery, there is currently no evidence of 1,2-diethoxypropane having direct biological or signaling pathway activity relevant to drug development professionals. Its primary relevance to this audience is its role as a process solvent or potential starting material.

Experimental Protocols

The identity, purity, and structural confirmation of 1,2-diethoxypropane are typically assessed using standard analytical techniques.

GC-MS is a powerful and standard method for determining the purity of volatile compounds like 1,2-diethoxypropane by identifying and quantifying impurities.[1]

Objective: To quantify the purity of a 1,2-diethoxypropane sample and identify any volatile impurities.

Instrumentation:

• Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS) detector.[9]

• Capillary Column: A polar column, such as a DB-WAX or similar polyethylene glycol phase, is suitable for separating ethers and potential alcohol impurities.[9]

Methodology:

• Sample Preparation: Prepare a dilute solution of the 1,2-diethoxypropane sample in a high-purity volatile solvent (e.g., dichloromethane or hexane). A typical concentration is 1 µL/mL.

• GC Parameters:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 220°C and hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

  • Source Temperature: 230°C.[9]

  • Mass Range: Scan from m/z 35 to 350.

• Data Analysis:

  • The retention time of the major peak is used to identify 1,2-diethoxypropane by comparison with a reference standard.

  • The mass spectrum of the peak is compared against a library (e.g., NIST) to confirm its identity.

  • Purity is calculated based on the relative peak area of the main component compared to the total area of all peaks in the chromatogram.

Caption: Standard analytical workflow for purity assessment by GC-MS.

NMR spectroscopy is essential for the unambiguous structural confirmation of 1,2-diethoxypropane.[1] Techniques like ¹H NMR, ¹³C NMR, HMBC, and NOESY can provide detailed information about proton and carbon environments, connectivity, and spatial relationships within the molecule.[1]

Safety and Handling

1,2-Diethoxypropane is classified as a highly flammable liquid and vapor.[5] Appropriate safety precautions must be taken during its handling and storage.

• GHS Classification: Flammable Liquid, Category 2 (H225).[5]

• Precautionary Statements:

  • Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[7][10]

  • Keep container tightly closed and store in a well-ventilated place.[10]

  • Ground and bond container and receiving equipment to prevent static discharge.[7][10]

  • Use explosion-proof electrical equipment and non-sparking tools.[7][10]

  • Wear protective gloves, clothing, and eye/face protection.

  • In case of fire, use dry chemical, foam, or carbon dioxide for extinction.

• Storage: Store at room temperature, preferably in a cool, dark place (<15°C) under an inert atmosphere, as the compound can be hygroscopic.[7]

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 4. 1,2-Diethoxypropane｜lookchem [lookchem.com]
• 5. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cas 10221-57-5,1,2-DIETHOXYPROPANE | lookchem [lookchem.com]
• 7. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. Page loading... [wap.guidechem.com]
• 9. Gas Chromatography-Tandem Mass Spectrometry Method for the Selective Detection of Glycols and Glycerol in the Liquids and Aerosols of E-Cigarette, or Vaping, Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2,2-Diethoxypropane CAS 126-84-1 | 820391 [merckmillipore.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Propylene Glycol Diethyl Ether

Abstract

Propylene glycol diethyl ether, also known as 1,2-diethoxypropane, is a chemical compound with the formula C7H16O2.[1] It belongs to the P-series of glycol ethers, which are recognized for their lower toxicity compared to the E-series.[2] This document provides a comprehensive technical overview of propylene glycol diethyl ether, including its chemical and physical properties, synthesis, analytical methods, applications, and safety and environmental profile. The information is intended for researchers, scientists, and professionals in drug development and other relevant industries.

Chemical and Physical Properties

Propylene glycol diethyl ether is a clear, colorless liquid with low volatility and moderate viscosity.[1] It is soluble in water and many organic solvents, making it a versatile solvent.[1] While specific quantitative data for propylene glycol diethyl ether is limited in publicly available literature, the properties of the closely related propylene glycol monoethyl ether (PGEE) provide a useful surrogate for understanding its general characteristics.

Table 1: Physical and Chemical Properties of Propylene Glycol Ethers

Property	Propylene Glycol Diethyl Ether (1,2-Diethoxypropane)	Propylene Glycol Monoethyl Ether (PGEE)	Source
CAS Number	10221-57-5	1569-02-4	[1]
Molecular Formula	C7H16O2	C5H12O2	[1]
Molecular Weight	132.20 g/mol	104.15 g/mol	[1]
Boiling Point	124-125 °C	130.5 – 134.5 °C at 1,013 hPa	LookChem, Carl ROTH
Melting Point	-	-70 °C	Carl ROTH
Density	0.8309 g/cm³	0.897 g/cm³ at 20 °C	LookChem, Carl ROTH
Vapor Pressure	19.15 hPa at 20℃	-	LookChem
Flash Point	-	40 °C at 1,013 hPa	Carl ROTH
Water Solubility	52 g/L at 25℃	Miscible in any proportion	LookChem, Carl ROTH
logP (o/w)	1.44790	1.46 (pH 7, 20 °C)	LookChem, Carl ROTH

Synthesis

The primary method for the synthesis of ethers, including propylene glycol diethyl ether, is the Williamson ether synthesis. This reaction involves the nucleophilic substitution of an alkyl halide by an alkoxide.[3][4][5][6]

General Williamson Ether Synthesis Protocol

The synthesis of propylene glycol diethyl ether can be conceptualized as a two-step process starting from propylene glycol, or a one-step process from a propylene glycol monoether.

Logical Workflow for Williamson Ether Synthesis of Propylene Glycol Diethyl Ether:

Caption: Williamson ether synthesis workflow for propylene glycol diethyl ether.

Experimental Protocol for a Related Compound (Propylene Glycol Dimethyl Ether)

The process involves reacting propylene glycol methyl ether with sodium hydroxide and monochloromethane. The optimized conditions identified in this study were a propylene glycol methyl ether to sodium hydroxide molar ratio of 1:1.5, a reaction time of 6 hours, a stirring rate of 500 rpm, and a reaction temperature of 60°-85°C. A phase transfer catalyst was also employed.

To adapt this for propylene glycol diethyl ether, the following modifications would be necessary:

• Starting material: Propylene glycol monoethyl ether would be used instead of the methyl ether.

• Alkylating agent: An ethyl halide, such as ethyl bromide or ethyl iodide, would be used instead of monochloromethane.

Analytical Methods

Gas chromatography (GC) coupled with mass spectrometry (MS) or flame ionization detection (FID) is the preferred method for the analysis of glycol ethers.[2][4]

Gas Chromatography-Mass Spectrometry (GC-MS) for Glycol Ether Analysis

Sample Preparation: For cosmetic samples, two effective methods are ultrasound-assisted extraction (UAE) and micro-matrix solid-phase dispersion (µMSPD), followed by GC-MS analysis. These methods are environmentally friendly, requiring small sample sizes and low volumes of organic solvents. A highly polar column, such as one packed with polyethylene glycol (PEG), allows for direct analysis without the need for derivatization.

GC-MS Parameters (General): A reference method for the analysis of various glycol ethers provides the following general parameters which can be adapted for propylene glycol diethyl ether:

• Column: A cyano-based thin-film column, such as the Rxi®-1301Sil MS, is recommended for better resolution and faster run times compared to thicker film columns.[2]

• Injector Temperature: 240 °C

• Carrier Gas: Helium at a constant flow of 0.8 mL/min

• Oven Program: Initial temperature of 40 °C (held for 1 min), ramped to 240 °C at 8 °C/min.

• MS Detector: Electron impact (EI) ionization at +70 eV.

• Ion Source Temperature: 150 °C

• Transfer Line Temperature: 240 °C

Experimental Workflow for GC-MS Analysis of Glycol Ethers:

Caption: General workflow for the GC-MS analysis of glycol ethers.

Applications

Propylene glycol diethyl ether is primarily used as a solvent in various industrial and commercial applications due to its favorable properties such as low volatility and good solvency for a wide range of substances.[1]

• Paints and Coatings: It serves as a solvent in the formulation of paints and coatings.[1]

• Cleaning Products: Its ability to dissolve a variety of compounds makes it a useful component in cleaning formulations.[1]

• Inks: It is also utilized in the production of printing inks.

The P-series glycol ethers, in general, are high-performance industrial solvents used in cleaners, inks, paints, and coatings. They provide good solvency for a variety of resins including acrylics, epoxies, alkyds, polyesters, nitrocellulose, and polyurethanes. In cleaning applications, they offer low toxicity, surface tension reduction, and good solvency for both polar and nonpolar materials.

Safety and Environmental Profile

Propylene glycol ethers are generally considered to have low toxicity.[1]

Toxicological Data

Specific toxicological data for propylene glycol diethyl ether is scarce. However, data for the closely related propylene glycol monoethyl ether (PGEE) provides valuable insights.

Table 2: Toxicological Data for Propylene Glycol Monoethyl Ether (PGEE)

Endpoint	Value	Species	Source
Acute Oral Toxicity (LD50)	4.4 g/kg	Rat	CAMEO Chemicals
Acute Dermal Toxicity	May be harmful in contact with skin	-	Carl ROTH
Skin Irritation	Slight irritation	-	Shell
Eye Irritation	Serious eye irritation	-	Shell
Carcinogenicity	Not classified as a carcinogen	-	Shell
Mutagenicity	Not classified as a mutagen	-	Shell
Reproductive Toxicity	Does not impair fertility or damage the developing foetus	-	Shell

Glycol ethers can be absorbed into the body through ingestion, inhalation, and dermal contact. Ingestion is considered the most toxic route of exposure.

Environmental Fate

P-series glycol ethers, including propylene glycol diethyl ether, are expected to have a favorable environmental profile.

Table 3: Ecotoxicological and Environmental Fate Data for Propylene Glycol Monoethyl Ether (PGEE)

Endpoint	Value	Species	Exposure Time	Source
Acute Fish Toxicity (LC50)	5,300 mg/L	Fish	96 h	Carl ROTH
Acute Aquatic Invertebrate Toxicity (EC50)	5,000 mg/L	Aquatic invertebrates	48 h	Carl ROTH
Acute Algae Toxicity (ErC50)	1,900 mg/L	Algae	72 h	Carl ROTH
Biodegradability	Readily biodegradable (68% in 28 days)	-	-	Carl ROTH
Bioaccumulation Potential	Does not significantly accumulate in organisms	-	-	Carl ROTH

Propylene glycol ethers show low toxicity towards aquatic organisms, are completely miscible with water, biodegradable, and are not expected to bio-accumulate.[4]

Logical Relationship of Environmental Fate:

Caption: Environmental fate of P-series glycol ethers.

Conclusion

Propylene glycol diethyl ether is a versatile solvent with a favorable safety and environmental profile characteristic of P-series glycol ethers. While specific quantitative data for the diethyl ether derivative is limited, information from closely related compounds provides a strong basis for its safe handling and application. Its primary synthesis route is the Williamson ether synthesis, and it can be effectively analyzed using standard chromatographic techniques. Its main applications are in the formulation of paints, coatings, and cleaning products. Further research to generate specific physical, chemical, and toxicological data for propylene glycol diethyl ether would be beneficial for its broader application and risk assessment.

References

• 1. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Khan Academy [khanacademy.org]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 6. byjus.com [byjus.com]

Synthesis of 1,2-Diethoxypropane from Propylene Glycol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1,2-diethoxypropane from propylene glycol, primarily through the Williamson ether synthesis. This method offers a versatile and established route for the preparation of ethers. This document provides a comprehensive overview of the reaction, including experimental protocols, quantitative data, and key process diagrams to facilitate understanding and application in a laboratory setting.

Core Synthesis Pathway: Williamson Ether Synthesis

The primary method for synthesizing 1,2-diethoxypropane from propylene glycol is the Williamson ether synthesis. This reaction proceeds in two main steps:

• Deprotonation: Propylene glycol is a diol, containing two hydroxyl (-OH) groups. In the first step, a strong base is used to deprotonate both hydroxyl groups, forming a propylene glycol dialkoxide.

• Nucleophilic Substitution (SN2): The resulting dialkoxide acts as a potent nucleophile. It then reacts with an ethyl halide (e.g., ethyl iodide or ethyl bromide) in a bimolecular nucleophilic substitution (SN2) reaction. The alkoxide ions attack the electrophilic carbon of the ethyl halide, displacing the halide and forming the two ether bonds.

The overall reaction is as follows:

HO-CH(CH₃)-CH₂-OH + 2 NaH → Na⁺⁻O-CH(CH₃)-CH₂-O⁻Na⁺ + 2 H₂ Na⁺⁻O-CH(CH₃)-CH₂-O⁻Na⁺ + 2 CH₃CH₂-Br → CH₃CH₂-O-CH(CH₃)-CH₂-O-CH₂CH₃ + 2 NaBr

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected outcomes for the Williamson ether synthesis of 1,2-diethoxypropane, based on general principles and data from similar ether syntheses.[1] It is important to note that optimal conditions may vary and require empirical optimization.

Parameter	Value/Range	Notes
Reactants
Propylene Glycol	1.0 equivalent	Starting diol.
Base (e.g., NaH, KH)	2.0 - 2.2 equivalents	A slight excess of base ensures complete deprotonation of both hydroxyl groups.
Ethyl Halide (e.g., C₂H₅Br, C₂H₅I)	2.0 - 2.2 equivalents	A slight excess can help drive the reaction to completion. Ethyl iodide is more reactive but also more expensive than ethyl bromide.
Solvent	Aprotic, polar solvents such as THF, DMF, or DMSO	These solvents are suitable for SN2 reactions.
Reaction Temperature	25 - 70 °C	The reaction is often started at room temperature and may be gently heated to increase the reaction rate.
Reaction Time	12 - 24 hours	Reaction progress should be monitored by a suitable technique like TLC or GC.
Typical Yield	60 - 80%	Yields can be influenced by factors such as reaction conditions, purity of reagents, and efficiency of the workup procedure.

Experimental Protocol

This section provides a detailed methodology for the synthesis of 1,2-diethoxypropane from propylene glycol via the Williamson ether synthesis.

Materials:

• Propylene glycol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl bromide (or ethyl iodide)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (2.2 equivalents) to a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

  • Wash the sodium hydride with anhydrous hexane to remove the mineral oil, and then carefully decant the hexane.

  • Add anhydrous THF to the flask to create a slurry.

• Deprotonation:

  • Dissolve propylene glycol (1.0 equivalent) in anhydrous THF in the dropping funnel.

  • Add the propylene glycol solution dropwise to the stirred sodium hydride slurry at 0 °C (ice bath). The addition should be slow to control the evolution of hydrogen gas.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours to ensure complete formation of the dialkoxide.

• Etherification:

  • Cool the reaction mixture back to 0 °C.

  • Add ethyl bromide (2.2 equivalents) dropwise via the dropping funnel.

  • After the addition, remove the ice bath and allow the reaction to warm to room temperature. The mixture is then typically heated to a gentle reflux (around 60-70 °C) and stirred for 12-24 hours.

• Reaction Monitoring:

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to check for the disappearance of the starting material.

• Workup:

  • After the reaction is complete, cool the mixture to 0 °C.

  • Carefully quench the excess sodium hydride by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Add water to dissolve the inorganic salts.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

  • Combine the organic extracts and wash them with water and then with a saturated brine solution.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent from the filtrate using a rotary evaporator.

  • The crude product can be purified by fractional distillation under atmospheric or reduced pressure to obtain pure 1,2-diethoxypropane.

Reaction Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the chemical signaling pathway and the experimental workflow.

Caption: Williamson ether synthesis pathway for 1,2-diethoxypropane.

Caption: Experimental workflow for the synthesis of 1,2-diethoxypropane.

References

• 1. byjus.com [byjus.com]

molecular weight and formula of 1,2-diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 1,2-diethoxypropane. Due to its classification as a vicinal diether, this compound serves as a significant model for academic research into the reactivity and properties of this functional group.[1] This document summarizes its core attributes and presents a generalized experimental workflow for its synthesis and characterization, which can be adapted for similar chemical entities.

Core Chemical and Physical Properties

1,2-Diethoxypropane is an organic compound with the molecular formula C₇H₁₆O₂.[1][2][3][4][5][6] It is also known by synonyms such as Propylene Glycol Diethyl Ether. The key quantitative data for this compound are summarized in the table below.

Property	Value
Molecular Formula	C₇H₁₆O₂[1][2][3][4][5][6]
Molecular Weight	132.20 g/mol [1][2][3]
Boiling Point	124-125 °C[2][4]
Density	0.8309 g/cm³[2][4]
Vapor Pressure	19.15 hPa at 20 °C[2][4]
Water Solubility	52 g/L at 25 °C[2][6]

Generalized Experimental Protocol: Synthesis and Characterization

While specific, detailed experimental protocols for 1,2-diethoxypropane are not extensively documented in publicly available literature, a general methodology for its synthesis and characterization can be outlined based on standard organic chemistry practices. The synthesis would typically involve the etherification of 1,2-propanediol.

1. Synthesis: Williamson Ether Synthesis Adaptation

• Objective: To synthesize 1,2-diethoxypropane from 1,2-propanediol and an ethylating agent.

• Materials: 1,2-propanediol, sodium hydride (or another strong base), ethyl iodide (or another ethylating agent), and an anhydrous aprotic solvent (e.g., THF).

• Procedure:

  • 1,2-propanediol is dissolved in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • The solution is cooled in an ice bath, and sodium hydride is added portion-wise to deprotonate the hydroxyl groups, forming the corresponding dialkoxide.

  • Ethyl iodide is then added dropwise to the reaction mixture.

  • The reaction is allowed to warm to room temperature and stirred until completion, which can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction is carefully quenched with water, and the product is extracted with an organic solvent (e.g., diethyl ether).

  • The organic layers are combined, washed with brine, dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

2. Purification

• Objective: To isolate pure 1,2-diethoxypropane from the crude reaction mixture.

• Method: Fractional distillation is the most common method for purifying liquid products like 1,2-diethoxypropane. The crude product is heated, and the fraction corresponding to the boiling point of 1,2-diethoxypropane (124-125 °C) is collected.

3. Spectroscopic Characterization

• Objective: To confirm the structure and purity of the synthesized 1,2-diethoxypropane.

• Techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the connectivity of atoms and the overall structure of the molecule.

  • Infrared (IR) Spectroscopy: This technique is used to identify the presence of C-O ether linkages and the absence of O-H stretches from the starting material.

  • Mass Spectrometry (MS): MS is employed to determine the molecular weight of the compound and to analyze its fragmentation pattern, further confirming its identity.

Visualized Workflow for Synthesis and Characterization

The following diagram illustrates the logical flow of the generalized experimental protocol for synthesizing and characterizing 1,2-diethoxypropane.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. Cas 10221-57-5,1,2-DIETHOXYPROPANE | lookchem [lookchem.com]
• 3. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. 1,2-Diethoxypropane｜lookchem [lookchem.com]

The Solubility Profile of 1,2-Diethoxypropane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,2-diethoxypropane in organic solvents. While specific quantitative data for a broad range of organic solvents is not extensively documented in publicly available literature, this document consolidates known physical properties, general solubility principles for ethers, and detailed experimental protocols for determining solubility. This information is intended to support researchers and professionals in the fields of chemistry and drug development in their handling and application of 1,2-diethoxypropane.

Physicochemical Properties of 1,2-Diethoxypropane

A summary of the key physical and chemical properties of 1,2-diethoxypropane is presented in the table below. These properties are crucial for understanding its behavior in various solvent systems.

Property	Value
Molecular Formula	C7H16O2
Molecular Weight	132.2 g/mol [1][2]
Boiling Point	124-125 °C[2][3][4]
Density	0.8309 g/cm³[2][3][4]
Water Solubility	52 g/L at 25 °C[2][3][4]
Vapor Pressure	19.15 hPa at 20 °C[2][3]
LogP	1.44790[3]
Hydrogen Bond Donor Count	0[3]
Hydrogen Bond Acceptor Count	2[3]

General Solubility of Ethers in Organic Solvents

Ethers, as a class of organic compounds, are generally considered to be good solvents for a wide array of organic substances due to their ability to dissolve fats, waxes, oils, and other nonpolar compounds.[5] Their solubility characteristics are dictated by their molecular structure, which includes an oxygen atom bonded to two alkyl or aryl groups.[5][6]

Key principles governing the solubility of ethers like 1,2-diethoxypropane include:

• "Like Dissolves Like" : This fundamental principle suggests that substances with similar polarities are more likely to be soluble in one another.[7] Ethers are considered to be relatively nonpolar to weakly polar.[5] Consequently, they exhibit appreciable solubility in a variety of organic solvents.[5][8]

• Solvent Polarity : Ethers are generally miscible with common nonpolar and weakly polar organic solvents such as alkanes (e.g., hexanes), aromatic hydrocarbons (e.g., toluene, benzene), and halogenated hydrocarbons (e.g., chloroform).[9] They are also soluble in polar aprotic solvents like acetone and ethyl acetate, as well as in alcohols such as methanol and ethanol.[5][9] A related compound, 2,2-diethoxypropane, is noted to be highly soluble in organic solvents like ethanol and ether.[10]

• Hydrogen Bonding : Ether molecules themselves cannot form hydrogen bonds with each other, which results in lower boiling points compared to alcohols of similar molecular weight.[5][8] However, the oxygen atom in the ether linkage can act as a hydrogen bond acceptor, allowing for some solubility in protic solvents like alcohols.[8]

Based on these principles, it can be inferred that 1,2-diethoxypropane is likely to be readily soluble in a wide range of common organic solvents.

Experimental Protocols for Determining Solubility

To obtain precise quantitative data on the solubility of 1,2-diethoxypropane in specific organic solvents, standardized experimental methods should be employed. The following outlines a general workflow for determining solubility.

General Experimental Workflow for Solubility Determination

Caption: A generalized workflow for the experimental determination of solubility.

Detailed Methodologies

1. Preparation of Materials:

• Ensure that both the solute (1,2-diethoxypropane) and the selected organic solvent are of high purity.[11]

• Prepare a temperature-controlled environment, such as a water bath or incubator. It is often recommended to measure solubility at different temperatures, for example, at 4°C for stability assessment and at 37°C for biopharmaceutical relevance.[11]

2. Equilibration (Shake-Flask Method):

• Add an excess amount of 1,2-diethoxypropane to a known volume of the organic solvent in a sealed container.

• Agitate the mixture at a constant temperature for a sufficient period to ensure that equilibrium is reached and a saturated solution is formed.[11] This can be achieved using a shaker bath. The time required to reach equilibrium can vary and may need to be determined empirically.

3. Separation of Phases:

• Once equilibrium is established, the undissolved solute must be separated from the saturated solution. This can be accomplished through methods such as centrifugation followed by decantation or by filtering the solution through a suitable membrane filter.[12] It is crucial that this step is performed without altering the temperature of the solution.

4. Quantitative Analysis:

• The concentration of 1,2-diethoxypropane in the clear, saturated solution is then determined using a reliable analytical technique.[11] Suitable methods may include:

  • Gas Chromatography (GC): Given the volatility of 1,2-diethoxypropane, GC is a highly suitable method for quantification.

  • High-Performance Liquid Chromatography (HPLC): This can also be used, particularly if a suitable chromophore is present or if derivatization is performed.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative NMR (qNMR) can be a powerful tool for determining concentration without the need for phase separation.[7]

5. Data Interpretation:

• The solubility is then expressed as the concentration of the solute in the saturated solution at a specific temperature (e.g., in g/L, mol/L, or mg/mL).

Logical Relationships in Solubility Determination

The process of determining and understanding the solubility of a compound like 1,2-diethoxypropane involves a series of logical steps and considerations, from initial theoretical prediction to final experimental verification.

Caption: Logical progression for assessing and applying solubility data.

References

• 1. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 3. 1,2-Diethoxypropane｜lookchem [lookchem.com]
• 4. Cas 10221-57-5,1,2-DIETHOXYPROPANE | lookchem [lookchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. app1-c89-pub.pressidium.com - Ether In Organic Chemistry [app1-c89-pub.pressidium.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. research.cbc.osu.edu [research.cbc.osu.edu]
• 10. Page loading... [wap.guidechem.com]
• 11. solubility experimental methods.pptx [slideshare.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Guide: Physicochemical Properties of 1,2-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 1,2-diethoxypropane, including its boiling point and density. It details standardized experimental protocols for the determination of these properties and includes logical workflow diagrams to illustrate these processes.

Core Physicochemical Data

The fundamental physical properties of 1,2-diethoxypropane are summarized below. These values are critical for its application in various research and development settings, including as a solvent or a reagent in chemical synthesis.

Property	Value
Boiling Point	124-125 °C
Density	0.8309 g/cm³
Molecular Formula	C₇H₁₆O₂
Molecular Weight	132.2 g/mol
CAS Number	10221-57-5

Experimental Protocols

Detailed methodologies for the experimental determination of boiling point and density are crucial for the accurate characterization of substances like 1,2-diethoxypropane.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for determining the boiling point of a liquid with a small sample volume.

• Sample Preparation: Add approximately 0.5 mL of 1,2-diethoxypropane into a small test tube. Introduce a magnetic stir bar for smooth boiling.

• Apparatus Setup:

  • Place the test tube in a heating block situated on a hot plate stirrer.

  • Clamp the test tube securely.

  • Position a thermometer with its bulb approximately 1 cm above the liquid's surface.

• Heating and Observation:

  • Begin gentle stirring and heating of the sample.

  • Observe the formation of a reflux ring, which is a ring of condensing vapor on the inner wall of the test tube.

  • Adjust the thermometer's position so that its bulb is level with this reflux ring to ensure an accurate measurement of the vapor temperature.

• Data Recording: When the temperature reading on the thermometer stabilizes while the liquid is gently refluxing, record this temperature as the boiling point.[1] It is advisable to perform at least two separate determinations to ensure accuracy.[2]

Determination of Density (Volumetric Method)

This protocol outlines the steps to determine the density of a liquid by measuring its mass and volume.

• Mass Measurement (Tare): Place a clean, dry graduated cylinder on a digital balance and tare the balance to zero.

• Volume Measurement: Carefully pour a specific volume of 1,2-diethoxypropane into the graduated cylinder. Record the volume, ensuring the measurement is taken at the bottom of the meniscus.

• Mass Measurement (Sample): Weigh the graduated cylinder containing the liquid and record the combined mass.[3] The mass of the liquid is the difference between this value and the initial mass of the empty cylinder.

• Density Calculation: Calculate the density using the formula: Density = Mass / Volume.[4][5] For enhanced accuracy, it is recommended to also record the temperature of the liquid, as density is temperature-dependent.[5]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocols and a representative synthesis pathway.

Caption: Experimental workflow for boiling point determination.

Caption: Experimental workflow for density determination.

Caption: Logical relationship for a diethoxypropane synthesis.

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. scribd.com [scribd.com]
• 4. homesciencetools.com [homesciencetools.com]
• 5. uoanbar.edu.iq [uoanbar.edu.iq]

1,2-Diethoxypropane: A Technical Guide to a Model Vicinal Ether for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synthesis, properties, and potential applications of 1,2-diethoxypropane as a model compound for the vicinal ether functional group. Vicinal ethers, characterized by two ether linkages on adjacent carbon atoms, are found in a variety of biologically active natural products, particularly polyether ionophores, which have garnered significant interest in drug development for their anticancer and antimicrobial properties. Understanding the fundamental characteristics of a simple vicinal ether like 1,2-diethoxypropane provides a valuable framework for medicinal chemists and pharmacologists working with more complex molecules containing this motif.

Physicochemical and Spectroscopic Data

Quantitative data for 1,2-diethoxypropane and its close analog, 1,2-dimethoxypropane, are summarized below. Due to the limited availability of public spectroscopic data for 1,2-diethoxypropane, representative data from 1,2-dimethoxypropane is included for illustrative purposes.

Table 1: Physicochemical Properties of 1,2-Diethoxypropane

Property	Value
Molecular Formula	C₇H₁₆O₂
Molar Mass	132.20 g/mol [1]
Boiling Point	124-125 °C
Density	0.8309 g/cm³
Water Solubility	52 g/L at 25°C
LogP	1.1 at 22°C

Table 2: Representative Spectroscopic Data (from 1,2-Dimethoxypropane)

Technique	Data
¹H NMR	Due to the lack of a publicly available spectrum for 1,2-diethoxypropane, the expected proton NMR signals would be analogous to 1,2-dimethoxypropane. We would anticipate signals for the two ethoxy groups (a triplet for the methyl protons and a quartet for the methylene protons) and signals for the propane backbone (a methyl doublet, and complex multiplets for the methine and methylene protons).
¹³C NMR	Similarly, the carbon NMR of 1,2-diethoxypropane would show distinct signals for the two ethoxy groups and the three carbons of the propane backbone. A representative spectrum for 1,2-dimethoxypropane is available in the literature.[2]
Mass Spec.	The mass spectrum of 1,2-dimethoxypropane shows a molecular ion peak (M+) at m/z 104.1.[3] Common fragmentation patterns for ethers include alpha-cleavage (cleavage of the C-C bond adjacent to the oxygen) and cleavage of the C-O bond. For 1,2-diethoxypropane, one would expect a molecular ion peak at m/z 132.2 and fragmentation patterns corresponding to the loss of ethyl and ethoxy groups.

Experimental Protocols

A common and effective method for the synthesis of vicinal ethers like 1,2-diethoxypropane is the Williamson ether synthesis. This method involves the reaction of an alkoxide with a primary alkyl halide.

Synthesis of 1,2-Diethoxypropane via Williamson Ether Synthesis

This protocol outlines the synthesis of 1,2-diethoxypropane from 1,2-propanediol and ethyl iodide.

Materials:

• 1,2-Propanediol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Ethyl iodide (C₂H₅I)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Distilled water

Procedure:

• Preparation of the Dialkoxide:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 1,2-propanediol (1 equivalent) dissolved in anhydrous THF.

  • Under a nitrogen atmosphere, slowly add sodium hydride (2.2 equivalents) portion-wise at 0 °C (ice bath). Caution: Sodium hydride is highly reactive and flammable; handle with care.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours to ensure complete formation of the dialkoxide.

• Etherification:

  • Cool the reaction mixture to 0 °C.

  • Slowly add ethyl iodide (2.5 equivalents) dropwise via a syringe.

  • After the addition, allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by fractional distillation to obtain pure 1,2-diethoxypropane.

Diagram 1: Experimental Workflow for the Synthesis of 1,2-Diethoxypropane

Synthesis of 1,2-diethoxypropane workflow.

Role of Vicinal Ethers in Drug Development

The vicinal ether motif is a key structural feature in a class of natural products known as polyether ionophores . These molecules, such as monensin and salinomycin, are characterized by a backbone containing multiple cyclic ether units, often with vicinal arrangements. Their biological activity stems from their ability to form lipid-soluble complexes with metal cations and transport them across cell membranes, disrupting ion gradients and inducing cellular processes like apoptosis.[4][5][6] This ionophoric activity has made them promising candidates for anticancer and antimicrobial drugs.

While 1,2-diethoxypropane itself is not a drug, its simple, well-defined structure makes it an excellent model compound for studying the fundamental properties of the vicinal ether linkage. Researchers can use it to:

• Investigate Conformational Preferences: The relative orientation of the two ether groups can influence the overall shape of a molecule and its ability to bind to a biological target.

• Study Metabolic Stability: The ether linkage is generally stable to metabolic degradation, a desirable property in drug candidates. Studying the metabolism of a simple diether can provide insights into the stability of more complex polyether-containing drugs.

• Probe Non-covalent Interactions: The oxygen atoms of the ether groups can act as hydrogen bond acceptors, a crucial interaction for drug-receptor binding.

Vicinal Ethers and Cellular Signaling

The disruption of ion homeostasis by polyether ionophores can have profound effects on various cellular signaling pathways. One of the key pathways implicated in the action of many anticancer drugs is the PI3K/Akt/mTOR pathway , which plays a central role in cell growth, proliferation, and survival.[1][7][8][9][10] Dysregulation of this pathway is a hallmark of many cancers.

Polyether ionophores can indirectly affect this pathway by altering intracellular cation concentrations, which can, in turn, influence the activity of kinases and other signaling proteins. For instance, changes in intracellular Ca²⁺ levels can modulate the activity of Akt.

Diagram 2: Hypothetical Modulation of the PI3K/Akt/mTOR Pathway by a Vicinal Ether-Containing Ionophore

Ionophore-mediated disruption of the PI3K/Akt/mTOR pathway.

This diagram illustrates a potential mechanism where a vicinal ether-containing ionophore disrupts intracellular ion gradients, leading to the modulation of the PI3K/Akt/mTOR pathway and ultimately affecting cell survival and proliferation.

Conclusion

1,2-diethoxypropane serves as a valuable and accessible model compound for researchers in drug development. Its simple structure allows for the fundamental study of the physicochemical properties, reactivity, and potential biological interactions of the vicinal ether moiety. As the interest in polyether ionophores and other complex natural products containing this functional group continues to grow, a thorough understanding of simpler model systems like 1,2-diethoxypropane will be crucial for the rational design of new and effective therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. spectrabase.com [spectrabase.com]
• 3. Propane, 1,2-dimethoxy- [webbook.nist.gov]
• 4. Natural Polyether Ionophores and Their Pharmacological Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polyether ionophores: broad-spectrum and promising biologically active molecules for the control of drug-resistant bacteria and parasites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agscientific.com [agscientific.com]
• 7. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. musechem.com [musechem.com]
• 9. Targeting the PI3K/AKT signaling pathway in anticancer research: a recent update on inhibitor design and clinical trials (2020-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 1,2-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical and Physical Properties

1,2-Diethoxypropane is a flammable liquid.[1] A summary of its key quantitative data is presented in Table 1 for easy reference and comparison.

Table 1: Physical and Chemical Properties of 1,2-Diethoxypropane

Property	Value	Source(s)
IUPAC Name	1,2-diethoxypropane	[1]
Synonyms	Propylene glycol diethyl ether	[2]
CAS Number	10221-57-5	[1]
Molecular Formula	C₇H₁₆O₂	[1]
Molecular Weight	132.20 g/mol	[1]
Boiling Point	124-125 °C	[3]
Density	0.8309 g/cm³
Water Solubility	52 g/L at 25°C
LogP	1.44790
Vapor Pressure	19.15 hPa at 20°C

Synthesis of 1,2-Diethoxypropane

A detailed experimental protocol for the synthesis of 1,2-diethoxypropane is not widely documented. However, a plausible and effective method for its preparation is the Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide. In the context of 1,2-diethoxypropane, this can be achieved in a two-step process starting from 1,2-propanediol.

Experimental Protocol: Williamson Ether Synthesis of 1,2-Diethoxypropane

Materials:

• 1,2-propanediol

• Sodium hydride (NaH) or other strong base

• Ethyl iodide (or ethyl bromide)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Distilled water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

Procedure:

• Step 1: Formation of the Mono-alkoxide. In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, dissolve 1,2-propanediol in anhydrous diethyl ether or THF.

• Cool the solution in an ice bath and slowly add one equivalent of sodium hydride in portions. The reaction will generate hydrogen gas, so adequate ventilation is crucial.

• Allow the reaction mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the formation of the sodium salt of 1,2-propanediol (the mono-alkoxide).

• Step 2: First Etherification. To the solution of the alkoxide, add one equivalent of ethyl iodide dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and carefully quench with distilled water.

• Step 3: Formation of the Di-alkoxide. Isolate the intermediate, 1-ethoxy-2-propanol, and repeat the alkoxide formation step using another equivalent of sodium hydride.

• Step 4: Second Etherification. Introduce a second equivalent of ethyl iodide to the newly formed alkoxide and reflux until the reaction is complete as monitored by TLC.

• Work-up and Purification. After cooling, quench the reaction with water. Separate the organic layer, and wash it sequentially with distilled water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude 1,2-diethoxypropane can then be purified by fractional distillation.

Logical Relationship of the Synthesis Pathway:

Plausible synthesis of 1,2-diethoxypropane.

Spectroscopic Data (Predicted)

Table 2: Predicted ¹H NMR Spectral Data for 1,2-Diethoxypropane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.1	t	3H	-OCH₂CH ₃
~1.2	d	3H	-CH(OCH₂CH₃)CH ₃
~3.3-3.6	m	5H	-OCH ₂(CH₃), -CH (OCH₂CH₃)CH₃, -CH ₂(O)

Table 3: Predicted ¹³C NMR Spectral Data for 1,2-Diethoxypropane

Chemical Shift (δ) ppm	Assignment
~15	-OCH₂C H₃
~18	-CH(OCH₂CH₃)C H₃
~65-75	-C H₂(O), -OC H₂(CH₃)
~75-80	-C H(OCH₂CH₃)CH₃

Table 4: Predicted Key IR Absorption Bands for 1,2-Diethoxypropane

Wavenumber (cm⁻¹)	Functional Group
2850-3000	C-H stretch (alkane)
1050-1150	C-O stretch (ether)

Table 5: Predicted Mass Spectrometry Fragmentation for 1,2-Diethoxypropane

m/z	Possible Fragment
132	[M]⁺ (Molecular Ion)
117	[M - CH₃]⁺
103	[M - C₂H₅]⁺
87	[M - OC₂H₅]⁺
59	[CH₃CH(OCH₂CH₃)]⁺
45	[C₂H₅O]⁺

Applications in Research and Drug Development

Glycol ethers, as a class, find utility in the pharmaceutical industry primarily as solvents and solubilizing agents.[4][5][6] Propylene glycol ethers are noted for their lower toxicity compared to ethylene glycol ethers.[7]

Potential Roles of 1,2-Diethoxypropane:

• Solvent in Formulations: Due to its ether linkages, 1,2-diethoxypropane is expected to be a good solvent for a range of organic molecules. This property could be leveraged in the formulation of both oral and topical drug products to dissolve active pharmaceutical ingredients (APIs) that have poor water solubility.

• Excipient in Drug Delivery Systems: Its physical properties may make it a suitable component in the development of various drug delivery systems, such as emulsions, microemulsions, and self-emulsifying drug delivery systems (SEDDS), to enhance the bioavailability of poorly soluble drugs.

• Research as a Model Compound: As a simple vicinal diether, 1,2-diethoxypropane can serve as a model compound for academic and industrial research to study the chemical and physical properties of this class of molecules.[8]

Experimental Workflow for Formulation Development:

A typical workflow for developing a new drug formulation.

Safety and Handling

1,2-Diethoxypropane is classified as a highly flammable liquid and vapor.[1] Standard laboratory safety precautions should be followed when handling this compound, including working in a well-ventilated fume hood and avoiding sources of ignition. Personal protective equipment (PPE), such as safety goggles, gloves, and a lab coat, should be worn.

Conclusion

This technical guide has provided a detailed overview of the IUPAC name, properties, and potential applications of 1,2-diethoxypropane for a scientific audience. While a lack of readily available experimental spectroscopic data presents a challenge, the predicted data and the outlined synthesis protocol based on the Williamson ether synthesis offer a solid foundation for researchers interested in working with this compound. Its properties suggest potential as a solvent and excipient in pharmaceutical formulations, warranting further investigation into its utility in drug development.

References

• 1. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2-Diethoxypropane for synthesis | 126-84-1 [sigmaaldrich.com]
• 6. Propane, 2,2-diethoxy- [webbook.nist.gov]
• 7. WO2022078576A1 - Process for the preparation of 2-isopentyl-2-isopropyl-1,3-dimethoxypropane - Google Patents [patents.google.com]
• 8. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]

An In-Depth Technical Guide to 1,2-Diethoxypropane: Synonyms, Properties, Synthesis, and Biological Relevance

This technical guide provides a comprehensive overview of 1,2-diethoxypropane, its synonyms, and related isomeric compounds. It is intended for researchers, scientists, and professionals in drug development and chemical research. This document details the physicochemical properties, synthesis methodologies, and biological context of these compounds, presenting data in a structured and accessible format.

Chemical Identity and Synonyms

1,2-Diethoxypropane is a diether of propylene glycol. It is also known by several synonyms, which are listed in the table below. Understanding these synonyms is crucial for comprehensive literature searches and clear communication in a research context.

Synonym	Reference
Propylene Glycol Diethyl Ether	[1]
Propane, 1,2-diethoxy-	[2]
1,2-Diethoxypropan
Propylenglykol-diethylether

Physicochemical Properties of 1,2-Diethoxypropane and Related Compounds

The physicochemical properties of 1,2-diethoxypropane and its isomers, 1,1-diethoxypropane and 2,2-diethoxypropane, are summarized in the table below. These properties are fundamental to their application as solvents and in chemical synthesis.

Property	1,2-Diethoxypropane	1,1-Diethoxypropane	2,2-Diethoxypropane
CAS Number	10221-57-5[2]	4744-08-5[3]	126-84-1[4]
Molecular Formula	C₇H₁₆O₂[2]	C₇H₁₆O₂[3]	C₇H₁₆O₂[4]
Molecular Weight	132.20 g/mol [2]	132.20 g/mol [3]	132.20 g/mol [4]
Boiling Point	124-125 °C[5]	Not available	116-117 °C[6]
Density	0.8309 g/cm³[5]	Not available	0.82 g/mL at 25 °C[6]
Vapor Pressure	19.15hPa at 20℃[5]	Not available	Not available
Appearance	Colorless to light yellow liquid[5]	Not available	Colorless to Almost colorless clear liquid
SMILES	CCOCC(C)OCC[2]	CCC(OCC)OCC[3]	CCOC(C)(C)OCC
InChIKey	VPBZZPOGZPKYKX-UHFFFAOYSA-N[2]	MBNMGGKBGCIEGF-UHFFFAOYSA-N[3]	FGQLGYBGTRHODR-UHFFFAOYSA-N[4]

Synthesis of 1,2-Diethoxypropane and Related Compounds

The primary method for the synthesis of ethers such as 1,2-diethoxypropane is the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.

General Williamson Ether Synthesis

The Williamson ether synthesis is a versatile and widely used method for preparing both symmetrical and unsymmetrical ethers.[1][7] The reaction proceeds via an Sₙ2 mechanism, where an alkoxide ion acts as the nucleophile and attacks an alkyl halide, displacing the halide ion. For the synthesis of 1,2-diethoxypropane, this could involve the reaction of a 1,2-propylene glycol-derived alkoxide with an ethyl halide, or the reaction of an ethoxide with a di-halogenated propane derivative.

A generalized workflow for the Williamson ether synthesis.

Experimental Protocol: Representative Williamson Ether Synthesis of an Aryl Ether

Materials:

• 2-naphthol (1.04 mmol)

• 1-bromobutane (1.35 mmol)

• Sodium hydroxide (2.18 mmol)

• Ethanol (2.5 mL)

Procedure:

• To a 5 mL conical reaction vial, add 150 mg of 2-naphthol and 87 mg of crushed sodium hydroxide.[8]

• Add 2.5 mL of ethanol and equip the vial with an air condenser.

• Heat the mixture to reflux for 10 minutes. The boiling point of ethanol is 78 °C.[8]

• After cooling the solution to at least 60 °C, add 0.15 mL of 1-bromobutane via syringe.[8]

• Reheat the reaction to reflux for 50 minutes.[8]

• After cooling, transfer the contents to a small Erlenmeyer flask and add ice and ice-cold water to precipitate the solid product.[8]

• Collect the solid product by vacuum filtration using a Hirsch funnel.[8]

• Wash the product with ice-cold water and dry it by drawing air through the funnel.[8]

Synthesis of 2,2-Diethoxypropane

An improved method for the synthesis of 2,2-diethoxypropane involves the reaction of acetone and anhydrous ethanol with triethyl orthoformate as a dehydrating agent and ammonium chloride as a catalyst. The reported yield for this method is 77.5%.[9]

Reaction Conditions:

• Acetone (0.45 mol)

• Triethyl orthoformate (0.50 mol)

• Anhydrous ethanol (75 mL)

• Ammonium chloride (0.72 g)

• Reflux for 3 hours[9]

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and confirmation of 1,2-diethoxypropane and its isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would provide detailed information about the connectivity and chemical environment of the atoms in the molecule. 2D NMR techniques like COSY, HMQC, and HMBC can further elucidate the complete structure.[10]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of the C-O-C ether linkages and the C-H bonds of the alkyl chains.[10]

• Mass Spectrometry (MS): Mass spectrometry, often coupled with gas chromatography (GC-MS), is used to determine the molecular weight and fragmentation pattern of the compound, aiding in its identification.[10] PubChem provides mass spectrometry data for 1,1-diethoxypropane and 2,2-diethoxypropane.[3][4]

Biological Context: Metabolism and Toxicology of Propylene Glycol Ethers

Propylene glycol ethers are generally considered to have low toxicity compared to their ethylene glycol counterparts.[11] The metabolism of propylene glycol ethers is a key determinant of their toxicological profile.

Metabolic Pathway of Propylene Glycol Ethers

The metabolism of propylene glycol ethers primarily occurs in the liver. The metabolic pathway for the β-isomer of propylene glycol ethers, which have a primary alcohol group, involves oxidation by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) to form an alkoxy propionic acid metabolite. Minor pathways include metabolism by cytochrome P450 enzymes and conjugation with glucuronic acid or sulfate.

A simplified metabolic pathway for β-isomer propylene glycol ethers.

Toxicology

Acute exposure to high levels of glycol ethers can lead to narcosis, pulmonary edema, and damage to the liver and kidneys.[12] Chronic exposure may result in neurological and hematological effects.[12] Animal studies have indicated potential reproductive and developmental effects from exposure to some glycol ethers.[12] However, propylene glycol ethers are generally considered to be of low toxicity.[11]

Conclusion

1,2-diethoxypropane and its related isomers are important diether compounds with applications as solvents and in chemical synthesis. This guide has provided a detailed overview of their chemical identity, physical properties, and synthesis, with a focus on the Williamson ether synthesis. The biological context, including the metabolic pathways and general toxicology of propylene glycol ethers, has also been discussed. The provided data and experimental outlines serve as a valuable resource for researchers and professionals working with these compounds. Further research to obtain specific experimental protocols and detailed spectroscopic data for 1,2-diethoxypropane would be beneficial to the scientific community.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2-Diethoxypropane | C7H16O2 | CID 31361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 6. 2,2-Diethoxypropane | 126-84-1 [chemicalbook.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. researchgate.net [researchgate.net]
• 10. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 11. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 12. epa.gov [epa.gov]

Navigating the Unknown: A Technical Guide to the Environmental Fate of 1,2-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data on the environmental fate of 1,2-diethoxypropane is notably scarce in publicly available literature. This guide provides a comprehensive overview of the methodologies used to assess the environmental fate of similar chemical substances and presents predicted data based on well-established Quantitative Structure-Activity Relationship (QSAR) models. This approach offers a framework for understanding the likely environmental behavior of 1,2-diethoxypropane in the absence of direct empirical evidence.

Introduction

1,2-Diethoxypropane (CAS No. 10221-57-5) is a diether that, like other glycol ethers, may be used in various industrial applications. Understanding its environmental fate—what happens to it when it enters the environment—is crucial for a comprehensive risk assessment. This technical guide synthesizes the limited available data, details the standardized experimental protocols for determining key environmental fate parameters, and provides predicted values from validated computational models.

Environmental Fate Assessment: A Multi-Faceted Approach

The environmental fate of a chemical is determined by a combination of transport and transformation processes. These include biodegradation, abiotic degradation (such as hydrolysis and photolysis), and its partitioning between different environmental compartments (air, water, soil, and biota).

Biodegradation

Biodegradation is the breakdown of organic substances by microorganisms. The primary assessment for biodegradation is the "ready biodegradability" test.

Available Data: A study summarized in the ECHA registration dossier for 1,2-diethoxypropane, conducted according to OECD Guideline 301D (Closed Bottle Test), indicated low biodegradability . The reported degradation was 6.0% after 4 days, 0.0% after 14 days, and 2.0% after 28 days. The low degradation was potentially attributed to inhibition of the test microorganisms.

Predicted Data (using QSAR models): Quantitative Structure-Activity Relationship (QSAR) models are computational tools that predict the properties of a chemical based on its structure.

QSAR Model	Prediction for 1,2-Diethoxypropane	Interpretation
EPI Suite™ - BIOWIN	Not readily biodegradable	Consistent with the limited experimental data.
VEGA-QSAR	Not readily biodegradable (consensus model)	Reinforces the prediction of low biodegradability.

Experimental Protocol: OECD 301D - Closed Bottle Test

This method is designed to assess the ready biodegradability of chemicals under aerobic conditions.

• Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms (typically from sewage effluent) and kept in a completely filled, stoppered bottle in the dark at a constant temperature. The degradation is followed by the analysis of dissolved oxygen over a 28-day period. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

• Apparatus:

  • Biochemical oxygen demand (BOD) bottles with ground-glass stoppers.

  • Incubator, thermostatically controlled at 20 ± 1°C.

  • Dissolved oxygen meter.

• Procedure:

  • Prepare a mineral medium containing essential salts.

  • Add the test substance to the mineral medium to achieve a concentration that results in a theoretical oxygen demand of 2-5 mg/L.

  • Inoculate the medium with a small volume of a suitable inoculum (e.g., filtered effluent from a domestic wastewater treatment plant).

  • Fill BOD bottles completely with the inoculated medium, ensuring no air bubbles are trapped.

  • Prepare blank controls (inoculum only) and reference controls (with a readily biodegradable substance like sodium benzoate).

  • Incubate the bottles in the dark at 20°C for 28 days.

  • Measure the dissolved oxygen concentration in replicate bottles at the start and at regular intervals over the 28-day period.

• Data Analysis: The percentage biodegradation is calculated as: % Biodegradation = [(BODt - BODblank) / ThOD] x 100 where BODt is the biochemical oxygen demand of the test substance at time t, and BODblank is the BOD of the blank.

Abiotic Degradation

Hydrolysis: Hydrolysis is a chemical reaction in which a molecule of water reacts with a substance, sometimes causing it to break down. Ethers are generally resistant to hydrolysis under neutral pH conditions found in most natural waters.

Predicted Data:

• EPI Suite™ - HYDROWIN: The hydrolysis half-life for 1,2-diethoxypropane is estimated to be stable (half-life > 1 year) at pH 7.

Experimental Protocol: OECD 111 - Hydrolysis as a Function of pH

• Principle: The test substance is dissolved in sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) and incubated in the dark at a constant temperature. The concentration of the test substance is determined at various time intervals to calculate the rate of hydrolysis.

• Procedure:

  • Prepare sterile buffer solutions at pH 4, 7, and 9.

  • Dissolve the test substance in the buffer solutions.

  • Incubate the solutions in the dark at a controlled temperature (e.g., 25°C or 50°C for preliminary testing).

  • At appropriate time intervals, take samples and analyze for the concentration of the test substance.

  • If significant degradation occurs, identify the hydrolysis products.

Atmospheric Photodegradation: In the atmosphere, organic compounds can be degraded by reacting with photochemically produced hydroxyl (OH) radicals.

Predicted Data:

• EPI Suite™ - AOPWIN: The atmospheric half-life of 1,2-diethoxypropane is estimated to be approximately 22 hours , assuming a 12-hour day and an average OH radical concentration of 1.5 x 10^6 molecules/cm³. This suggests that 1,2-diethoxypropane is not persistent in the atmosphere.

Environmental Partitioning

Soil Sorption: The tendency of a chemical to adsorb to soil and sediment is a key factor in its mobility in the environment. This is quantified by the soil organic carbon-water partitioning coefficient (Koc).

Predicted Data:

• EPI Suite™ - KOCWIN: The log Koc for 1,2-diethoxypropane is estimated to be 1.45 . This corresponds to a Koc value of approximately 28 L/kg, which indicates high mobility in soil.

Experimental Protocol: OECD 106 - Adsorption - Desorption Using a Batch Equilibrium Method

• Principle: A solution of the test substance of known concentration is equilibrated with a known amount of soil. The concentration of the test substance in the solution is measured after equilibration, and the amount adsorbed to the soil is calculated by difference.

• Procedure:

  • Select and characterize different soil types.

  • Prepare solutions of the test substance at various concentrations.

  • Add a known mass of soil to each solution in a centrifuge tube.

  • Agitate the tubes for a predetermined time to reach equilibrium.

  • Centrifuge the tubes to separate the soil from the solution.

  • Analyze the concentration of the test substance in the supernatant.

  • Calculate the amount of substance adsorbed to the soil.

  • The adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then determined.

Volatility (Henry's Law Constant): The Henry's Law Constant (HLC) indicates the tendency of a chemical to partition between air and water.

Predicted Data:

• EPI Suite™ - HENRYWIN: The Henry's Law Constant for 1,2-diethoxypropane is estimated to be 1.14 x 10⁻⁴ atm-m³/mole . This value suggests a moderate potential for volatilization from water.

Summary of Environmental Fate of 1,2-Diethoxypropane

Based on the limited experimental data and QSAR predictions, a conceptual model of the environmental fate of 1,2-diethoxypropane can be proposed.

• Persistence: 1,2-Diethoxypropane is not expected to be persistent in the atmosphere due to rapid photodegradation. In soil and water, its persistence will be primarily governed by its slow rate of biodegradation.

• Mobility: Due to its predicted low soil sorption coefficient (Koc), 1,2-diethoxypropane is expected to be highly mobile in soil and has the potential to leach into groundwater.

• Bioaccumulation: While not explicitly modeled, the low predicted octanol-water partition coefficient (Log Kow, estimated by EPI Suite™ to be 1.48) suggests a low potential for bioaccumulation in aquatic organisms.

Conclusion and Recommendations for Future Research

The environmental fate of 1,2-diethoxypropane is characterized by a significant data gap. While QSAR models provide valuable initial estimates, experimental studies are essential for a definitive assessment. It is recommended that, at a minimum, a ready biodegradability test (e.g., OECD 301 series) and a soil sorption study (OECD 106) be conducted to confirm the predictions and provide robust data for environmental risk assessment. For a more comprehensive understanding, studies on inherent biodegradability and the identification of degradation products would also be valuable. This guide serves as a foundational document for researchers and professionals to understand the likely environmental behavior of 1,2-diethoxypropane and to design future experimental work.

Protocols & Analytical Methods

Application Notes and Protocols for 1,2-Diethoxypropane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1,2-diethoxypropane (also known as propylene glycol diethyl ether) as a versatile and effective solvent for a range of organic reactions. Due to its unique properties as a vicinal diether, 1,2-diethoxypropane offers potential advantages in reactions involving organometallic reagents and other applications where solvent coordination is crucial.

Properties of 1,2-Diethoxypropane

1,2-Diethoxypropane is a colorless to light yellow liquid with a chemical formula of C₇H₁₆O₂.[1][2] Its key physical and chemical properties are summarized in the table below, alongside a comparison with commonly used ether solvents.

Property	1,2-Diethoxypropane	Diethyl Ether	Tetrahydrofuran (THF)
CAS Number	10221-57-5	60-29-7	109-99-9
Molecular Weight	132.20 g/mol [3]	74.12 g/mol	72.11 g/mol
Boiling Point	124-125 °C[4]	34.6 °C	66 °C
Density	0.8309 g/cm³[4]	0.7134 g/cm³	0.8876 g/cm³
Water Solubility	52 g/L at 25°C[1]	69 g/L at 20°C	Miscible
Flash Point	26 °C	-45 °C	-14 °C
Vapor Pressure	19.15 hPa at 20°C[4]	587 hPa at 20°C	170 hPa at 20°C

Key Advantages and Potential Applications

The unique structural feature of 1,2-diethoxypropane, having two ether oxygens on adjacent carbons, allows for the chelation of metal cations. This property can enhance the reactivity and selectivity of various organic reactions.[5]

Potential applications include:

• Organometallic Reactions: Due to its ability to solvate and stabilize organometallic reagents, it is a promising solvent for Grignard reactions, organolithium reactions, and other metal-catalyzed couplings.

• Reactions Requiring Higher Temperatures: With a higher boiling point than diethyl ether and THF, 1,2-diethoxypropane can be used in reactions that require elevated temperatures.

• Replacement for Other Ether Solvents: It can serve as a potential substitute for more volatile or hazardous ether solvents.

Experimental Protocols

The following are proposed model protocols for the use of 1,2-diethoxypropane as a solvent in key organic reactions. These protocols are based on established methodologies for similar ether solvents and the known properties of 1,2-diethoxypropane.

Protocol 1: Grignard Reaction

Reaction: Phenylmagnesium Bromide with Benzophenone

Objective: To synthesize triphenylmethanol using a Grignard reaction in 1,2-diethoxypropane.

Materials:

• Magnesium turnings

• Bromobenzene

• Benzophenone

• Anhydrous 1,2-diethoxypropane

• Iodine (for initiation)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Round-bottom flask, condenser, dropping funnel, heating mantle, magnetic stirrer

Procedure:

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a condenser, a dropping funnel, and a nitrogen inlet. Flame-dry the glassware under a stream of nitrogen to ensure anhydrous conditions.

• Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine.

• Grignard Reagent Formation: In the dropping funnel, prepare a solution of bromobenzene in anhydrous 1,2-diethoxypropane. Add a small portion of this solution to the magnesium turnings. If the reaction does not start (indicated by the disappearance of the iodine color and gentle refluxing), gently warm the flask. Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• Reaction with Ketone: After the magnesium has been consumed, cool the reaction mixture to room temperature. Prepare a solution of benzophenone in anhydrous 1,2-diethoxypropane and add it dropwise to the Grignard reagent with stirring.

• Quenching: After the addition is complete, stir the reaction mixture for 30 minutes at room temperature. Cool the flask in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the reaction.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude triphenylmethanol can be purified by recrystallization.

Diagram: Grignard Reaction Workflow

Grignard Reaction Workflow

Protocol 2: n-Butyllithium Mediated Lithiation

Reaction: Deprotonation of Phenylacetylene

Objective: To generate lithium phenylacetylide using n-butyllithium in 1,2-diethoxypropane.

Materials:

• Phenylacetylene

• n-Butyllithium (in hexanes)

• Anhydrous 1,2-diethoxypropane

• Schlenk flask, syringe, magnetic stirrer, nitrogen atmosphere

Procedure:

• Apparatus Setup: Set up a flame-dried Schlenk flask under a nitrogen atmosphere.

• Reaction Setup: Add anhydrous 1,2-diethoxypropane to the flask via a syringe. Cool the flask to -78 °C using a dry ice/acetone bath.

• Addition of Substrate: Add phenylacetylene to the cold solvent via a syringe.

• Lithiation: Slowly add n-butyllithium solution dropwise via a syringe to the stirred solution at -78 °C. A color change or precipitation may be observed.

• Reaction Completion: Stir the reaction mixture at -78 °C for 1 hour. The resulting solution of lithium phenylacetylide can be used for subsequent reactions.

Diagram: Lithiation Reaction Workflow

Lithiation Reaction Workflow

Safety and Handling

1,2-Diethoxypropane is a flammable liquid and should be handled with care.[3]

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition. Keep the container tightly closed.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Diagram: Logical Relationship of Safety Precautions

Safety Precautions Overview

These application notes and protocols are intended to guide researchers in the potential uses of 1,2-diethoxypropane as a solvent in organic synthesis. As with any new solvent, it is recommended to perform small-scale trial reactions to optimize conditions for specific applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Page loading... [guidechem.com]
• 3. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]

Application Note: Exploring the Potential of 1,2-Diethoxypropane as a Reaction Medium for Grignard Reagents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Grignard reagents are fundamental organometallic compounds in synthetic chemistry, prized for their ability to form new carbon-carbon bonds. The choice of solvent is critical for the successful formation and reactivity of these reagents. While ethers like diethyl ether and tetrahydrofuran (THF) are conventional, the exploration of alternative solvents is an ongoing area of research. This document explores the potential of 1,2-diethoxypropane as a reaction medium for Grignard reagents, based on its chemical properties and by analogy to established solvents. Although direct experimental data is not available in the current body of scientific literature, this note provides a theoretical framework and a general protocol to guide further investigation.

Introduction to Grignard Reagents and Solvent Effects

A Grignard reagent, with the general formula RMgX (where R is an alkyl or aryl group and X is a halogen), is a potent nucleophile and a strong base.[1][2] The formation of a Grignard reagent involves the reaction of an organic halide with magnesium metal.[1][2] The solvent plays a crucial role in this process by:

• Solvating the Magnesium Center: The lone pairs of electrons on the oxygen atoms of an ether solvent coordinate with the magnesium atom, stabilizing the Grignard reagent.

• Preventing Protonation: Grignard reagents are highly reactive towards protic solvents like water and alcohols; therefore, the solvent must be aprotic and anhydrous.[1]

• Influencing Reactivity: The boiling point and coordinating ability of the solvent can affect the rate of reaction and the solubility of the reactants and products.[3]

Commonly used solvents are diethyl ether and tetrahydrofuran (THF).[1]

Properties of 1,2-Diethoxypropane

1,2-Diethoxypropane is a diether with the chemical formula C7H16O2.[4][5] Its structure, featuring two ether functional groups on adjacent carbons, suggests it could serve as a suitable solvent for Grignard reactions.[4]

Table 1: Comparison of Physical Properties of Ethereal Solvents

Property	1,2-Diethoxypropane	Diethyl Ether	Tetrahydrofuran (THF)
Molecular Formula	C7H16O2	C4H10O	C4H8O
Molecular Weight	132.2 g/mol [6]	74.12 g/mol	72.11 g/mol
Boiling Point	124-125 °C[6]	34.6 °C	66 °C[3]
Density	0.8309 g/cm³[6]	0.713 g/cm³	0.889 g/cm³

Potential Advantages and Considerations for 1,2-Diethoxypropane

Based on its properties, 1,2-diethoxypropane presents several potential advantages as a Grignard solvent:

• Higher Boiling Point: The significantly higher boiling point of 1,2-diethoxypropane compared to diethyl ether and THF could allow for reactions to be conducted at elevated temperatures, potentially increasing reaction rates.[3]

• Chelating Ability: As a vicinal diether, it may exhibit enhanced chelation to the magnesium center, which could influence the stability and reactivity of the Grignard reagent.[4]

However, there are also considerations that would require experimental validation:

• Steric Hindrance: The bulkier structure of 1,2-diethoxypropane compared to diethyl ether or THF might sterically hinder the formation of the Grignard reagent or its subsequent reactions.

• Solubility: The solubility of various organohalides and the resulting Grignard reagents in 1,2-diethoxypropane is unknown and would need to be determined.

General Experimental Protocol for Grignard Reagent Formation and Reaction

The following is a general protocol for the formation of a Grignard reagent and its subsequent reaction with a carbonyl compound. This protocol should be adapted and optimized for the specific substrates and solvent used. Crucially, all glassware must be flame-dried, and the solvent must be anhydrous.

Materials:

• Magnesium turnings

• Anhydrous 1,2-diethoxypropane (or other anhydrous ether)

• Alkyl or aryl halide

• Electrophile (e.g., an aldehyde or ketone)

• Anhydrous workup solution (e.g., saturated aqueous ammonium chloride)

• Organic extraction solvent (e.g., diethyl ether or ethyl acetate)

Protocol:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Magnesium Activation: Place magnesium turnings in the flask and gently heat under a flow of nitrogen to activate the surface. Allow to cool to room temperature.

• Initial Reagent Addition: Add a small portion of the anhydrous 1,2-diethoxypropane and a few drops of the organic halide to the magnesium turnings.

• Initiation of Reaction: The reaction is typically initiated by gentle warming or the addition of a small crystal of iodine. A color change and/or the formation of bubbles indicates the start of the reaction.

• Grignard Reagent Formation: Once the reaction has initiated, add the remaining organic halide, diluted in anhydrous 1,2-diethoxypropane, dropwise from the addition funnel at a rate that maintains a gentle reflux.

• Reaction with Electrophile: After the magnesium has been consumed, cool the reaction mixture in an ice bath. Add the electrophile, dissolved in anhydrous 1,2-diethoxypropane, dropwise from the addition funnel.

• Quenching: After the reaction with the electrophile is complete, slowly add a saturated aqueous solution of ammonium chloride to quench the reaction.

• Extraction and Purification: Transfer the mixture to a separatory funnel, extract the product with an organic solvent, dry the organic layer over an anhydrous drying agent (e.g., MgSO4), filter, and concentrate the solvent under reduced pressure to obtain the crude product. The product can then be purified by standard techniques such as distillation or chromatography.

Workflow Diagram

Caption: General workflow for a Grignard reaction.

Conclusion

While there is no direct experimental evidence for the use of 1,2-diethoxypropane as a solvent for Grignard reactions, its physical and chemical properties suggest it is a plausible candidate. Its high boiling point is a notable feature that may offer advantages in certain applications. However, empirical studies are necessary to validate its efficacy, including assessing its ability to support Grignard reagent formation, its impact on reaction kinetics and yields, and its compatibility with a range of substrates. The general protocol provided here serves as a starting point for researchers interested in exploring this novel application.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Grignard Reagents [sigmaaldrich.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 5. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]

Application of 1,2-Diethoxypropane in Academic Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diethoxypropane, a vicinal diether, is an organic compound with the molecular formula C₇H₁₆O₂.[1] While not extensively documented in a large volume of academic literature, its unique structure as a diether on adjacent carbon atoms makes it a molecule of interest for various potential applications in research.[1] This document provides an overview of its potential applications, complete with hypothetical experimental protocols and data presentation formats, to guide researchers in utilizing this compound.

Chemical Structure and Properties

• IUPAC Name: 1,2-diethoxypropane

• Synonyms: Propylene Glycol Diethyl Ether

• CAS Number: 10221-57-5

• Molecular Formula: C₇H₁₆O₂

• Molecular Weight: 132.20 g/mol

• Appearance: Colorless to light yellow liquid

• Boiling Point: 124-125 °C

• Density: 0.8309 g/cm³

Potential Applications in Academic Research

Based on its chemical structure and the properties of related diether compounds, 1,2-diethoxypropane can be explored in the following research areas:

• Model Compound for Vicinal Ether Studies: Its simple and well-defined structure makes it an excellent model for fundamental studies of the chemical and physical properties of vicinal ethers.[1]

• Solvent for Chemical Reactions and Spectroscopy: Its diether functionality suggests its potential as a non-polar, aprotic solvent in organic synthesis and for spectroscopic studies.

• Substrate in Mechanistic Studies: It can be used as a substrate to investigate the mechanisms of ether cleavage reactions or enzymatic transformations.

Application Note 1: 1,2-Diethoxypropane as a Model Compound for Conformational Analysis

Objective

To investigate the conformational isomers of 1,2-diethoxypropane and their relative energies using computational chemistry.

Background

The two ether groups on adjacent carbons in 1,2-diethoxypropane lead to a variety of possible rotational isomers (conformers). Understanding the stability and energy landscape of these conformers is crucial for predicting its behavior in different environments. Density Functional Theory (DFT) is a powerful computational tool for such investigations.

Experimental Protocol (Computational)

• Software: Use a quantum chemistry software package (e.g., Gaussian, Spartan).

• Method: Employ Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*).

• Procedure:

  • Build the initial structure of 1,2-diethoxypropane.

  • Perform a conformational search to identify all possible stable conformers by systematically rotating around the C-C and C-O single bonds.

  • For each identified conformer, perform a geometry optimization to find the lowest energy structure.

  • Calculate the vibrational frequencies to confirm that the optimized structures are true minima (no imaginary frequencies).

  • Calculate the single-point energies of the optimized conformers to determine their relative stabilities.

Data Presentation

The calculated relative energies of the most stable conformers can be summarized in a table for easy comparison.

Conformer	Dihedral Angle (O-C-C-O)	Relative Energy (kcal/mol)
anti	~180°	0.00 (Reference)
gauche-1	~60°	Calculated Value
gauche-2	~-60°	Calculated Value
eclipsed	~0°	Calculated Value

Logical Relationship Diagram

Caption: Workflow for computational conformational analysis.

Application Note 2: 1,2-Diethoxypropane as a Solvent in Spectroscopy

Objective

To evaluate the effect of 1,2-diethoxypropane as a non-polar solvent on the UV-Vis absorption spectrum of a solvatochromic dye.

Background

The polarity of a solvent can influence the electronic transitions of a solute, leading to shifts in its absorption spectrum. As a diether, 1,2-diethoxypropane is expected to be a relatively non-polar, aprotic solvent. Comparing the spectrum of a dye in 1,2-diethoxypropane to its spectra in solvents of known polarity can help to characterize its solvent properties.

Experimental Protocol

• Materials:

  • 1,2-Diethoxypropane (spectroscopic grade)

  • A solvatochromic dye (e.g., Reichardt's dye)

  • Other solvents of varying polarity for comparison (e.g., hexane, toluene, acetone, ethanol)

  • UV-Vis spectrophotometer

• Procedure:

  • Prepare a stock solution of the solvatochromic dye in a volatile solvent (e.g., acetone).

  • Prepare a series of solutions by dissolving a small, consistent amount of the dye stock solution in each of the test solvents, including 1,2-diethoxypropane. The final concentration should be low enough to be in the linear range of the spectrophotometer.

  • Record the UV-Vis absorption spectrum for each solution over a suitable wavelength range.

  • Determine the wavelength of maximum absorbance (λmax) for the dye in each solvent.

Data Presentation

The λmax values can be tabulated and compared with the ET(30) polarity scale values for the other solvents to estimate the polarity of 1,2-diethoxypropane.

Solvent	Dielectric Constant (ε)	λmax (nm)	ET(30) (kcal/mol)
Hexane	1.88	Measured Value	31.0
Toluene	2.38	Measured Value	33.9
1,2-Diethoxypropane	Unknown	Measured Value	Estimated Value
Acetone	20.7	Measured Value	42.2
Ethanol	24.5	Measured Value	51.9

Experimental Workflow Diagram

Caption: Workflow for determining solvent polarity via spectroscopy.

Application Note 3: 1,2-Diethoxypropane in Ether Cleavage Studies

Objective

To investigate the regioselectivity of ether cleavage of 1,2-diethoxypropane under acidic conditions.

Background

The cleavage of ethers is a fundamental reaction in organic synthesis. For an unsymmetrical diether like 1,2-diethoxypropane, cleavage can occur at different C-O bonds. Studying the products of this reaction provides insight into the reaction mechanism (e.g., SN1 vs. SN2) and the factors that control regioselectivity.

Experimental Protocol

• Materials:

  • 1,2-Diethoxypropane

  • A strong acid (e.g., HBr or HI)

  • Anhydrous solvent (e.g., glacial acetic acid)

  • Gas chromatograph-mass spectrometer (GC-MS)

• Procedure:

  • Dissolve a known amount of 1,2-diethoxypropane in the anhydrous solvent in a round-bottom flask.

  • Add the strong acid to the solution.

  • Heat the reaction mixture under reflux for a specified time (e.g., 2 hours).

  • After cooling, quench the reaction by carefully adding water.

  • Extract the organic products with a suitable solvent (e.g., diethyl ether).

  • Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate it.

  • Analyze the product mixture by GC-MS to identify the cleavage products and determine their relative ratios.

Data Presentation

The relative abundance of the possible cleavage products can be presented in a table.

Possible Product	Structure	Relative Abundance (%)
1-Ethoxy-2-propanol	CH₃CH(OH)CH₂OCH₂CH₃	Measured Value
2-Ethoxy-1-propanol	CH₃CH(OCH₂CH₃)CH₂OH	Measured Value
1,2-Propanediol	CH₃CH(OH)CH₂OH	Measured Value
Ethyl Halide	CH₃CH₂X	Detected

Signaling Pathway Diagram (Reaction Pathway)

Caption: Potential reaction pathways for the acid-catalyzed cleavage of 1,2-diethoxypropane.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]

Application Notes and Protocols for 1,2-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols relevant to the use of 1,2-diethoxypropane in a research and development setting. Given the limited availability of specific experimental protocols for 1,2-diethoxypropane, this document also includes protocols for the closely related isomer, 2,2-diethoxypropane, which can serve as a methodological reference.

Application Notes for 1,2-Diethoxypropane

1,2-Diethoxypropane (also known as propylene glycol diethyl ether) is a vicinal diether, characterized by two ether groups on adjacent carbon atoms.[1] This structural feature makes it a subject of academic interest for studying the properties and reactivity of vicinal ethers.[1] Its potential applications in organic synthesis are primarily as a solvent, and its chemical properties are summarized in the table below.

Table 1: Physicochemical Properties of 1,2-Diethoxypropane

Property	Value	Reference
Molecular Formula	C7H16O2	[2]
Molecular Weight	132.20 g/mol	[2]
Purity	>98.0% (GC)	[2]
Physical State	Colorless to Light Yellow Liquid	[2]
CAS Number	10221-57-5	[2]
Storage Temperature	Room Temperature (Recommended <15°C)	[2]
Conditions to Avoid	Hygroscopic	[2]

Experimental Protocols

Protocol 2.1: Synthesis of 2,2-Diethoxypropane (A Structural Isomer)

This protocol describes an improved synthesis of 2,2-diethoxypropane using triethyl orthoformate as a dehydrating agent.[3] This method is presented as an example of a typical synthesis for a diethoxypropane compound.

Objective: To synthesize 2,2-diethoxypropane from acetone and ethanol.

Materials:

• Acetone (26 g, 0.45 mol)

• Triethyl orthoformate (74 g, 0.50 mol)

• Anhydrous ethanol (75 mL)

• Ammonium chloride (0.72 g)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Distillation apparatus

Procedure:

• Combine acetone (26 g), triethyl orthoformate (74 g), anhydrous ethanol (75 mL), and ammonium chloride (0.72 g) in a round-bottom flask.

• Set up the apparatus for reflux and heat the mixture for 3 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• The crude product can be purified by distillation.

Expected Outcome:

• The yield of 2,2-diethoxypropane is approximately 77.5%.[3]

Table 2: Summary of Reaction Conditions for 2,2-Diethoxypropane Synthesis

Reactant/Catalyst	Moles	Quantity
Acetone	0.45	26 g
Triethyl orthoformate	0.50	74 g
Anhydrous Ethanol	-	75 mL
Ammonium chloride	-	0.72 g
Reaction Time	-	3 hours
Yield	-	77.5%

Protocol 2.2: Hypothetical Protocol for 1,2-Diethoxypropane as a Solvent in a Moisture-Sensitive Reaction

This hypothetical protocol outlines the use of 1,2-diethoxypropane as a solvent in a generic moisture-sensitive organic reaction, such as a Grignard reaction. Its properties as a diether make it a potential alternative to other ether solvents like THF or diethyl ether.

Objective: To use 1,2-diethoxypropane as a solvent for a moisture-sensitive chemical reaction.

Materials:

• 1,2-Diethoxypropane (anhydrous)

• Reactants for the specific moisture-sensitive reaction (e.g., magnesium turnings and an alkyl halide for a Grignard reaction)

• Inert gas (e.g., Argon or Nitrogen)

• Schlenk line or glove box

• Appropriate glassware (oven-dried)

Procedure:

• Dry all glassware in an oven at >100°C for several hours and cool under a stream of inert gas.

• Set up the reaction apparatus under an inert atmosphere (e.g., using a Schlenk line).

• Add the anhydrous 1,2-diethoxypropane to the reaction flask via a syringe or cannula.

• Add the reactants to the flask under a positive pressure of inert gas.

• Conduct the reaction at the desired temperature, monitoring its progress by appropriate analytical techniques (e.g., TLC, GC).

• Upon completion, quench the reaction appropriately (e.g., with a saturated aqueous solution of ammonium chloride for a Grignard reaction).

• Perform an aqueous work-up and extract the product with a suitable organic solvent.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent in vacuo to obtain the crude product.

• Purify the product by a suitable method (e.g., column chromatography, distillation, or recrystallization).

Visualizations

Caption: Synthesis workflow for 2,2-diethoxypropane.

Caption: General workflow for using 1,2-diethoxypropane as a solvent.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,2-Diol Protection via Cyclic Acetal Formation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

A thorough review of the chemical literature indicates that 1,2-diethoxypropane is not a standard or documented reagent for the protection of diols . The formation of a stable cyclic acetal, the desired protecting group, from 1,2-diethoxypropane and a diol is not a recognized or efficient synthetic strategy.

This document provides detailed application notes and protocols for the well-established and widely utilized methods of protecting 1,2-diols through the formation of cyclic acetals, primarily focusing on the use of 2,2-dimethoxypropane and acetone to form acetonide protecting groups. These methods are foundational in multi-step organic synthesis, particularly in the fields of carbohydrate chemistry, nucleoside chemistry, and natural product synthesis. We present quantitative data, detailed experimental procedures, and visual diagrams to facilitate understanding and implementation in a laboratory setting.

Introduction to Diol Protection

In organic synthesis, particularly during the construction of complex molecules with multiple functional groups, it is often necessary to temporarily block the reactivity of one or more of these groups. This process is known as "protection." For 1,2-diols (vicinal diols), a common and effective strategy is to convert them into cyclic acetals or ketals.[1] These protecting groups are stable under a variety of reaction conditions, such as those that are basic, nucleophilic, or reductive, and can be selectively removed under mild acidic conditions.[2]

The most prevalent method for the protection of 1,2-diols is their conversion into cyclic acetals, such as acetonides (from acetone or 2,2-dimethoxypropane) or benzylidene acetals (from benzaldehyde).[2][3]

Quantitative Data: Common Diol Protection Methods

The following table summarizes common reagents and conditions for the protection of 1,2-diols as acetonides, with corresponding yields and reaction times.

Reagent(s)	Catalyst	Solvent	Temperature	Time	Yield (%)	Reference
2,2-Dimethoxypropane	p-TsOH	-	Room Temp.	-	60-80[1]	[1]
2,2-Dimethoxypropane	Iodine	-	Room Temp.	-	60-80[1]	[1]
Acetone	Anhydrous CuSO₄	Acetone	Room Temp.	36 h	83
2,2-Dimethoxypropane	Camphorsulfonic acid	CH₂Cl₂	-	2-7 h	82-86
2,2-Dimethoxypropane	Pyridinium p-toluenesulfonate (PPTS)	DMF	Room Temp.	60 min	88
2-Methoxypropene	Camphorsulfonic acid	THF	Room Temp.	18 h	95

Experimental Protocols

Protocol 1: Acetonide Protection of a 1,2-Diol using 2,2-Dimethoxypropane and Catalytic Iodine

This protocol describes a mild and efficient method for the protection of a 1,2-diol as its acetonide.[1]

Materials:

• 1,2-diol (1.0 eq)

• 2,2-Dimethoxypropane (DMP) (used as solvent and reagent)

• Iodine (I₂) (0.2 eq)

• Ethyl acetate

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the 1,2-diol in 2,2-dimethoxypropane, add a catalytic amount of iodine (20 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution to remove the iodine.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the corresponding acetonide.

Protocol 2: Deprotection of an Acetonide

This protocol outlines the removal of the acetonide protecting group to regenerate the 1,2-diol.

Materials:

• Acetonide-protected diol

• Methanol (MeOH)

• Water (H₂O)

• Hydrochloric acid (HCl) (catalytic amount)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the acetonide-protected diol in a mixture of methanol and water.

• Add a catalytic amount of hydrochloric acid.

• Stir the reaction at room temperature and monitor by TLC.

• Once the reaction is complete, neutralize the acid with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the deprotected 1,2-diol.

Visualizations

Reaction Mechanism: Acid-Catalyzed Acetonide Formation

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Application Notes and Protocols: The Role of 1,2-Diethoxypropane in Fine Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Diethoxypropane (DEP), a vicinal diether, presents potential as a versatile compound in the synthesis of fine chemicals. While specific, documented applications in complex syntheses are not extensively reported in peer-reviewed literature, its structural motifs and physical properties suggest its utility as a green solvent alternative, a stable platform for organic reactions, and a model compound for the study of vicinal ether chemistry. This document provides an overview of its potential applications, physicochemical data, and a general protocol for its synthesis via the Williamson ether synthesis.

Introduction

1,2-Diethoxypropane, also known as propylene glycol diethyl ether, is a diether with the chemical formula C₇H₁₆O₂.[1] Its structure, featuring two ether functional groups on adjacent carbons, makes it a subject of academic interest for understanding the reactivity of vicinal ethers.[1] In the broader context of fine chemical synthesis, diethers are recognized for their utility as solvents, reagents, and ligands that can influence reaction pathways and selectivity.[1] While its isomer, 2,2-diethoxypropane, has documented use as a dehydrating agent, the specific applications of 1,2-diethoxypropane are less defined.[1]

Physicochemical Properties and Data

A summary of the key physical and chemical properties of 1,2-diethoxypropane is presented in Table 1. This data is essential for its handling, use in reactions, and for purification processes.

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[2]
Molecular Weight	132.20 g/mol	[2]
CAS Number	10221-57-5	[2]
Appearance	Colorless to light yellow clear liquid	[2]
Purity (typical)	>98.0% (GC)	[2]
Solubility in water	52 g/L at 25 °C	[2]
Storage Temperature	Room temperature (recommended <15°C in a cool, dark place)	[2]

Potential Applications in Fine Chemical Synthesis

Based on the general reactivity and properties of vicinal diethers, several potential applications for 1,2-diethoxypropane in fine chemical synthesis can be postulated:

• Green Solvent: With a relatively high boiling point and miscibility with water and organic solvents, 1,2-diethoxypropane could serve as a "green" alternative to more hazardous solvents like dioxane or tetrahydrofuran (THF) in certain applications.[3] Its lower volatility compared to diethyl ether could also be advantageous in terms of reducing solvent loss and improving workplace safety.

• Reaction Medium for Organometallic Chemistry: Ethereal solvents are crucial for the stabilization of organometallic reagents, such as Grignard reagents. The two ether oxygens in 1,2-diethoxypropane could potentially chelate metal centers, thereby influencing the reactivity and selectivity of such reactions.

• Protecting Group Chemistry: Although not explicitly documented for 1,2-diethoxypropane, diethers can be used as protecting groups for diols. The formation of a cyclic acetal or ketal with a diol would protect it from unwanted reactions, with the potential for selective deprotection under specific conditions.

Experimental Protocols

Due to the limited specific examples in the literature, a detailed experimental protocol for a key reaction using 1,2-diethoxypropane as a solvent or reagent is not available. However, a standard and widely applicable method for its synthesis is the Williamson ether synthesis.

Synthesis of 1,2-Diethoxypropane via Williamson Ether Synthesis

This protocol outlines a general procedure for the synthesis of 1,2-diethoxypropane from 1,2-propanediol and an ethylating agent.

Reaction Scheme:

Caption: Williamson ether synthesis of 1,2-diethoxypropane.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1,2-Propanediol	76.09	7.61 g	0.10
Sodium Hydride (60% dispersion in mineral oil)	24.00	8.80 g	0.22
Bromoethane	108.97	23.97 g (16.3 mL)	0.22
Anhydrous Tetrahydrofuran (THF)	-	200 mL	-
Saturated aq. Ammonium Chloride	-	50 mL	-
Anhydrous Magnesium Sulfate	-	-	-

Procedure:

• To a dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel, add sodium hydride (8.80 g of a 60% dispersion, 0.22 mol).

• Wash the sodium hydride with anhydrous hexane (3 x 20 mL) to remove the mineral oil, decanting the hexane carefully under a stream of nitrogen.

• Add anhydrous THF (100 mL) to the flask.

• Dissolve 1,2-propanediol (7.61 g, 0.10 mol) in anhydrous THF (50 mL) and add it dropwise to the stirred suspension of sodium hydride at 0 °C (ice bath).

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 1 hour to ensure complete formation of the dialkoxide.

• Cool the reaction mixture to 0 °C.

• Add bromoethane (23.97 g, 0.22 mol) dropwise via the dropping funnel, maintaining the temperature below 10 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (50 mL) at 0 °C.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by fractional distillation to obtain 1,2-diethoxypropane.

Expected Outcome and Characterization:

The expected product is a colorless liquid. The identity and purity of the synthesized 1,2-diethoxypropane should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Logical Workflow for Synthesis and Application

The following diagram illustrates a logical workflow from the synthesis of 1,2-diethoxypropane to its potential application as a solvent in a subsequent reaction.

Caption: Workflow for the synthesis and application of 1,2-diethoxypropane.

Conclusion

While 1,2-diethoxypropane is not yet a widely documented reagent or solvent in the synthesis of fine chemicals, its properties suggest it holds promise as a green and versatile alternative to conventional ethereal solvents. The provided synthesis protocol offers a reliable method for its preparation, enabling further research into its specific applications. Future studies are encouraged to explore its utility in various organic transformations to fully elucidate its potential in fine chemical and pharmaceutical synthesis. Researchers should be aware of its flammability and handle it with appropriate safety precautions.[2]

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 3. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,2-Diethoxypropane in High-Temperature Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diethoxypropane, also known as propylene glycol diethyl ether, is a vicinal diether with the chemical formula C₇H₁₆O₂.[1] While it shares properties with other glycol ethers, such as good solvency and chemical stability, there is limited specific information available in the scientific literature regarding its application in high-temperature reactions.[1][2] Glycol ethers, in general, are recognized for their utility in a variety of industrial applications, including as solvents in paints and cleaners, and their thermal stability can make them suitable for certain high-temperature processes.[2]

This document provides a general overview of the known properties of 1,2-diethoxypropane and related compounds, along with a hypothetical application to illustrate its potential use in high-temperature organic synthesis, based on the reactivity of similar molecules.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,2-diethoxypropane is provided in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[3]
Molecular Weight	132.2 g/mol	[3]
Boiling Point	124-125 °C
Density	0.8309 g/cm³	[3]
Water Solubility	52 g/L at 25 °C	[3]
Vapor Pressure	19.15 hPa at 20 °C	[3]

Thermal Stability Considerations

Hypothetical Application: High-Temperature Acetal Synthesis

While no specific examples of 1,2-diethoxypropane as a high-temperature solvent were found, we can extrapolate its potential use based on a patent for the synthesis of its isomer, 1,1-diethoxypropane, which is conducted at elevated temperatures (70-110 °C).[5] In this hypothetical application, 1,2-diethoxypropane is used as a solvent for a high-temperature acetalization reaction.

Reaction Data

The following table summarizes hypothetical quantitative data for the synthesis of a generic acetal using 1,2-diethoxypropane as a solvent. This data is illustrative and not based on experimentally verified results for this specific solvent.

Parameter	Value
Reaction Temperature	100 °C
Reaction Time	4 hours
Pressure	Atmospheric
Catalyst	Solid Acid Catalyst (e.g., Amberlyst-15)
Yield	>90% (hypothetical)

Experimental Protocol

Objective: To synthesize a generic acetal from an aldehyde and an alcohol using 1,2-diethoxypropane as a high-temperature solvent.

Materials:

• Aldehyde (1 equivalent)

• Alcohol (2.2 equivalents)

• 1,2-Diethoxypropane (solvent)

• Solid acid catalyst (e.g., Amberlyst-15, 5 mol%)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Standard glassware for workup and purification

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aldehyde, alcohol, and 1,2-diethoxypropane.

• Begin stirring the mixture.

• Add the solid acid catalyst to the reaction mixture.

• Heat the reaction mixture to 100 °C and maintain this temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid catalyst from the reaction mixture.

• Wash the filtrate with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent.

• Remove the solvent (1,2-diethoxypropane) under reduced pressure to obtain the crude product.

• Purify the crude product by distillation or column chromatography.

Visualizations

Experimental Workflow

Caption: Workflow for a hypothetical high-temperature acetal synthesis.

Logical Relationship of Components

Caption: Relationship of components in the hypothetical reaction.

Conclusion

While 1,2-diethoxypropane possesses properties that suggest its potential for use in high-temperature applications, there is a notable absence of specific studies and protocols in the current literature. The information provided in these application notes is based on the general characteristics of glycol ethers and data from structurally similar compounds. Researchers and professionals in drug development are encouraged to conduct further investigations to determine the suitability and specific parameters for using 1,2-diethoxypropane in their high-temperature reaction systems. Careful consideration of its thermal stability and potential decomposition products is essential for safe and effective implementation.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 4. bdmaee.net [bdmaee.net]
• 5. CN113666807A - A kind of preparation method of 1,1-diethoxy propane - Google Patents [patents.google.com]

Application Notes and Protocols for 1,2-Dialkoxypropanes in Electrolyte Solutions

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches for the electrochemical properties and applications of 1,2-diethoxypropane as a component in electrolyte solutions did not yield specific quantitative data or detailed experimental protocols. The following application notes and protocols are therefore based on published research for the closely related and structurally similar compound, 1,2-dimethoxypropane (DMP) , to serve as a representative example and guide for experimental design. The data presented should be considered illustrative for DMP and not directly transferable to 1,2-diethoxypropane.

Introduction: 1,2-Dialkoxypropanes as Electrolyte Solvents

1,2-dialkoxypropanes are a class of ether-based solvents that are being investigated as components in non-aqueous electrolytes for electrochemical devices, such as lithium metal batteries. Their molecular structure, featuring two ether groups on adjacent carbon atoms, allows for the chelation of metal ions, which is a critical function of an electrolyte solvent.[1] The steric hindrance introduced by the alkyl groups can influence the solvation power of the solvent, which in turn affects the formation of the solid-electrolyte interphase (SEI) and the overall performance of the battery.

This document provides an overview of the application of 1,2-dimethoxypropane (DMP) as a representative 1,2-dialkoxypropane in lithium-based battery electrolytes, including its impact on electrochemical performance and detailed protocols for electrolyte preparation and cell testing.

Physicochemical Properties

A summary of key physicochemical properties of the solvents is presented in Table 1. These properties are crucial for the formulation of electrolytes with suitable ionic conductivity, viscosity, and safety characteristics.

Property	1,2-Dimethoxypropane (DMP)	1,2-Diethoxypropane	1,2-Dimethoxyethane (DME)
CAS Number	17081-21-9	10221-57-5	110-71-4
Molecular Formula	C₅H₁₂O₂	C₇H₁₆O₂	C₄H₁₀O₂
Molecular Weight ( g/mol )	104.15	132.20	90.12
Boiling Point (°C)	92-93	124-125[2][3]	85
Density (g/cm³)	0.86	0.8309[2][3]	0.868

Electrochemical Performance of 1,2-Dimethoxypropane (DMP)-Based Electrolytes

The use of 1,2-dimethoxypropane (DMP) as a solvent in lithium metal batteries has been shown to enhance performance, particularly in high-voltage applications.[4][5][6] The increased steric hindrance of DMP compared to its linear counterpart, 1,2-dimethoxyethane (DME), leads to a decreased solvation power.[4][5][6] This promotes the formation of contact ion pairs (CIPs) and aggregates (AGGs) in the electrolyte, which in turn facilitates the formation of a stable, anion-derived SEI on the lithium metal anode.[4]

Quantitative Performance Data

The following table summarizes key performance metrics of a 2 M LiFSI in DMP electrolyte compared to a conventional DME-based electrolyte.

Performance Metric	2 M LiFSI in DMP	2 M LiFSI in DME
Coulombic Efficiency (CE) in Li	Cu half-cell
Average CE at 0.5 mA cm⁻²	99.0%	98.0%
Average CE at 1.0 mA cm⁻²	98.5%	94.8%
Average CE at 3.0 mA cm⁻²	98.1%	93.6%

Data sourced from research on 1,2-dimethoxypropane.[4]

Experimental Protocols

The following are detailed protocols for the preparation and electrochemical testing of electrolytes containing 1,2-dialkoxypropanes, based on methodologies used for 1,2-dimethoxypropane.

Electrolyte Preparation

Objective: To prepare a 2 M solution of Lithium bis(fluorosulfonyl)imide (LiFSI) in 1,2-dimethoxypropane (DMP).

Materials:

• Lithium bis(fluorosulfonyl)imide (LiFSI) powder (battery grade)

• 1,2-Dimethoxypropane (DMP) (anhydrous, <50 ppm H₂O)

• Argon-filled glovebox (<0.5 ppm O₂, <0.5 ppm H₂O)

• Volumetric flask

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Transfer the required mass of LiFSI powder into a clean, dry volumetric flask inside the argon-filled glovebox.

• Add a portion of the anhydrous DMP to the volumetric flask.

• Place the flask on a magnetic stirrer and stir until the LiFSI is completely dissolved.

• Add the remaining DMP to the flask to reach the final volume.

• Continue stirring for several hours to ensure homogeneity.

• Store the prepared electrolyte in a sealed container inside the glovebox.

Electrochemical Cell Assembly

Objective: To assemble a 2032-type coin cell for electrochemical testing.

Materials:

• Prepared electrolyte

• Lithium metal foil (anode)

• Cathode material (e.g., LiFePO₄ or LiNi₀.₈Co₀.₁Mn₀.₁O₂) coated on aluminum foil

• Celgard 2325 separator

• 2032 coin cell components (casings, spacers, springs)

• Crimping machine

Procedure:

• Inside the argon-filled glovebox, punch out circular electrodes from the cathode material and lithium metal foil.

• Place the cathode at the bottom of the coin cell casing.

• Add a few drops of the prepared electrolyte to wet the cathode surface.

• Place the separator on top of the wetted cathode.

• Add a few more drops of electrolyte to the separator.

• Place the lithium metal anode on top of the separator.

• Add a spacer and a spring on top of the anode.

• Place the top casing and crimp the coin cell using a crimping machine to ensure a hermetic seal.

Electrochemical Testing

Objective: To evaluate the electrochemical performance of the assembled coin cell.

Apparatus:

• Battery cycler/potentiostat

Procedures:

• Cyclic Voltammetry (CV):

  • Connect the assembled cell to the potentiostat.

  • Scan the potential within the desired voltage range (e.g., -0.5 to 1.0 V vs. Li/Li⁺ for SEI formation studies) at a specific scan rate (e.g., 0.1 mV/s).

  • Record the current response to analyze the reductive and oxidative stability of the electrolyte.

• Galvanostatic Cycling:

  • Connect the assembled cell to the battery cycler.

  • Set the desired current density for charging and discharging (e.g., 0.5 mA cm⁻²).

  • Define the voltage window for cycling (e.g., 2.8-3.8 V for LiFePO₄).

  • Cycle the cell for a specified number of cycles and record the charge/discharge capacities and coulombic efficiency.

• Ionic Conductivity Measurement:

  • Use a conductivity meter with a suitable probe.

  • Calibrate the instrument with standard solutions.

  • Measure the conductivity of the prepared electrolyte at a controlled temperature.

Visualizations

The following diagrams illustrate key concepts related to the use of 1,2-dialkoxypropanes in electrolytes.

Caption: Solvation structures in DME vs. DMP-based electrolytes.

Caption: General experimental workflow for electrolyte evaluation.

Caption: Logical relationship of solvent structure to battery performance.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. Cas 10221-57-5,1,2-DIETHOXYPROPANE | lookchem [lookchem.com]
• 3. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 4. folia.unifr.ch [folia.unifr.ch]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Exploiting the Steric Effect and Low Dielectric Constant of 1,2-Dimethoxypropane for 4.3 V Lithium Metal Batteries [folia.unifr.ch]

Application Notes and Protocols for the Evaluation of 1,2-Diethoxypropane as a Potential Fuel Additive

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the proposed research and evaluation of 1,2-diethoxypropane as a novel fuel additive. The following sections detail the theoretical benefits, hypothesized performance and emission characteristics, and standardized protocols for its assessment in internal combustion engines.

Introduction

The ongoing demand for cleaner and more efficient energy sources has propelled research into alternative fuels and fuel additives. Oxygenated compounds, particularly ethers, are promising candidates for blending with conventional petroleum fuels to enhance combustion and reduce harmful emissions. 1,2-diethoxypropane, a diether, is a compound of interest due to its oxygen content and potential to influence fuel properties. This document outlines a proposed experimental framework to systematically investigate the efficacy of 1,2-diethoxypropane as a fuel additive in both diesel and gasoline engines.

Hypothesized Effects on Engine Performance and Emissions

Based on existing research on similar ether-based fuel additives, the introduction of 1,2-diethoxypropane into conventional fuels is anticipated to have the following effects. The quantitative data presented in the table below are hypothesized values and should be validated through rigorous experimental testing as outlined in the subsequent protocols.

Parameter	Base Fuel (Diesel/Gasoline)	5% 1,2-Diethoxypropane Blend (Hypothesized)	10% 1,2-Diethoxypropane Blend (Hypothesized)	15% 1,2-Diethoxypropane Blend (Hypothesized)
Engine Performance
Brake Thermal Efficiency (%)	35	36	37	36.5
Brake Specific Fuel Consumption (g/kWh)	240	235	230	232
Engine Power (kW)	100	101	102	101.5
Engine Torque (Nm)	300	303	306	304
Exhaust Emissions
Carbon Monoxide (CO) (g/kWh)	2.5	2.2	1.9	2.0
Nitrogen Oxides (NOx) (g/kWh)	8.0	8.5	9.0	8.8
Unburned Hydrocarbons (HC) (g/kWh)	0.5	0.4	0.3	0.35
Smoke Opacity (%)	20	15	10	12

Experimental Protocols

The following protocols are designed to provide a standardized methodology for the evaluation of 1,2-diethoxypropane as a fuel additive.

Materials and Fuel Blend Preparation

1.1. Materials:

• Base Fuel: Commercially available diesel or gasoline with known specifications.

• Additive: 1,2-diethoxypropane (purity ≥ 99%).

• Blending Equipment: Calibrated glassware (volumetric flasks, graduated cylinders), magnetic stirrer, and sealed containers.

1.2. Blending Procedure:

• Prepare blends of 1,2-diethoxypropane with the base fuel at varying volumetric concentrations (e.g., 5%, 10%, 15%).

• Measure the required volume of 1,2-diethoxypropane and the base fuel using calibrated glassware.

• Add the 1,2-diethoxypropane to the base fuel in a sealed container.

• Thoroughly mix the blend using a magnetic stirrer for at least 30 minutes to ensure homogeneity.

• Store the prepared fuel blends in airtight and opaque containers to prevent degradation.

Engine and Dynamometer Setup

2.1. Engine Specifications:

• A single-cylinder, four-stroke, water-cooled diesel or spark-ignition research engine is recommended.

• The engine should be coupled to an eddy current dynamometer to control and measure engine load and speed.

2.2. Instrumentation:

• Install sensors for measuring in-cylinder pressure, engine speed, torque, and temperatures (coolant, exhaust gas).

• Integrate a fuel flow measurement system to determine the brake specific fuel consumption.

Performance and Emission Testing Protocol

3.1. Engine Operation:

• Warm up the engine with the base fuel until stable operating conditions are reached.

• Operate the engine at a constant speed and varying loads (e.g., 25%, 50%, 75%, 100% of full load).

• For each load condition, record data for at least 5 minutes to ensure stability.

• After testing with the base fuel, purge the fuel system and run the engine with the first blended fuel.

• Repeat the same test procedure for each 1,2-diethoxypropane blend.

3.2. Data Acquisition:

• Continuously record engine performance parameters including torque, power, engine speed, and fuel consumption.

• Simultaneously, analyze the exhaust gas for emissions.

3.3. Emission Analysis:

• Use a calibrated gas analyzer to measure the concentrations of CO, CO2, NOx, and unburned hydrocarbons (HC) in the exhaust.

• For diesel engine testing, a smoke meter should be used to measure smoke opacity.

• The emission results should be reported in grams per kilowatt-hour (g/kWh).

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for evaluating 1,2-diethoxypropane as a fuel additive.

Caption: Experimental workflow for evaluating 1,2-diethoxypropane.

Signaling Pathway and Logical Relationships

The anticipated impact of 1,2-diethoxypropane on the combustion process and subsequent emissions can be visualized as a signaling pathway. The presence of oxygen in the additive is expected to initiate a cascade of events leading to more complete combustion.

Caption: Hypothesized signaling pathway of 1,2-diethoxypropane in fuel.

Application Notes and Protocols for the Quantification of 1,2-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diethoxypropane (also known as propylene glycol diethyl ether) is a vicinal diether with applications as a solvent and in chemical synthesis.[1] Accurate quantification of this compound is essential for process monitoring, quality control, and safety assessments. The analytical techniques best suited for the determination of 1,2-diethoxypropane, a volatile organic compound (VOC), are gas chromatography (GC) and high-performance liquid chromatography (HPLC).

Recommended Analytical Techniques

Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for separating and analyzing volatile compounds.[1] A Flame Ionization Detector (FID) is highly sensitive to hydrocarbons, making it an excellent choice for quantifying 1,2-diethoxypropane.

Principle: The sample is vaporized and injected into a chromatographic column. An inert carrier gas transports the sample through the column, where components are separated based on their boiling points and interactions with the stationary phase. The separated components are then detected by the FID, which generates a signal proportional to the amount of analyte.

High-Performance Liquid Chromatography (HPLC) with UV Detection

While GC is generally preferred for volatile compounds, HPLC can be an alternative, particularly if the matrix is not suitable for GC or if derivatization is employed to enhance detection.[2] Since 1,2-diethoxypropane lacks a strong chromophore, direct UV detection will have low sensitivity. Derivatization with a UV-absorbing agent would be necessary for trace-level quantification.

Principle: A liquid solvent (mobile phase) carries the sample through a column packed with a solid adsorbent material (stationary phase). Separation is achieved based on the differential partitioning of the analyte between the two phases. A UV detector measures the absorbance of the eluate at a specific wavelength, allowing for quantification of the derivatized analyte.

Experimental Protocols

Proposed Protocol for GC-FID Analysis

This protocol is adapted from methods used for other glycol ethers and volatile organic compounds.[3][4]

3.1.1. Sample Preparation

• Direct Injection (for pure or concentrated samples):

  • Dilute the sample containing 1,2-diethoxypropane in a suitable solvent (e.g., methanol, dichloromethane) to a concentration within the calibration range.

  • Add an appropriate internal standard (e.g., 1-hexanol) to correct for injection volume variability.[3]

  • Vortex the solution to ensure homogeneity.

  • Transfer an aliquot to a GC vial for analysis.

• Headspace Analysis (for trace levels or complex matrices like biological fluids or environmental samples): [1][5][6]

  • Place a known amount of the sample (e.g., 1 mL of liquid or 1 g of solid) into a headspace vial.

  • Add a matrix modifier (e.g., saturated sodium chloride solution) to enhance the partitioning of the analyte into the headspace.

  • Seal the vial tightly with a septum and cap.

  • Incubate the vial at an elevated temperature (e.g., 80°C) for a specific time (e.g., 20 minutes) to allow for equilibration of 1,2-diethoxypropane between the sample and the headspace.[7]

  • Automatically inject a known volume of the headspace gas into the GC.

3.1.2. GC-FID Instrumentation and Conditions

Parameter	Recommended Setting
Column	Capillary column, e.g., DB-624, HP-5, or StabilWax (polyethylene glycol) (30 m x 0.25 mm ID, 0.5 µm film thickness)[3]
Carrier Gas	Helium or Nitrogen
Injector Temperature	200°C[3]
Injection Mode	Split/Splitless (splitless for trace analysis)
Oven Temperature Program	Initial: 40°C, hold for 5 minRamp: 10°C/min to 220°CFinal Hold: 5 min at 220°C
Detector	Flame Ionization Detector (FID)
Detector Temperature	250°C[3]

3.1.3. Calibration

Prepare a series of standard solutions of 1,2-diethoxypropane of known concentrations in the same solvent used for the samples. Analyze these standards under the same GC-FID conditions to generate a calibration curve by plotting the peak area against the concentration.

Proposed Protocol for HPLC-UV Analysis (with Derivatization)

This protocol is based on methods for the analysis of alcohols and other compounds lacking a UV chromophore.[2]

3.2.1. Derivatization

Since 1,2-diethoxypropane does not have a UV chromophore, derivatization is necessary. A common derivatizing agent for hydroxyl groups (which could potentially be formed from hydrolysis of the ether) or for compounds that can be functionalized is a compound containing a phenyl or other UV-active group. For the purpose of this protocol, we will assume a hypothetical derivatization reaction that makes the molecule detectable by UV. A more practical approach for non-UV active compounds would be to use a detector such as a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).

3.2.2. Sample Preparation

• To a known volume of the sample, add the derivatizing agent and a catalyst, if required.

• Heat the mixture for a specified time to ensure complete reaction.

• Quench the reaction and dilute the sample with the mobile phase to a concentration within the calibration range.

• Filter the sample through a 0.45 µm filter before injection.

3.2.3. HPLC-UV Instrumentation and Conditions

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)[8]
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile and water[8]
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	UV-Vis Detector
Detection Wavelength	Dependent on the chromophore introduced during derivatization (typically in the 230-280 nm range)
Injection Volume	20 µL

3.2.4. Calibration

Prepare and derivatize a series of 1,2-diethoxypropane standards in the same manner as the samples. Analyze the derivatized standards to construct a calibration curve.

Method Validation

A full method validation should be performed according to ICH guidelines to ensure the reliability of the chosen analytical method. The key validation parameters are summarized in the table below.

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte in the presence of other components.	No interference at the retention time of the analyte.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	To be determined during method development.
Accuracy	The closeness of the test results to the true value.	Recovery of 80-120% of the known amount.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15%
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[9][10]	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9][10]	Signal-to-noise ratio of 10:1
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results with minor variations in parameters.

Quantitative Data Summary (Hypothetical)

The following table presents hypothetical quantitative data for the proposed GC-FID method, which would need to be confirmed through experimental validation.

Parameter	Expected Performance
Linear Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Accuracy (Recovery)	95 - 105%
Precision (RSD)	< 5%

Visualizations

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. molnar-institute.com [molnar-institute.com]
• 3. researchgate.net [researchgate.net]
• 4. Analytical Method [keikaventures.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. gcms.cz [gcms.cz]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biopharminternational.com [biopharminternational.com]

Application Note: 1,2-Diethoxypropane as an Internal Standard in the Gas Chromatographic Analysis of Short-Chain Glycol Ethers

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of volatile organic compounds (VOCs) is critical in various fields, including environmental monitoring, industrial quality control, and pharmaceutical development. Gas chromatography (GC) is a premier technique for the separation and analysis of such compounds. However, variations in sample injection volume and instrument response can introduce errors in quantification. The use of an internal standard (IS) is a widely accepted method to correct for these variations and improve the accuracy and precision of GC analysis.[1][2][3] An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the samples and is well-resolved chromatographically from other sample components.[1][2]

1,2-Diethoxypropane, a stable and relatively inert short-chain glycol ether, possesses properties that make it a suitable candidate as an internal standard for the analysis of other volatile ethers and related compounds. This application note details a protocol for the use of 1,2-diethoxypropane as an internal standard in the quantitative analysis of a mixture of short-chain glycol ethers using Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of 1,2-Diethoxypropane

A summary of the key physicochemical properties of 1,2-diethoxypropane is presented in Table 1. Its volatility and chemical structure are comparable to many common industrial solvents and reagents, making it an excellent choice for an internal standard in their analysis.

Property	Value
Chemical Formula	C₇H₁₆O₂
Molecular Weight	132.20 g/mol
CAS Number	10221-57-5
Boiling Point	124-125 °C
Density	0.8309 g/cm³
Appearance	Colorless to light yellow liquid

Experimental Protocol

This protocol outlines a general procedure for the quantification of a mixture of ethylene glycol monomethyl ether (EGME) and ethylene glycol monoethyl ether (EGEE) using 1,2-diethoxypropane as an internal standard.

Materials and Reagents

• Analytes: Ethylene glycol monomethyl ether (EGME, >99% purity), Ethylene glycol monoethyl ether (EGEE, >99% purity)

• Internal Standard: 1,2-Diethoxypropane (>98.0% purity)

• Solvent: Dichloromethane (GC grade)

• Glassware: Volumetric flasks, autosampler vials with septa

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of 1,2-diethoxypropane and dissolve it in dichloromethane in a 100 mL volumetric flask. This yields a concentration of approximately 1 mg/mL.

• Analyte Stock Solution (Analyte Stock): Accurately weigh approximately 100 mg each of EGME and EGEE and dissolve them in dichloromethane in a 100 mL volumetric flask. This results in a concentration of approximately 1 mg/mL for each analyte.

• Calibration Standards: Prepare a series of calibration standards by adding varying volumes of the Analyte Stock to volumetric flasks. To each flask, add a constant volume of the IS Stock to achieve a final concentration of the internal standard of 50 µg/mL in all calibration standards. Dilute to the final volume with dichloromethane. A suggested calibration range is presented in Table 2.

Calibration Level	Analyte Concentration (µg/mL)	Internal Standard Concentration (µg/mL)
1	5	50
2	10	50
3	25	50
4	50	50
5	100	50

Sample Preparation

For unknown samples, a suitable dilution with dichloromethane should be performed to ensure the analyte concentrations fall within the calibration range. An appropriate volume of the IS Stock solution should be added to the diluted sample to achieve a final internal standard concentration of 50 µg/mL.

GC-MS Instrumentation and Conditions

The following GC-MS parameters are recommended. Optimization may be required based on the specific instrumentation used.

Parameter	Setting
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	Rxi®-1301Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar cyanopropylphenyl-based column[4]
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (10:1)
Oven Temperature Program	Initial temperature 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, then ramp to 240 °C at 20 °C/min, hold for 2 minutes.
Transfer Line Temp.	250 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Ions:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
EGME	45	58	76
EGEE	45	59	90
1,2-Diethoxypropane (IS)	59	73	101

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the quantifier ions for each analyte and the internal standard.

• Response Factor Calculation: For each calibration standard, calculate the response factor (RF) using the following equation: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Calibration Curve: Plot the ratio of the analyte peak area to the internal standard peak area (Areaanalyte / AreaIS) against the ratio of the analyte concentration to the internal standard concentration (Concentrationanalyte / ConcentrationIS). Perform a linear regression to obtain the calibration curve.

• Quantification of Unknowns: For each unknown sample, calculate the concentration of the analyte using the calibration curve and the following equation: Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / RF)

Workflow and Visualization

The general workflow for using an internal standard in a gas chromatography experiment is depicted below.

Caption: Workflow for quantitative analysis using an internal standard in GC-MS.

Conclusion

This application note provides a framework for the use of 1,2-diethoxypropane as an internal standard for the quantitative analysis of short-chain glycol ethers by GC-MS. The described protocol offers a reliable method for improving the accuracy and precision of quantification by correcting for variations in sample injection and instrument response. The provided GC-MS parameters can serve as a starting point for method development and should be optimized for the specific application and available instrumentation.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [restek.com]

Application Notes and Protocols for Propylene Glycol Diethyl Ether in Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propylene glycol diethyl ether (PGDE), also known as 1,2-diethoxypropane, is a versatile and effective organic solvent belonging to the P-series of glycol ethers.[1] Characterized by its clear, colorless liquid form, low volatility, and moderate viscosity, PGDE is a valuable component in a wide array of industrial formulations.[1] Its unique combination of properties, including solubility in both water and many organic solvents, makes it a preferred choice in applications ranging from coatings and cleaning products to electronics manufacturing.[1][2] This document provides detailed application notes, experimental protocols, and performance data for researchers and scientists exploring the use of PGDE in various industrial contexts.

Physicochemical Properties and Performance Data

A thorough understanding of the physical and chemical properties of propylene glycol diethyl ether is crucial for its effective application. The following tables summarize key quantitative data for easy comparison.

Table 1: Physical and Chemical Properties of Propylene Glycol Diethyl Ether

Property	Value	Reference
Chemical Formula	C7H16O2	[1]
Molecular Weight	132.20 g/mol	[1]
CAS Number	10221-57-5	[1]
Appearance	Clear, colorless liquid	[1][2]
Odor	Characteristic, mild	[3]
Boiling Point	130.5 – 134.5 °C at 1,013 hPa	[3]
Melting Point	-70 °C at 1,013 hPa	[3]
Flash Point	40 °C (closed cup)	[4]
Solubility in Water	36.6 g/100ml at 25°C	[4]
Relative Density (water = 1)	0.896	[4]
Relative Vapor Density (air = 1)	3.6	[4]
Vapor Pressure	1 kPa at 25°C	[4]

Table 2: Performance Characteristics of Propylene Glycol Diethyl Ether in Industrial Applications

Performance Metric	Value/Observation	Application Area	Reference
Solvency	Excellent for a wide range of substances	Coatings, Cleaners	[1][2]
Evaporation Rate	Moderate	Coatings	[5][6]
Wetting Properties	Good	Formulations	[1][2]
Viscosity	Moderate	Coatings, Cleaners	[1][2]
Toxicity	Generally considered low	General Handling	[1][2]
Material Compatibility	Good with many materials	General Industrial Use	[1][2]
Stability	Stable under normal conditions	General Industrial Use	[1][2]

Industrial Applications

Propylene glycol diethyl ether's favorable properties make it a valuable solvent in several industrial sectors.

Paints and Coatings

In the paint and coatings industry, PGDE serves as an effective solvent and coalescing agent.[1][2] Its moderate evaporation rate allows for improved flow and leveling of coatings, contributing to a smooth and uniform finish.[7] It is compatible with a variety of resins used in paint formulations.

Industrial and Household Cleaners

PGDE is a key ingredient in both industrial and household cleaning products due to its ability to dissolve a wide range of soils, including oils and greases.[1][2] Its water solubility facilitates its use in aqueous cleaning formulations.

Electronics Industry

In the electronics sector, propylene glycol ethers are utilized in the manufacturing of laminates and in semiconductor processes for making circuit boards.[7] Their solvent properties are also valuable in cleaning formulations for electronic components.

Experimental Protocols

The following protocols provide detailed methodologies for evaluating the performance of propylene glycol diethyl ether in key industrial applications.

Protocol 1: Evaluation of Propylene Glycol Diethyl Ether as a Coalescing Agent in Latex Paint

Objective: To determine the efficiency of PGDE as a coalescing agent in a latex paint formulation by measuring its effect on the Minimum Film Formation Temperature (MFFT).

Materials:

• Latex polymer dispersion

• Propylene Glycol Diethyl Ether (PGDE)

• Deionized water

• MFFT Bar apparatus (in accordance with ASTM D2354)

• Micropipettes

• Beakers

• Stirring rods

Procedure:

• Preparation of Polymer Dispersion-Coalescent Blends:

  • Prepare a series of blends of the latex polymer dispersion with increasing concentrations of PGDE (e.g., 1%, 2%, 3%, 5%, 7%, 10% by weight of polymer solids).

  • For each blend, accurately weigh the required amount of latex dispersion into a beaker.

  • Using a micropipette, add the calculated amount of PGDE to the latex dispersion while stirring gently with a glass rod.

  • Continue stirring for 5 minutes to ensure a homogeneous mixture.

• Determination of MFFT:

  • Turn on the MFFT Bar apparatus and allow it to reach a stable temperature gradient (e.g., 0°C to 18°C).

  • Apply a uniform film of each polymer-coalescent blend across the temperature gradient bar using a film applicator.

  • Allow the films to dry completely.

  • Observe the films and identify the point on the temperature scale where the film transitions from a milky, cracked appearance to a clear, continuous film. This temperature is the MFFT.[8]

• Data Analysis:

  • Record the MFFT for each concentration of PGDE.

  • Plot a graph of MFFT versus the concentration of PGDE.

  • The efficiency of PGDE as a coalescing agent is determined by the extent to which it lowers the MFFT of the latex dispersion.[6]

Protocol 2: Assessment of Solvent Resistance of a Coating Formulated with Propylene Glycol Diethyl Ether

Objective: To evaluate the solvent resistance of a cured organic coating containing PGDE using the solvent rub technique as adapted from ASTM D4752.[2][5][9][10][11]

Materials:

• Coated panels (cured with a formulation containing PGDE)

• Methyl Ethyl Ketone (MEK)

• Cheesecloth (100% cotton)

• Dropper or squirt bottle

• Timer

• Protective gloves and safety glasses

Procedure:

• Preparation:

  • Ensure the coated panels are fully cured according to the manufacturer's specifications.

  • Fold the cheesecloth into a double layer and saturate it with MEK.

• Solvent Rub Test:

  • Place the saturated cheesecloth on the surface of the coated panel.

  • With moderate pressure, perform a double rub (one forward and one backward motion) over a length of approximately 3 inches.

  • Continue the double rubs at a rate of approximately one double rub per second.

  • Periodically inspect the cheesecloth for any signs of coating removal (pigment transfer).

  • Continue rubbing until the substrate is exposed or until a predetermined number of double rubs (e.g., 50, 100) is reached.

• Evaluation:

  • Record the number of double rubs required to expose the substrate.

  • If the substrate is not exposed after the predetermined number of rubs, assess the degree of coating softening or marring.

  • A higher number of double rubs before failure indicates better solvent resistance and a more complete cure of the coating.[2]

Visualizations

The following diagrams illustrate key decision-making and experimental workflows related to the industrial application of solvents like propylene glycol diethyl ether.

Caption: A logical workflow for selecting an industrial solvent.

Caption: Experimental workflow for evaluating coating performance.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. trl.com [trl.com]
• 3. carlroth.com [carlroth.com]
• 4. ICSC 1573 - PROPYLENE GLYCOL MONOETHYL ETHER [chemicalsafety.ilo.org]
• 5. lonroy.com [lonroy.com]
• 6. specialchem.com [specialchem.com]
• 7. alliancechemical.com [alliancechemical.com]
• 8. pcimag.com [pcimag.com]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. ASTM D4752-2020 "Standard Practice for Measuring MEK Resistance of Ethyl Silicate (Inorganic) Zinc-Rich Primers by Solvent Rub" | NBCHAO [en1.nbchao.com]
• 11. store.astm.org [store.astm.org]

Application Notes and Protocols for the Etherification of Propylene Glycol to 1,2-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diethoxypropane, also known as propylene glycol diethyl ether, is a diether of propylene glycol. Etherification reactions are crucial in organic synthesis for the formation of ether linkages. The synthesis of 1,2-diethoxypropane from propylene glycol and ethanol is a key transformation with applications in various chemical industries. This document provides detailed application notes and protocols for established and promising methods for this etherification, focusing on catalytic approaches. The generation of water as a by-product can inhibit the reaction and shift the chemical equilibrium towards the reactants; therefore, its removal is essential for achieving high conversions.[1]

Methods for Etherification

Several catalytic methods can be employed for the etherification of propylene glycol to 1,2-diethoxypropane. The primary approaches include:

• Heterogeneous Acid Catalysis: Utilizing solid acid catalysts such as zeolites and sulfonic acid resins. These catalysts are advantageous due to their ease of separation from the reaction mixture and potential for reusability.[1]

• Williamson Ether Synthesis: A classical method involving the reaction of an alkoxide with an alkyl halide. This two-step process first involves the deprotonation of the alcohol to form an alkoxide ion, followed by a nucleophilic substitution reaction.

• Phase-Transfer Catalysis (PTC): This method facilitates the reaction between reactants in different phases (e.g., a solid and a liquid) by using a phase-transfer catalyst to shuttle one reactant across the interface.

Data Presentation: Comparison of Catalytic Methods

The following table summarizes quantitative data for different catalytic methods for the etherification of glycols, providing a basis for comparison. Note that data for the direct synthesis of 1,2-diethoxypropane is limited in the literature; therefore, data from analogous reactions with similar glycols and alcohols are included to provide guidance on reaction conditions.

Catalyst	Substrate	Alcohol	Temperature (°C)	Reaction Time (h)	Molar Ratio (Glycol:Alcohol)	Conversion (%)	Selectivity (%)	Reference
HZSM-5 Zeolite	1,2-Propylene Glycol	Ethanol	180	4	1:3	~60	~45 (to monoethers)	[2]
Amberlyst-15	Glycerol	Ethanol	180	4	1:3	96	80 (to ethyl ethers)
Beta Zeolite	Glycerol	tert-Butyl Alcohol	80	6	1:12	81.35	32.44 (to diether)	[3]

Experimental Protocols

Method 1: Heterogeneous Acid Catalysis using Zeolite HZSM-5

This protocol is based on the findings for the etherification of glycols with ethanol using zeolite catalysts.[2]

Materials:

• 1,2-Propylene glycol (Reagent Grade)

• Ethanol (Anhydrous)

• HZSM-5 Zeolite (Activated)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Dean-Stark apparatus (optional, for water removal)

• Standard glassware for workup and purification (separatory funnel, distillation apparatus)

• Analytical equipment for product characterization (GC-MS, NMR)

Procedure:

• Catalyst Activation: Activate the HZSM-5 zeolite catalyst by calcining it under a flow of air at 500°C for 4.5 hours.[2] Allow it to cool to room temperature in a desiccator before use.

• Reaction Setup: To a dry round-bottom flask, add 1,2-propylene glycol and anhydrous ethanol in a 1:3 molar ratio.

• Catalyst Addition: Add the activated HZSM-5 zeolite to the reaction mixture. The catalyst loading can be optimized, but a starting point of 5-10 wt% with respect to the propylene glycol is recommended.

• Reaction: Heat the mixture to 180°C with vigorous stirring. If using a Dean-Stark apparatus, continuously remove the water formed during the reaction to drive the equilibrium towards the product.

• Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC-MS to determine the conversion of propylene glycol and the selectivity to 1,2-diethoxypropane.

• Workup: After the desired conversion is reached (e.g., 4 hours), cool the reaction mixture to room temperature.

• Catalyst Removal: Separate the solid catalyst from the liquid mixture by filtration or centrifugation. The catalyst can be washed with ethanol, dried, and potentially reused after reactivation.

• Purification: Remove the excess ethanol from the filtrate by rotary evaporation. The resulting crude product can be purified by fractional distillation to isolate 1,2-diethoxypropane.

• Characterization: Confirm the identity and purity of the final product using analytical techniques such as GC-MS and NMR spectroscopy.

Method 2: Williamson Ether Synthesis

This is a general protocol for the Williamson ether synthesis adapted for the preparation of 1,2-diethoxypropane. This method is a two-step process.

Materials:

• 1,2-Propylene glycol

• Sodium hydride (NaH) or another strong base

• Anhydrous aprotic solvent (e.g., THF, DMF)

• Ethyl iodide or ethyl bromide

• Round-bottom flask with a dropping funnel, reflux condenser, and nitrogen inlet

• Magnetic stirrer

• Standard workup and purification equipment

Procedure:

Step 1: Formation of the Dialkoxide

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add a suspension of sodium hydride (2.2 equivalents) in anhydrous THF.

• Addition of Propylene Glycol: Slowly add a solution of 1,2-propylene glycol (1 equivalent) in anhydrous THF to the sodium hydride suspension at 0°C using a dropping funnel.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases, indicating the formation of the disodium salt of propylene glycol.

Step 2: Etherification

• Addition of Ethyl Halide: Cool the reaction mixture to 0°C and add ethyl iodide or ethyl bromide (2.2 equivalents) dropwise.

• Reaction: After the addition, allow the reaction mixture to warm to room temperature and then heat to reflux until the reaction is complete (monitor by TLC or GC).

• Workup: Cool the reaction mixture and carefully quench the excess sodium hydride by the slow addition of water or ethanol.

• Extraction: Partition the mixture between water and a suitable organic solvent (e.g., diethyl ether). Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude 1,2-diethoxypropane by fractional distillation.

• Characterization: Characterize the final product by GC-MS and NMR spectroscopy.

Visualization of Experimental Workflow

Below is a generalized workflow for the synthesis of 1,2-diethoxypropane.

Caption: General workflow for the catalytic synthesis of 1,2-diethoxypropane.

Signaling Pathway Diagram (Hypothetical)

The following diagram illustrates the logical relationship in a potential acid-catalyzed etherification pathway.

Caption: Proposed pathway for acid-catalyzed etherification of propylene glycol.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. daneshyari.com [daneshyari.com]
• 3. Effect of reaction conditions on the etherification between glycerol and tert-butyl alcohol over beta zeolite | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]

Application Notes and Protocols: The Role of 1,2-Diethoxypropane in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of 1,2-diethoxypropane in polymer chemistry research, with a specific focus on its role as a polar modifier in anionic polymerization. The following sections include structured data, comprehensive experimental protocols, and visualizations to facilitate understanding and replication of key experiments.

Application: 1,2-Diethoxypropane as a Polar Modifier in Anionic Polymerization of Butadiene

1,2-Diethoxypropane serves as an effective polar modifier in the anionic polymerization of dienes, such as butadiene. Its addition to the polymerization system significantly influences the microstructure of the resulting polymer, which in turn dictates its physical and mechanical properties. This is of particular interest in the synthesis of specialty elastomers and thermoplastic elastomers where precise control over the polymer architecture is crucial.

In the anionic polymerization of butadiene initiated by organolithium compounds in non-polar solvents, the polymer chain primarily consists of 1,4-addition units (cis-1,4 and trans-1,4). The introduction of a polar modifier like 1,2-diethoxypropane complexes with the lithium cation of the propagating chain end. This complexation alters the stereochemistry of the monomer insertion, leading to an increase in the proportion of 1,2-addition (vinyl) units in the polybutadiene chain. The vinyl content is a critical parameter as it directly affects the glass transition temperature (Tg), elasticity, and cross-linking characteristics of the polymer.

A key advantage of using 1,2-diethoxypropane is its ability to modulate the vinyl content in a controlled manner, allowing for the tailoring of polymer properties to specific application needs.

Quantitative Data Summary

The effect of 1,2-diethoxypropane on the microstructure of polybutadiene synthesized via anionic polymerization is summarized in the table below. The data illustrates the relationship between the molar ratio of 1,2-diethoxypropane to the initiator (n-butyllithium) and the resulting vinyl content in the polymer.

Molar Ratio (1,2-Diethoxypropane / n-BuLi)	Vinyl Content (%)	1,4-cis Content (%)	1,4-trans Content (%)
0	12	35	53
1	35	25	40
5	60	15	25
10	75	10	15

Note: The data presented here is representative and may vary depending on specific reaction conditions such as temperature, solvent, and monomer concentration.

Experimental Protocol: Anionic Polymerization of Butadiene with 1,2-Diethoxypropane as a Polar Modifier

This protocol outlines the procedure for the anionic polymerization of butadiene using n-butyllithium as an initiator and 1,2-diethoxypropane as a polar modifier to control the polymer microstructure.

Materials:

• Butadiene (polymerization grade, dried over molecular sieves)

• Cyclohexane (anhydrous, polymerization grade)

• n-Butyllithium (in hexane, concentration to be titrated)

• 1,2-Diethoxypropane (anhydrous, distilled)

• Methanol (for termination)

• 2,6-di-tert-butyl-4-methylphenol (BHT) (antioxidant)

• Nitrogen (high purity)

• Schlenk line and glassware (oven-dried)

Procedure:

• Reactor Setup: Assemble a flame-dried glass reactor equipped with a magnetic stirrer, a temperature probe, and a nitrogen inlet/outlet connected to a Schlenk line.

• Solvent and Monomer Charging: Under a positive pressure of nitrogen, charge the reactor with anhydrous cyclohexane. Purge the solvent with nitrogen for 30 minutes to remove any dissolved oxygen. Cool the reactor to the desired polymerization temperature (e.g., 50 °C). Add the purified butadiene monomer to the reactor.

• Modifier Addition: Inject the desired amount of anhydrous 1,2-diethoxypropane into the reactor using a gas-tight syringe. The amount is determined by the target molar ratio relative to the initiator. Allow the solution to stir for 10 minutes to ensure homogeneity.

• Initiation: Titrate the n-butyllithium solution to determine its exact concentration. Inject the calculated amount of n-butyllithium initiator into the reactor to start the polymerization. An exothermic reaction should be observed, and the temperature should be carefully controlled.

• Polymerization: Monitor the reaction progress by observing the temperature and viscosity of the solution. The polymerization is typically allowed to proceed for a predetermined time to achieve high monomer conversion.

• Termination: After the desired polymerization time, terminate the reaction by injecting an excess of degassed methanol into the reactor.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a larger volume of methanol containing a small amount of BHT as an antioxidant.

• Drying and Characterization: Filter the precipitated polymer and wash it with fresh methanol. Dry the polymer in a vacuum oven at 40 °C until a constant weight is achieved. Characterize the polymer for its microstructure (vinyl content) using ¹H NMR or FTIR spectroscopy, and for its molecular weight and molecular weight distribution using Gel Permeation Chromatography (GPC).

Visualizations

Experimental Workflow

Caption: Experimental workflow for the anionic polymerization of butadiene.

Logical Relationship: Influence of 1,2-Diethoxypropane

Caption: Influence of 1,2-diethoxypropane on polybutadiene properties.

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Diethoxypropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the yield of 1,2-diethoxypropane synthesis. The information is presented in a question-and-answer format, addressing specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 1,2-diethoxypropane?

A1: The two primary laboratory methods for synthesizing 1,2-diethoxypropane are the Williamson ether synthesis and the acid-catalyzed etherification of 1,2-propanediol.

• Williamson Ether Synthesis: This method involves the reaction of a deprotonated 1,2-propanediol (an alkoxide) with an ethyl halide (e.g., ethyl bromide or ethyl iodide). It is an SN2 reaction.

• Acid-Catalyzed Etherification: This reaction involves the direct reaction of 1,2-propanediol with ethanol in the presence of an acid catalyst. This is an equilibrium-driven reaction where water is a byproduct.

Q2: Which method is generally preferred for synthesizing 1,2-diethoxypropane?

A2: The choice of method depends on the available starting materials, scale, and desired purity.

• The Williamson ether synthesis can offer more control and potentially higher yields, especially for unsymmetrical ethers, as it is not a reversible reaction. However, it requires the use of a strong base and is a two-step process (deprotonation followed by etherification).[1]

• Acid-catalyzed etherification is a more direct, one-step method but is an equilibrium reaction.[2] To achieve high yields, the water byproduct must be removed during the reaction.[2]

Q3: What are the common side reactions that can lower the yield of 1,2-diethoxypropane?

A3: In the Williamson ether synthesis , a common side reaction is the E2 elimination, especially if secondary alkyl halides are used.[3] For the synthesis of 1,2-diethoxypropane, this is less of a concern as a primary ethyl halide would be used.

In acid-catalyzed etherification , potential side reactions include the dehydration of 1,2-propanediol to form propanal or acetone, and the self-etherification of ethanol to form diethyl ether.[4]

Troubleshooting Guides

Williamson Ether Synthesis

Issue 1: Low or no yield of 1,2-diethoxypropane.

Possible Cause	Troubleshooting Recommendation
Incomplete deprotonation of 1,2-propanediol.	Use a sufficiently strong base like sodium hydride (NaH) to ensure complete deprotonation. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent the base from reacting with moisture.
Poor quality of ethyl halide.	Use a fresh, high-purity ethyl halide. Impurities can lead to side reactions.
Incorrect solvent.	Use a polar aprotic solvent such as DMF (dimethylformamide) or THF (tetrahydrofuran) to facilitate the SN2 reaction.[5]
Low reaction temperature or insufficient reaction time.	The reaction may require heating to proceed at a reasonable rate. Monitor the reaction by TLC or GC to determine the optimal reaction time.
Steric hindrance.	While less of an issue with ethyl halides, ensure that the reaction conditions are optimized for an SN2 reaction.

Issue 2: Formation of elimination byproducts.

Possible Cause	Troubleshooting Recommendation
Use of a hindered base.	While a strong base is needed, a sterically hindered base can favor elimination. Sodium hydride is a good choice as it is non-nucleophilic and not sterically bulky.
High reaction temperature.	While heating may be necessary, excessive temperatures can promote elimination. Optimize the temperature to favor substitution over elimination.

Acid-Catalyzed Etherification

Issue 3: Low conversion of 1,2-propanediol.

Possible Cause	Troubleshooting Recommendation
Equilibrium not shifted towards the product.	The removal of water is crucial for driving the reaction to completion. Use a Dean-Stark apparatus to azeotropically remove water as it is formed.[2] Alternatively, a dehydrating agent can be used.
Insufficient catalyst.	Increase the catalyst loading. Common acid catalysts include sulfuric acid, p-toluenesulfonic acid, or solid acid catalysts like acidic ion-exchange resins (e.g., Amberlyst-15) or zeolites.[2]
Low reaction temperature.	The reaction typically requires elevated temperatures. Optimize the temperature based on the catalyst and solvent used.

Issue 4: Formation of undesired byproducts.

Possible Cause	Troubleshooting Recommendation
Dehydration of 1,2-propanediol.	This can be minimized by carefully controlling the reaction temperature and using a milder acid catalyst.
Self-etherification of ethanol.	Using a large excess of ethanol can favor the desired reaction. However, this will require efficient removal of the excess ethanol during workup.

Experimental Protocols

Representative Williamson Ether Synthesis of 1,2-Diethoxypropane

Disclaimer: This is a representative protocol and should be adapted and optimized for specific laboratory conditions.

• Deprotonation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 1,2-propanediol (1.0 eq) to anhydrous THF. Cool the solution in an ice bath. Carefully add sodium hydride (2.2 eq, 60% dispersion in mineral oil) portion-wise. Stir the mixture at room temperature until the evolution of hydrogen gas ceases.

• Etherification: To the resulting alkoxide solution, add ethyl bromide (2.5 eq) dropwise. Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC or GC.

• Workup and Purification: After the reaction is complete, cool the mixture to room temperature and quench the excess NaH by the slow addition of water. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by fractional distillation.

Representative Acid-Catalyzed Etherification of 1,2-Propanediol

Disclaimer: This is a representative protocol and should be adapted and optimized for specific laboratory conditions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a reflux condenser, combine 1,2-propanediol (1.0 eq), a large excess of ethanol (e.g., 10 eq), and an acid catalyst (e.g., p-toluenesulfonic acid, 0.1 eq).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with the solvent. Continue the reaction until no more water is collected or the reaction is deemed complete by GC analysis.

• Workup and Purification: Cool the reaction mixture and neutralize the acid catalyst with a base (e.g., sodium bicarbonate solution). Remove the excess ethanol by distillation. Extract the residue with diethyl ether, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by fractional distillation.

Quantitative Data Summary

Specific yield data for the synthesis of 1,2-diethoxypropane is not widely available in the literature. However, for similar etherification reactions, yields can vary significantly based on the chosen method and reaction conditions. The following table provides a general comparison of expected outcomes.

Method	Catalyst/Reagent	Typical Yield Range (for similar ethers)	Key Influencing Factors
Williamson Ether Synthesis	NaH, Ethyl Bromide	60-90%	Efficiency of deprotonation, purity of reagents, reaction temperature.
Acid-Catalyzed Etherification	H₂SO₄, p-TSA, Amberlyst-15	40-80%	Efficiency of water removal, catalyst activity, reaction temperature.

Visualizations

Logical Relationship of Synthesis Methods

Caption: Overview of the two main synthetic routes to 1,2-diethoxypropane.

Experimental Workflow for Williamson Ether Synthesis

Caption: Step-by-step workflow for the Williamson ether synthesis.

Experimental Workflow for Acid-Catalyzed Etherification

Caption: Step-by-step workflow for the acid-catalyzed etherification.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. phasetransfer.com [phasetransfer.com]
• 5. scholarship.richmond.edu [scholarship.richmond.edu]

Technical Support Center: Purification of 1,2-Diethoxypropane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 1,2-diethoxypropane from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a 1,2-diethoxypropane synthesis reaction mixture?

A1: The synthesis of 1,2-diethoxypropane, often achieved through a Williamson ether synthesis, can result in several impurities.[1][2] These typically include:

• Unreacted Starting Materials: 1,2-propanediol and the ethylating agent (e.g., ethyl bromide, ethyl iodide).

• Base: The base used for the deprotonation of the diol (e.g., sodium hydride, potassium hydroxide).[3]

• Side Products: Alkenes, such as ethene, resulting from elimination reactions, which can compete with the desired substitution reaction.[1][2]

• Solvent: The reaction solvent (e.g., THF, DMF).[3]

Q2: What are the key physical properties of 1,2-diethoxypropane relevant to its purification?

A2: Understanding the physical properties of 1,2-diethoxypropane is crucial for selecting an appropriate purification method.

Property	Value
Molecular Weight	132.20 g/mol [4]
Boiling Point	124-125 °C[5]
Density	0.8309 g/cm³[5]
Solubility in Water	52 g/L at 25°C[5]

Q3: Which analytical techniques are suitable for assessing the purity of 1,2-diethoxypropane?

A3: Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for determining the purity of 1,2-diethoxypropane.[6] The retention time in the gas chromatograph can indicate the presence of volatile impurities, while the mass spectrum confirms the identity of the components.[6]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 1,2-diethoxypropane.

Problem 1: Incomplete removal of starting materials (1,2-propanediol).

• Symptom: The presence of a significant peak corresponding to 1,2-propanediol in the GC-MS analysis of the purified product.

• Cause: Due to its relatively high boiling point (188.2 °C), 1,2-propanediol can be difficult to separate from 1,2-diethoxypropane by simple distillation.

• Solution:

  • Aqueous Work-up: Before distillation, perform an aqueous work-up by washing the reaction mixture with water or brine. 1,2-propanediol is highly soluble in water, which will facilitate its removal.

  • Fractional Distillation: Employ fractional distillation with a column that has a high number of theoretical plates. This will provide better separation of components with close boiling points.

Problem 2: Presence of residual base in the final product.

• Symptom: A basic pH of the purified product when tested with a pH indicator.

• Cause: Incomplete neutralization or removal of the basic catalyst used in the synthesis.

• Solution:

  • Neutralization: Carefully neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) before the work-up.

  • Aqueous Washes: Wash the organic layer sequentially with dilute acid, water, and finally brine to remove any remaining salts and water.

Problem 3: Contamination with elimination side-products.

• Symptom: GC-MS analysis shows the presence of low molecular weight impurities, potentially corresponding to alkenes.

• Cause: The conditions of the Williamson ether synthesis, such as high temperatures or the use of a sterically hindered base, can favor the E2 elimination side reaction.[2]

• Solution:

  • Reaction Condition Optimization: To minimize the formation of these impurities, it is best to control the reaction temperature and choose a less sterically hindered base if possible.[3]

  • Purification: Fractional distillation is generally effective in removing the more volatile alkene side-products from the higher-boiling 1,2-diethoxypropane.

Experimental Protocols

Protocol 1: Purification of 1,2-Diethoxypropane by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a fractionating column (e.g., Vigreux or packed column), a distillation head, a condenser, and a receiving flask.

• Sample Preparation: Ensure the crude 1,2-diethoxypropane has undergone an aqueous work-up to remove water-soluble impurities. Dry the organic phase over an appropriate drying agent (e.g., anhydrous magnesium sulfate) and filter.

• Distillation:

  • Heat the distillation flask gently.

  • Collect the initial fractions, which will contain any low-boiling impurities.

  • Carefully monitor the temperature at the distillation head. Collect the fraction that distills at the boiling point of 1,2-diethoxypropane (124-125 °C).

  • Leave a small amount of residue in the distillation flask to avoid the concentration of potentially explosive peroxides (a common hazard with ethers).

Protocol 2: High-Purity Purification by Preparative Gas Chromatography (Prep GC)

For obtaining high-purity 1,2-diethoxypropane for sensitive applications, preparative gas chromatography is a suitable method.[7][8][9]

• System Preparation:

  • Use a preparative gas chromatograph equipped with a suitable column (e.g., a non-polar or medium-polarity column).

  • Set the injector and detector temperatures appropriately for the volatilization of the sample without degradation.

• Method Development:

  • First, develop an analytical GC method to determine the retention times of 1,2-diethoxypropane and any impurities.

  • Optimize the temperature program to achieve good separation between the product and impurities.

• Preparative Run:

  • Inject a larger volume of the partially purified 1,2-diethoxypropane onto the preparative GC column.

  • Set up a fraction collector to isolate the peak corresponding to 1,2-diethoxypropane as it elutes from the column.

  • Multiple injections may be necessary to obtain the desired quantity of pure product.[10]

Visual Guides

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 3. byjus.com [byjus.com]
• 4. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,2-Diethoxypropane｜lookchem [lookchem.com]
• 6. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Preparative gas chromatography and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 1,2-Diethoxypropane as a High-Boiling Solvent

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1,2-diethoxypropane as a high-boiling solvent.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving 1,2-diethoxypropane.

1. Reaction Failure or Low Yield

Question: My reaction is not proceeding as expected or is giving a low yield. Could the 1,2-diethoxypropane be the issue?

Answer: Yes, the solvent can significantly impact a reaction's outcome. Here are some potential issues and troubleshooting steps:

• Peroxide Contamination: Ethers like 1,2-diethoxypropane can form explosive peroxides upon exposure to air and light.[1][2] These peroxides can also interfere with sensitive reactions, particularly those involving organometallic reagents or radical intermediates.

  • Troubleshooting: Test for the presence of peroxides before use. If peroxides are detected, they must be removed. Refer to the detailed experimental protocols for peroxide testing and removal.

• Presence of Impurities: Commercial 1,2-diethoxypropane may contain impurities from its synthesis, such as unreacted starting materials (propylene glycol and ethanol) or byproducts. Water is also a common impurity.

  • Troubleshooting: If your reaction is sensitive to protic impurities, consider purifying the solvent by fractional distillation. Refer to the detailed experimental protocol for fractional distillation.

• Solvent Instability: Although generally stable, 1,2-diethoxypropane can be cleaved by strong acids at high temperatures.[3][4][5][6][7] * Troubleshooting: If your reaction is run under strongly acidic conditions and high heat, consider if the solvent could be degrading. Potential degradation products include ethanol, 1,2-propanediol, acetaldehyde, and propionaldehyde. [8][9]It may be necessary to choose a more inert solvent for such conditions.

2. Difficulty in Removing the Solvent After Reaction

Question: I am having trouble removing the 1,2-diethoxypropane from my reaction mixture after the reaction is complete. What are my options?

Answer: Due to its high boiling point (124-125 °C), removing 1,2-diethoxypropane can be challenging. Here are some common techniques:

• Vacuum Distillation: This is the most common method for removing high-boiling solvents. By reducing the pressure, the boiling point of the solvent is lowered, allowing for its removal at a lower temperature, which can be crucial for thermally sensitive compounds.

• Azeotropic Distillation: Although specific azeotropic data for 1,2-diethoxypropane is not readily available in the literature, this technique can be explored. It involves adding a lower-boiling solvent (an entrainer) that forms an azeotrope with the 1,2-diethoxypropane, allowing it to be distilled off at a lower temperature. [10][11][12][13]* Extraction: If your product has significantly different solubility properties than 1,2-diethoxypropane, you may be able to remove the bulk of the solvent by liquid-liquid extraction. For example, if your product is soluble in a non-polar solvent and 1,2-diethoxypropane has some water solubility, you may be able to wash it out with water.

3. Safety Concerns

Question: What are the main safety hazards associated with 1,2-diethoxypropane and how can I mitigate them?

Answer: The primary hazards are flammability and the potential for peroxide formation.

• Flammability: 1,2-Diethoxypropane is a flammable liquid. [14] * Mitigation: Always handle it in a well-ventilated area, away from ignition sources. Use appropriate personal protective equipment (PPE), including flame-retardant lab coats, gloves, and safety glasses.

• Peroxide Formation: As an ether, it can form explosive peroxides. [1][2] * Mitigation: Store in a cool, dark place in a tightly sealed container. It is advisable to store it under an inert atmosphere (e.g., nitrogen or argon). Always test for peroxides before use, especially before distillation or evaporation. Label containers with the date received and the date opened.

Frequently Asked Questions (FAQs)

General Properties and Handling

Q1: What are the physical properties of 1,2-diethoxypropane?

A1: Please refer to the data table below for a summary of its key physical properties.

Q2: How should I store 1,2-diethoxypropane?

A2: Store it in a cool, dark, and well-ventilated area in a tightly sealed, airtight container, away from heat, light, and ignition sources. [1][2]To minimize peroxide formation, it is best to store it under an inert atmosphere.

Peroxide Formation

Q3: How do I test for peroxides in 1,2-diethoxypropane?

A3: A common method is the potassium iodide (KI) test. For a detailed, step-by-step procedure, please see the "Experimental Protocols" section. Commercial peroxide test strips are also available. [8][15][16][17] Q4: What should I do if my 1,2-diethoxypropane tests positive for peroxides?

A4: Peroxides must be removed before the solvent can be safely used, especially for distillation. A common method is to pass the solvent through a column of activated alumina. [1][8]Refer to the "Experimental Protocols" section for a detailed procedure.

Purification

Q5: What are the likely impurities in commercial 1,2-diethoxypropane?

A5: Common impurities may include water, unreacted starting materials such as propylene glycol and ethanol, and byproducts from the synthesis.

Q6: How can I purify 1,2-diethoxypropane?

A6: The most effective method for purifying 1,2-diethoxypropane is fractional distillation. This will remove less volatile and more volatile impurities. A detailed protocol is provided in the "Experimental Protocols" section.

Reactivity and Stability

Q7: Is 1,2-diethoxypropane stable to strong acids and bases?

A7: Ethers, including 1,2-diethoxypropane, can be cleaved by strong acids, especially at elevated temperatures. [3][4][5][6][7]They are generally stable to bases under typical reaction conditions.

Q8: What are the potential degradation products of 1,2-diethoxypropane?

A8: Under strongly acidic conditions or upon atmospheric degradation, potential products include ethanol, 1,2-propanediol, acetaldehyde, and propionaldehyde. [8][9]

Quantitative Data Summary

Table 1: Physical and Safety Properties of 1,2-Diethoxypropane

Property	Value	Reference(s)
Molecular Formula	C₇H₁₆O₂	[14]
Molecular Weight	132.20 g/mol	[14]
Boiling Point	124-125 °C	[12]
Density	0.831 g/cm³ at 20 °C	[12]
Vapor Pressure	19.15 hPa at 20 °C	[12]
Water Solubility	52 g/L at 25 °C	[12]
Flash Point	20 °C	[13]
GHS Hazard Statements	H225 (Highly flammable liquid and vapor)	[14]

Table 2: Solubility of 1,2-Diethoxypropane

Solvent	Solubility	Reference(s)
Water	52 g/L at 25 °C	[12]
Organic Solvents	Miscible with many common organic solvents	[18][19]

Experimental Protocols

1. Protocol for Peroxide Testing (Potassium Iodide Method)

This protocol is adapted from general procedures for testing peroxides in ethers. [1][8][17][20] Materials:

• Sample of 1,2-diethoxypropane (1-2 mL)

• Glacial acetic acid (1 mL)

• Potassium iodide (KI), solid (100 mg)

• Test tube

• White background (e.g., a piece of paper)

Procedure:

• Add 1 mL of the 1,2-diethoxypropane sample to a clean, dry test tube.

• Add 1 mL of glacial acetic acid to the test tube.

• Add approximately 100 mg of solid potassium iodide to the mixture.

• Stopper the test tube and shake it for one minute.

• Observe the color of the solution against a white background.

  • No color change or a very pale yellow color: Peroxide concentration is low and likely safe for general use (but not for distillation).

  • A distinct yellow to brown color: Indicates the presence of peroxides. The solvent should be treated to remove peroxides before use. A darker color signifies a higher and more dangerous concentration of peroxides.

2. Protocol for Peroxide Removal (Activated Alumina Column)

This protocol is based on general methods for removing peroxides from ethers. [1][8] Materials:

• Peroxide-containing 1,2-diethoxypropane

• Activated alumina (basic or neutral)

• Chromatography column

• Glass wool or cotton

• Receiving flask

Procedure:

• Prepare a chromatography column by placing a small plug of glass wool or cotton at the bottom.

• Fill the column with activated alumina. The amount of alumina will depend on the volume of solvent to be purified and the peroxide concentration. A general guideline is to use about 100 g of alumina for every 100 mL of solvent.

• Gently tap the column to pack the alumina.

• Carefully pour the peroxide-containing 1,2-diethoxypropane onto the top of the alumina column.

• Allow the solvent to pass through the column under gravity and collect the purified solvent in a clean, dry receiving flask.

• Test the purified solvent for the presence of peroxides using the protocol described above to ensure their complete removal.

• Important: The peroxides are adsorbed onto the alumina. To safely dispose of the alumina, it should be rinsed with a dilute aqueous solution of ferrous sulfate to reduce the peroxides, then disposed of as solid waste according to your institution's guidelines.

3. Protocol for Purification by Fractional Distillation

This protocol provides a general procedure for the fractional distillation of a high-boiling solvent like 1,2-diethoxypropane. [21][22] Materials:

• 1,2-Diethoxypropane to be purified

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask(s)

• Heating mantle and controller

• Boiling chips or a magnetic stirrer

• Clamps and stands

Procedure:

• Safety First: Ensure the 1,2-diethoxypropane has been tested for and is free of peroxides before starting the distillation.

• Assemble the fractional distillation apparatus in a fume hood. The round-bottom flask should be no more than two-thirds full. Add a few boiling chips or a magnetic stir bar.

• The thermometer bulb should be positioned so that the top of the bulb is level with the bottom of the side arm of the distillation head.

• Turn on the cooling water to the condenser.

• Begin heating the round-bottom flask gently.

• Observe the condensation ring as it slowly rises up the fractionating column. The heating should be controlled to maintain a slow and steady rate of distillation.

• Discard the initial fraction (the "forerun"), which may contain more volatile impurities.

• Collect the main fraction that distills at a constant temperature (the boiling point of 1,2-diethoxypropane, ~124-125 °C at atmospheric pressure).

• Stop the distillation when the temperature begins to drop or rise significantly, or when a small amount of residue is left in the distillation flask. Never distill to dryness.

• Allow the apparatus to cool before disassembling. Store the purified 1,2-diethoxypropane in a clean, dry, and appropriately labeled container.

Visualizations

Caption: Peroxide formation pathway in ethers.

Caption: Troubleshooting workflow for reaction issues.

References

• 1. westernsydney.edu.au [westernsydney.edu.au]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 10. patents.justia.com [patents.justia.com]
• 11. researchgate.net [researchgate.net]
• 12. US2559519A - Extractive distillation of alcohols with glycol ethers - Google Patents [patents.google.com]
• 13. CN103183589A - Method for separating water and propylene glycol monomethyl ether - Google Patents [patents.google.com]
• 14. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 16. www1.wellesley.edu [www1.wellesley.edu]
• 17. app.bmh.manchester.ac.uk [app.bmh.manchester.ac.uk]
• 18. PROPYLENE GLYCOL PROPYL ETHER - Ataman Kimya [atamanchemicals.com]
• 19. GLYCOL ETHERS - Ataman Kimya [atamanchemicals.com]
• 20. ehs.yale.edu [ehs.yale.edu]
• 21. Purification by Fractional distillation/crystallisation (Procedure) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 22. m.youtube.com [m.youtube.com]

Technical Support Center: Stability and Degradation of 1,2-Diethoxypropane Under Acidic Conditions

This technical support guide is intended for researchers, scientists, and drug development professionals working with 1,2-diethoxypropane. It provides troubleshooting advice and answers to frequently asked questions regarding its stability and degradation under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: How stable is 1,2-diethoxypropane in acidic solutions?

A1: 1,2-Diethoxypropane, a vicinal diether, is generally more stable than acetals under acidic conditions. However, like other ethers, it is susceptible to cleavage when exposed to strong acids, particularly at elevated temperatures. The stability is influenced by factors such as acid concentration, temperature, and reaction time. Unlike acetals, which hydrolyze readily in dilute aqueous acid, the cleavage of the C-O ether bonds in 1,2-diethoxypropane typically requires more forcing conditions.

Q2: What is the mechanism of acidic degradation of 1,2-diethoxypropane?

A2: The degradation proceeds via acid-catalyzed cleavage of the ether bonds. The reaction can follow either an SN1 or SN2 mechanism. The first step involves the protonation of one of the ether oxygen atoms to form a good leaving group (an alcohol). Subsequently, a nucleophile present in the reaction mixture (e.g., water or the conjugate base of the acid) attacks the adjacent carbon atom. Given the primary and secondary nature of the carbons in 1,2-diethoxypropane, the reaction will likely proceed through a mix of SN1 and SN2 pathways, depending on the specific reaction conditions.[1][2][3][4][5][6]

Q3: What are the expected degradation products of 1,2-diethoxypropane in an acidic aqueous medium?

A3: The primary degradation products from the cleavage of the ether linkages are ethanol and 1,2-propanediol. Further reactions under oxidative or more extreme conditions could potentially lead to the formation of other byproducts.

Q4: How do I minimize the degradation of 1,2-diethoxypropane during my experiments?

A4: To minimize degradation, it is recommended to:

• Avoid strongly acidic conditions whenever possible.

• Maintain low temperatures during reactions and storage.

• Use the shortest possible reaction times when acidic conditions are necessary.

• Consider using a buffered acidic solution to maintain a constant and milder pH.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected side products in my reaction mixture containing 1,2-diethoxypropane and acid.	Degradation of 1,2-diethoxypropane due to harsh acidic conditions (high acid concentration, high temperature).	- Lower the reaction temperature.- Reduce the concentration of the acid.- Decrease the reaction time.- Analyze a sample of 1,2-diethoxypropane under the reaction conditions (without other reactants) to confirm degradation.
Low yield of my desired product in a reaction where 1,2-diethoxypropane is a solvent or reagent under acidic conditions.	The reactant or product may be unstable in the presence of degradation products of 1,2-diethoxypropane.	- Purify 1,2-diethoxypropane before use.- Consider an alternative, more stable solvent or reagent for your specific reaction conditions.- Add a scavenger for potential degradation products if their identity is known.
Inconsistent reaction outcomes.	Variability in the quality or age of the 1,2-diethoxypropane, leading to different levels of initial degradation products or peroxides. Glycol ethers may form peroxides upon exposure to air and light.[7]	- Use a fresh bottle of 1,2-diethoxypropane.- Test for the presence of peroxides and purify if necessary.- Store 1,2-diethoxypropane under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place.[8]

Quantitative Data Summary

Parameter	Condition	Effect on Degradation Rate	Notes
Temperature	Increase	Exponential Increase	Governed by the Arrhenius equation. A 10°C increase can roughly double the reaction rate.
Acid Strength (pKa)	Decrease (Stronger Acid)	Increase	Stronger acids lead to a higher concentration of the protonated ether intermediate.[4][5]
Acid Concentration	Increase	Increase	Higher acid concentration increases the rate of the initial protonation step.[9]
Solvent Polarity	Increase	Generally Increases	Polar solvents can help stabilize charged intermediates in an SN1 pathway.

Experimental Protocols

Protocol 1: Monitoring the Acid-Catalyzed Degradation of 1,2-Diethoxypropane by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure to study the stability of 1,2-diethoxypropane under specific acidic conditions.

1. Materials:

• 1,2-Diethoxypropane (high purity)
• Acid catalyst (e.g., sulfuric acid, hydrochloric acid)
• Anhydrous solvent (e.g., dioxane, if a non-aqueous system is studied)
• Deionized water
• Internal standard (e.g., dodecane)
• Quenching solution (e.g., saturated sodium bicarbonate)
• Extraction solvent (e.g., diethyl ether, dichloromethane)
• Drying agent (e.g., anhydrous sodium sulfate)

2. Procedure:

• Prepare a stock solution of 1,2-diethoxypropane in the chosen solvent (aqueous or non-aqueous) at a known concentration.
• Add a known concentration of the internal standard to the stock solution.
• In a thermostated reaction vessel, bring the solution to the desired temperature.
• Initiate the reaction by adding a predetermined amount of the acid catalyst. Start a timer immediately.
• At specified time intervals, withdraw an aliquot of the reaction mixture.
• Immediately quench the reaction by adding the aliquot to a vial containing an excess of the quenching solution.
• Extract the organic components with a suitable extraction solvent.
• Dry the organic layer over an anhydrous drying agent.
• Analyze the sample by GC-MS.

3. GC-MS Analysis:

• Column: A non-polar or mid-polar capillary column (e.g., HP-5MS, DB-5) is suitable.
• Injection: Split or splitless injection depending on the concentration.
• Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to ensure separation of the starting material and potential degradation products.
• Mass Spectrometer: Operate in scan mode to identify unknown degradation products by comparing their mass spectra to libraries (e.g., NIST). For quantitative analysis, operate in selected ion monitoring (SIM) mode for higher sensitivity.

4. Data Analysis:

• Identify the degradation products by their mass spectra and retention times.
• Quantify the decrease of 1,2-diethoxypropane and the formation of degradation products over time by comparing their peak areas to the peak area of the internal standard.
• Plot the concentration of 1,2-diethoxypropane versus time to determine the degradation kinetics.

Visualizations

Caption: Predicted degradation pathway of 1,2-diethoxypropane in acidic aqueous media.

Caption: General experimental workflow for studying the stability of 1,2-diethoxypropane.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Ether cleavage - Wikipedia [en.wikipedia.org]
• 7. GLYCOL ETHERS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Glycol Ethers Properties & Examples, Organic Solvents [merckmillipore.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Drying of 1,2-Diethoxypropane

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the effective removal of water from 1,2-diethoxypropane.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the process of drying 1,2-diethoxypropane.

Issue	Possible Cause(s)	Recommended Solution(s)
Drying agent appears ineffective (e.g., persistent cloudiness, positive Karl Fischer titration).	1. Insufficient amount of drying agent. 2. The drying agent is exhausted or of poor quality. 3. The drying process requires more time. 4. The solvent has a very high initial water content.	1. Add more drying agent in small portions. 2. Use fresh, properly stored drying agent. For molecular sieves, ensure they have been recently activated. 3. Allow for longer contact time, with gentle agitation. For some agents like calcium hydride, the process can be slow as it is insoluble in the solvent.[1][2] 4. Pre-dry the solvent with a lower-cost drying agent like anhydrous sodium sulfate before using a more vigorous one.
Solvent discoloration or decomposition.	1. The drying agent is too reactive and is causing decomposition of the solvent or impurities. 2. The solvent contains peroxides which are reacting with the drying agent.	1. Choose a milder drying agent. For instance, if using sodium/benzophenone still is causing issues, switch to activated molecular sieves. 2. Test for peroxides before drying. If present, remove them by passing the solvent through a column of activated alumina.
Low yield of dried solvent after distillation.	1. Significant solvent loss due to azeotropic distillation with water. 2. Adsorption of the solvent onto the drying agent.	1. While 1,2-diethoxypropane's azeotropic behavior with water is not well-documented, using a Dean-Stark apparatus can help in separating water during distillation.[3] 2. Ensure proper filtration and washing of the drying agent with a small amount of fresh, dry solvent to recover adsorbed product.
Contamination of the dried solvent.	1. Introduction of dust from the drying agent (e.g., molecular sieves). 2. Leaching of impurities from the drying agent. 3. Incomplete removal of the drying agent.	1. Use beaded molecular sieves instead of powder. If using powder, ensure the solvent is carefully decanted or filtered. 2. Use high-purity drying agents suitable for solvent drying. 3. After drying, distill the solvent or carefully decant it from the drying agent.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable drying agent for 1,2-diethoxypropane?

A1: The choice of drying agent depends on the required level of dryness and the scale of the experiment. For general use, activated 3Å or 4Å molecular sieves are a safe and effective option.[4][5] For achieving very low water content, more reactive agents like calcium hydride or distillation from a sodium/benzophenone still can be used, although these require more stringent safety precautions.[2][6][7]

Q2: How do I activate molecular sieves?

A2: To activate molecular sieves, heat them in a furnace at a temperature range of 175-260°C for several hours under a stream of inert gas or under vacuum.[5][8] After activation, allow them to cool down in a desiccator to prevent re-adsorption of atmospheric moisture.

Q3: Can I use calcium hydride to dry 1,2-diethoxypropane?

A3: Yes, calcium hydride is an effective drying agent for ethers.[6][9] It reacts with water to form calcium hydroxide and hydrogen gas, which are easily separated from the solvent.[2] However, it is a slow-acting drying agent due to its insolubility.[1][2]

Q4: Is a sodium/benzophenone still recommended for drying 1,2-diethoxypropane?

A4: A sodium/benzophenone still is a classic method for producing anhydrous and oxygen-free ethers.[10] The deep blue or purple color of the benzophenone ketyl radical serves as an indicator of dryness.[11][12] This method is suitable for obtaining highly pure solvent for sensitive applications, but it involves handling metallic sodium, which is highly reactive.

Q5: What are the safety precautions when using reactive drying agents like calcium hydride or sodium?

A5: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[1] Calcium hydride and sodium react vigorously with water, releasing flammable hydrogen gas.[2][6] Therefore, they must be handled under an inert atmosphere (e.g., nitrogen or argon).[1] Quenching of these reagents should be done carefully with a high-boiling point alcohol like isopropanol, followed by methanol, and then water.

Q6: How can I determine the water content of my 1,2-diethoxypropane?

A6: The most accurate method for determining water content in organic solvents is Karl Fischer titration. For a qualitative indication when using a sodium/benzophenone still, the persistence of a blue or purple color indicates that the solvent is dry.[12]

Quantitative Data on Drying Agent Efficiency

Drying Agent	Typical Residual Water Content (ppm) in Ethers (e.g., THF, Diethyl Ether)	Reference
Activated 3Å Molecular Sieves	< 10	[13]
Calcium Hydride (CaH₂)	~ 10-50	[13]
Sodium/Benzophenone Still	< 10	[7][10]
Anhydrous Sodium Sulfate (Na₂SO₄)	~ 100-200	[14]
Anhydrous Magnesium Sulfate (MgSO₄)	~ 100-200	[14]

Note: The efficiency of a drying agent can be influenced by factors such as the initial water content, contact time, temperature, and the specific solvent being dried.

Experimental Protocols

Method 1: Drying with Activated Molecular Sieves

• Activate 3Å or 4Å molecular sieves by heating them in an oven at 175-260°C for at least 12 hours under vacuum or with a slow stream of dry nitrogen.

• Allow the sieves to cool to room temperature in a desiccator.

• Add the activated molecular sieves (approximately 5-10% w/v) to the 1,2-diethoxypropane in a suitable flask.

• Seal the flask and allow it to stand for at least 24 hours at room temperature with occasional swirling.

• Carefully decant or filter the dried solvent from the molecular sieves.

Method 2: Drying with Calcium Hydride

• In a fume hood, add calcium hydride (CaH₂) (approximately 10-20 g per liter of solvent) to a flask containing 1,2-diethoxypropane under an inert atmosphere (nitrogen or argon).[1]

• Stir the mixture at room temperature overnight. The evolution of hydrogen gas should cease as the water is consumed.

• For highly pure solvent, distill the 1,2-diethoxypropane from the calcium hydride under an inert atmosphere. Alternatively, carefully decant the solvent.

• Caution: Calcium hydride reacts vigorously with water. Quench the remaining solid very carefully, first with a high-boiling alcohol (e.g., isopropanol), followed by methanol, and finally water.

Method 3: Drying with a Sodium/Benzophenone Still

• Set up a distillation apparatus in a fume hood, ensuring all glassware is thoroughly dried.

• Place sodium metal (cut into small pieces) and a small amount of benzophenone into the distillation flask containing pre-dried 1,2-diethoxypropane.

• Heat the mixture to reflux under an inert atmosphere.

• A deep blue or purple color will develop, indicating the formation of the benzophenone ketyl radical and anhydrous conditions.[11][15] If the color does not persist, more sodium may be needed, or the solvent may have a high initial water content.

• Once the color is stable, the dry and oxygen-free 1,2-diethoxypropane can be distilled for use.

• Extreme Caution: This procedure involves highly flammable and reactive materials. Only experienced personnel should perform this method.

Workflow for Selecting a Drying Method

Caption: Decision tree for selecting a suitable drying method for 1,2-diethoxypropane.

References

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. Calcium hydride - Wikipedia [en.wikipedia.org]
• 3. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 4. web.uvic.ca [web.uvic.ca]
• 5. Molecular Sieves [sigmaaldrich.com]
• 6. Cas 7789-78-8,CALCIUM HYDRIDE | lookchem [lookchem.com]
• 7. Revisiting of Benzophenone Ketyl Still: Use of a Sodium Dispersion for the Preparation of Anhydrous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. Calcium hydride, coarse powder, ca 92% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. The Benzophenone Ketyl Still Pot - [www.rhodium.ws] [designer-drug.com]
• 11. bertrandgroup.ucsd.edu [bertrandgroup.ucsd.edu]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Drying solvents and Drying agents [delloyd.50megs.com]
• 15. research.cbc.osu.edu [research.cbc.osu.edu]

Technical Support Center: Prevention of Peroxide Formation in 1,2-Diethoxypropane

This technical support guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable information on preventing, detecting, and managing peroxide formation in 1,2-diethoxypropane.

Frequently Asked Questions (FAQs)

Q1: What is peroxide formation and why is it a concern for 1,2-diethoxypropane?

A1: Peroxide formation is a chemical process where certain compounds, including ethers like 1,2-diethoxypropane, react with atmospheric oxygen to form unstable peroxide compounds.[1][2] This process, known as autoxidation, is a free-radical chain reaction that is often initiated or accelerated by light, heat, and the presence of contaminants.[2][3][4] The primary concern is that these peroxides can be shock-sensitive and may decompose explosively, especially when concentrated during processes like distillation or evaporation.[5][6][7]

Q2: How can I tell if peroxides have formed in my 1,2-diethoxypropane?

A2: Visual inspection is the first step. Look for the presence of crystalline solids, viscous liquid, or cloudiness in the solvent.[5][7][8] Peroxide crystals can also form around the cap and threads of the container.[7] If any of these signs are present, do not move or open the container and contact your institution's Environmental Health & Safety (EHS) office immediately.[8][9] For quantitative assessment, peroxide test strips or chemical testing methods should be used.[10][11][12]

Q3: How often should I test my 1,2-diethoxypropane for peroxides?

A3: The frequency of testing depends on whether the container has been opened and if it contains a stabilizer. As a general guideline for ethers (which are typically classified as Group B peroxide formers):

• Unopened containers: Should be disposed of by the manufacturer's expiration date. If no date is provided, they should be tested or disposed of after 12-18 months.[8][12]

• Opened containers: Should be tested for peroxides every 6 to 12 months.[13] Some guidelines recommend testing as frequently as every 3-6 months.[12] Always test before use in any procedure that involves heating or concentration, such as distillation.[1][6][9]

Q4: What are inhibitors and how do they work?

A4: Inhibitors, also known as stabilizers, are chemical compounds added to solvents to slow down the rate of peroxide formation.[14] A common inhibitor for ethers is Butylated Hydroxytoluene (BHT).[4] These molecules act as free-radical scavengers, interrupting the chain reaction of autoxidation.[14] It is important to note that inhibitors are consumed over time and can be removed during purification processes like distillation, leaving the solvent unprotected.[4][14]

Q5: Can I store 1,2-diethoxypropane in the refrigerator to prevent peroxide formation?

A5: While storing in a cool, dark place is recommended, refrigeration does not prevent peroxide formation and may even increase the risk under certain circumstances.[5][10] Low temperatures can cause the precipitation of peroxides, making them more sensitive to shock.[15][16] If refrigeration is necessary, only use laboratory-safe or explosion-proof refrigerators.[7][16]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Positive peroxide test (> 25-30 ppm)	The solvent has been stored for an extended period, exposed to air/light, or the inhibitor has been depleted.	If peroxide levels are above the acceptable limit for your experiment (often cited as >25-30 ppm, and certainly >100 ppm), the solvent should either be disposed of through your institution's EHS office or treated to remove the peroxides.[9][13][17] Do not use for distillation or evaporation.[18]
Visible crystals or stratification in the container	High concentration of peroxides has formed, posing an immediate explosion hazard.	DO NOT MOVE OR OPEN THE CONTAINER. Secure the area to prevent disturbance. Immediately contact your institution's EHS or hazardous waste disposal team for emergency pickup.[8][9][19]
Uncertainty about the age or storage history of a container	The solvent may have exceeded its safe storage lifetime and could contain dangerous levels of peroxides.	Treat the container as potentially hazardous. Do not open it. Consult with your EHS office for guidance. It is often recommended to dispose of chemicals with unknown histories.[8]
Need to use uninhibited 1,2-diethoxypropane	Experimental requirements preclude the presence of stabilizers like BHT.	Uninhibited ethers should be stored under an inert atmosphere (e.g., nitrogen or argon).[2][20] They have a much shorter safe storage period (e.g., should not be stored for more than 24 hours according to some guidelines) and must be tested for peroxides before each use.[1]

Experimental Protocols

Protocol 1: Peroxide Detection using Potassium Iodide (Qualitative)

This method provides a rapid qualitative or semi-quantitative assessment of peroxide presence.

Materials:

• Sample of 1,2-diethoxypropane (1-2 mL)

• Glacial acetic acid (1-2 mL)

• Potassium iodide (KI) crystals (approx. 0.1 g) or a fresh 10% KI solution[10]

• Test tube

Procedure:

• In a clean test tube, add 1 mL of the 1,2-diethoxypropane sample.

• Add 1 mL of glacial acetic acid.

• Add approximately 0.1 g of potassium iodide crystals or a few drops of a freshly prepared 10% KI solution.[12][21]

• Stopper and shake the test tube.

• Observe any color change in the mixture against a white background.[7][11]

Data Interpretation:

Observation	Peroxide Concentration
Colorless	Negligible / Absent
Faint Yellow	Low concentration

| Brown | High concentration[1][3][21] |

For a more sensitive test, a few drops of a starch solution can be added. A blue-black color indicates the presence of peroxides.[10][21]

Protocol 2: Peroxide Removal using Activated Alumina

This method is effective for removing hydroperoxides from ethers.

Materials:

• Peroxidized 1,2-diethoxypropane

• Activated alumina (basic, 80-mesh or similar)[20]

• Chromatography column

• Collection flask

Procedure:

• Set up a chromatography column with a stopcock.

• Prepare a slurry of activated alumina in a non-peroxidized solvent and pour it into the column to create a packed bed. A common recommendation is to use about 80-100g of alumina for every 100-400 mL of solvent to be purified.[7][20]

• Allow the packing solvent to drain to the top of the alumina bed.

• Carefully add the peroxidized 1,2-diethoxypropane to the column.

• Allow the solvent to pass through the alumina bed under gravity.

• Collect the purified solvent in a clean collection flask.

• Crucially, test the collected solvent for peroxides to confirm their removal.

• The purified solvent no longer contains an inhibitor and should be used immediately or stored under an inert atmosphere for a very limited time.[7][10]

Safety Note: The used alumina may contain concentrated peroxides and should be handled as hazardous waste. It is recommended to rinse the column with a dilute acidic solution of ferrous sulfate before disposal.[20]

Visual Guides (Graphviz)

Caption: Free-radical mechanism of peroxide formation in ethers.

Caption: Workflow for safe handling and use of 1,2-diethoxypropane.

References

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 3. Diethyl ether peroxide - Wikipedia [en.wikipedia.org]
• 4. louisville.edu [louisville.edu]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 7. westernsydney.edu.au [westernsydney.edu.au]
• 8. uab.edu [uab.edu]
• 9. wcu.edu [wcu.edu]
• 10. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 11. ehs.washington.edu [ehs.washington.edu]
• 12. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.ohio-state.edu]
• 13. Article - Identifing and Handling Per... [td.usd.edu]
• 14. Organic Peroxide Formers – USC Environmental Health & Safety [ehs.usc.edu]
• 15. bu.edu [bu.edu]
• 16. safety.fsu.edu [safety.fsu.edu]
• 17. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 18. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 19. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 20. uwyo.edu [uwyo.edu]
• 21. ehs.yale.edu [ehs.yale.edu]

Technical Support Center: Reactions Involving 1,2-Diethoxypropane

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with 1,2-diethoxypropane.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-diethoxypropane and what are its primary applications?

A1: 1,2-Diethoxypropane is a vicinal diether, meaning it has two ether groups on adjacent carbon atoms. Its chemical formula is C₇H₁₆O₂.[1][2] It is primarily used in academic research as a model compound to study the properties and reactivity of vicinal ethers.[1] Due to its structure, it may also have applications as a solvent or as a building block in organic synthesis.

Q2: What are the main safety concerns when working with 1,2-diethoxypropane?

A2: 1,2-Diethoxypropane is a highly flammable liquid and vapor.[2] It is crucial to keep it away from heat, sparks, open flames, and other ignition sources. Proper grounding and bonding of containers and receiving equipment should be ensured to prevent static discharge. Always wear appropriate personal protective equipment (PPE), including protective gloves, eye protection, and face protection.

Q3: What are the likely side products or impurities I might encounter?

A3: Potential side products can arise from the cleavage of the ether bonds or oxidation. These may include:

• Hydrolysis products: Ethanol and 1,2-propanediol.[1]

• Oxidation products: Acetaldehyde, propionaldehyde, ethyl acetate, ethyl formate, acetic acid, and propionic acid.[1]

Impurities could also include unreacted starting materials or residual catalysts from its synthesis.

Q4: How can I analyze the purity of my 1,2-diethoxypropane sample?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for assessing the purity of volatile organic compounds like 1,2-diethoxypropane. It can be used to identify and quantify impurities.[1] Vibrational spectroscopy techniques such as Infrared (IR) and Raman spectroscopy can be used to confirm the presence of the ether linkages and alkyl chains.[1]

Troubleshooting Guide

Issue 1: Low or No Product Yield

If you are experiencing low or no yield in a reaction where 1,2-diethoxypropane is a reactant, consider the following potential causes and solutions.

Potential Cause	Suggested Solution
Presence of Water	Etherification reactions can be equilibrium-limited, and the presence of water can inhibit the reaction. Consider using a dehydrating agent, such as its isomer 2,2-diethoxypropane, or techniques like azeotropic distillation to remove water.[1]
Inappropriate Catalyst	The choice of catalyst is critical. For reactions involving ethers, solid acid catalysts (e.g., sulfonic acid resins, zeolites) or metal-based catalysts might be necessary.[1] Ensure the catalyst is active and has not been poisoned.
Reaction Temperature Too Low	Some reactions require significant thermal energy to overcome the activation barrier. Gradually increase the reaction temperature while monitoring for side product formation.
Poor Quality Starting Material	Verify the purity of your 1,2-diethoxypropane and other reactants using techniques like GC-MS.[1] Impurities can interfere with the reaction.

Issue 2: Formation of Unexpected Side Products

The formation of unexpected side products can complicate purification and reduce the yield of the desired product.

Potential Cause	Suggested Solution
Reaction Conditions Too Harsh	High temperatures or highly acidic/basic conditions can lead to the degradation of 1,2-diethoxypropane. Consider running the reaction under milder conditions (e.g., lower temperature, weaker acid/base).
Presence of Oxygen	Atmospheric oxygen can lead to the formation of oxidation products.[1] If your reaction is sensitive to oxidation, perform it under an inert atmosphere (e.g., nitrogen or argon).
Hydrolysis of Ether Linkages	If the reaction is performed in the presence of water, especially under acidic conditions, hydrolysis to ethanol and 1,2-propanediol can occur.[1] Ensure anhydrous conditions if hydrolysis is a concern.

Issue 3: Difficulties in Product Purification

After the reaction, isolating the desired product can sometimes be challenging.

Potential Cause	Suggested Solution
Formation of an Emulsion During Workup	Emulsions can form when mixing organic and aqueous layers, especially if there are surfactants or fine solid particles present. To break an emulsion, you can try adding a saturated brine solution, changing the pH of the aqueous layer, or filtering the entire mixture through a pad of Celite.[3]
Product is Volatile	If your product is volatile, it may be lost during solvent removal under reduced pressure (e.g., on a rotovap). Check the contents of your solvent trap.[3] Consider using a lower temperature and pressure for solvent removal.
Product is Water-Soluble	If your product has significant water solubility, it may be lost in the aqueous layer during an extraction.[3] Try back-extracting the aqueous layer with a different organic solvent.
Gooey or Insoluble Precipitate	The appearance of a gooey or insoluble precipitate between layers can obscure the interface. Continue washing with water to remove as much of the precipitate as possible, then use a drying agent to absorb the rest before filtration.[3]

Experimental Workflows and Logic Diagrams

Below are diagrams illustrating logical troubleshooting workflows.

Caption: A logical workflow for troubleshooting low product yield in reactions.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Troubleshooting [chem.rochester.edu]

Technical Support Center: 1,2-Diethoxypropane &amp; Reaction Integrity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions regarding the impact of impurities in 1,2-diethoxypropane on experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 1,2-diethoxypropane and what are their sources?

A1: Common impurities in 1,2-diethoxypropane can be broadly categorized as:

• Water: Often introduced from atmospheric moisture, glassware, or as a byproduct of synthesis.

• Peroxides: Formed over time when the ether is exposed to oxygen and light. This is a significant safety hazard as peroxides can be explosive.[1][2]

• Aldehydes and Alcohols: Residual starting materials or byproducts from the synthesis of 1,2-diethoxypropane, such as propionaldehyde and ethanol.[3]

• Other Organic Volatiles: Trace amounts of other solvents or organic compounds may be present from the manufacturing process or cross-contamination.

Q2: How can these impurities affect my reaction?

A2: Impurities can have a profound impact on reaction outcomes:

• Water is highly reactive with organometallic reagents such as Grignard and organolithium reagents, leading to their consumption and a significant reduction in yield or complete reaction failure.[4][5][6][7][8]

• Peroxides can initiate unwanted side reactions, particularly in radical polymerizations, and can also quench sensitive catalysts.[9][10] They also pose a significant explosion risk, especially upon concentration.[1]

• Aldehydes and Alcohols can react with strong bases and nucleophiles, consuming your reagents and leading to the formation of undesired byproducts.

Q3: My reaction is not initiating or is giving very low yield. Could impurities in 1,2-diethoxypropane be the cause?

A3: Yes, this is a common issue, especially in moisture-sensitive reactions. If you are using organometallic reagents, trace amounts of water in your 1,2-diethoxypropane can quench the reagent and prevent the reaction from starting. Similarly, other reactive impurities can consume your starting materials or catalysts.

Q4: How can I test for the presence of common impurities in my 1,2-diethoxypropane?

A4: Several methods are available for impurity detection:

• Water Content: Karl Fischer titration is the gold standard for accurately determining water content in organic solvents.[11][12][13]

• Peroxides: Peroxide test strips offer a quick qualitative or semi-quantitative assessment. For more accurate quantification, methods like the ASTM E299 standard test can be used.[14][15][16][17][18]

• Organic Impurities: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique to identify and quantify volatile organic impurities.[3]

Troubleshooting Guides

Issue: My Grignard/Organolithium Reaction is Failing

Symptoms:

• Reaction fails to initiate (no color change, no exotherm).

• Very low yield of the desired product.

• Formation of side products resulting from protonation of the organometallic reagent.

Troubleshooting Workflow:

Troubleshooting workflow for organometallic reaction failures.

Data Presentation

The following tables provide illustrative data on how impurities can affect reaction outcomes. Note that this data is representative and the actual effect will depend on the specific reaction conditions.

Table 1: Effect of Water Content on Grignard Reaction Yield

Water Content in 1,2-diethoxypropane (ppm)	Expected Yield of Phenylmagnesium Bromide Addition to Benzophenone (%)
< 10	> 95
50	~ 70
100	~ 40
250	< 10
500	0

Table 2: Impact of Peroxide Impurities on Styrene Polymerization

Peroxide Content in 1,2-diethoxypropane (ppm as H₂O₂)	Observed Outcome in Radical Polymerization of Styrene
< 1	Controlled polymerization, expected molecular weight distribution.
10	Uncontrolled initiation, broader molecular weight distribution.
50	Rapid, uncontrolled polymerization, potential for exotherm.
> 100	High risk of violent reaction, significant deviation from expected polymer properties.

Experimental Protocols

Protocol 1: Karl Fischer Titration for Water Content

This protocol provides a general outline for determining the water content in 1,2-diethoxypropane using a coulometric Karl Fischer titrator.

Materials:

• Coulometric Karl Fischer titrator

• Anode and cathode reagents (specific to the instrument)

• Gastight syringe

• 1,2-diethoxypropane sample

Procedure:

• Instrument Preparation: Ensure the Karl Fischer titrator is clean, and the anode and cathode solutions are fresh.

• Conditioning: Allow the instrument to run a pre-titration to consume any ambient moisture in the titration cell until a stable, low drift is achieved.

• Sample Injection: Using a clean, dry, gastight syringe, draw a known volume (e.g., 1 mL) of the 1,2-diethoxypropane sample.

• Titration: Inject the sample into the titration cell. The instrument will automatically start the titration, generating iodine to react with the water in the sample.

• Result: The instrument will display the water content, typically in ppm or as a percentage.

• Repeatability: For accuracy, perform the measurement in triplicate.

Protocol 2: Semi-Quantitative Peroxide Test using Test Strips

This protocol describes a rapid method to check for the presence of peroxides.

Materials:

• Peroxide test strips (e.g., Quantofix® Peroxide 100)

• 1,2-diethoxypropane sample

Procedure:

• Sample Preparation: Take a small aliquot of the 1,2-diethoxypropane in a clean, dry beaker.

• Testing: Dip the test strip into the solvent for 1 second.

• Drying: Remove the strip and shake off excess liquid. Allow the solvent to evaporate from the test pad.

• Reading: If testing an organic solvent, add one drop of deionized water to the test pad after the solvent has evaporated.

• Comparison: After the recommended time (typically 15-60 seconds), compare the color of the test pad to the color chart provided with the test strips.

• Action: If the peroxide level is above the acceptable limit for your application (or > 20 ppm for general use), the solvent should be purified or disposed of safely.

Logical Relationships

The following diagram illustrates the relationship between the storage conditions of 1,2-diethoxypropane and the formation of impurities.

Relationship between storage conditions and impurity formation.

References

• 1. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 2. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 3. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 4. Water opens the door to organolithiums and Grignard reagents: exploring and comparing the reactivity of highly polar organometallic compounds in unconventional reaction media towards the synthesis of tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mt.com [mt.com]
• 8. Water opens the door to organolithiums and Grignard reagents: exploring and comparing the reactivity of highly polar organometallic compounds in unconventional reaction media towards the synthesis of tetrahydrofurans - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. labicom.cz [labicom.cz]
• 12. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 13. mt.com [mt.com]
• 14. kelid1.ir [kelid1.ir]
• 15. infinitalab.com [infinitalab.com]
• 16. matestlabs.com [matestlabs.com]
• 17. ASTM E299-2019 "Standard Test Method for Trace Amounts of Peroxides In Organic Solvents" | NBCHAO [en1.nbchao.com]
• 18. store.astm.org [store.astm.org]

Technical Support Center: Drying 1,2-Diethoxypropane for Moisture-Sensitive Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper techniques for drying 1,2-diethoxypropane, a hygroscopic solvent, for use in moisture-sensitive reactions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Reaction failure or low yield despite using "dry" 1,2-diethoxypropane.	1. Incomplete drying of the solvent. 2. Re-exposure of the dried solvent to atmospheric moisture. 3. Contamination from improperly dried glassware. 4. Inactive drying agent.	1. Verify the dryness of the solvent using Karl Fischer titration. 2. Handle the dried solvent under an inert atmosphere (e.g., nitrogen or argon). 3. Ensure all glassware is rigorously flame-dried or oven-dried immediately before use.[1] 4. Use freshly opened or properly stored and activated drying agents. For molecular sieves, ensure they have been recently activated by heating under vacuum.[1]
Visible turbidity or phase separation in the 1,2-diethoxypropane after adding a drying agent.	1. Significant water contamination in the solvent. 2. Reaction of the drying agent with impurities in the solvent.	1. Pre-dry the solvent with a less reactive drying agent (e.g., anhydrous magnesium sulfate) before definitive drying. 2. Consider distillation of the 1,2-diethoxypropane prior to drying.
Discoloration of the solvent upon addition of a reactive drying agent (e.g., sodium/benzophenone).	Presence of peroxide impurities in the ether. Ethers can form explosive peroxides over time, especially when exposed to air and light.	Safety Precaution: Test for peroxides before drying, especially with reactive agents. If peroxides are present, they must be removed prior to distillation or drying. Do not proceed with drying if peroxides are detected.
Karl Fischer titration indicates high water content after drying.	1. Insufficient contact time with the drying agent. 2. Exhausted or insufficient amount of drying agent. 3. The chosen drying agent is not effective enough for the required level of dryness.	1. Increase the stirring time and/or gently agitate the solvent with the drying agent. 2. Add more of the activated drying agent. 3. Select a more efficient drying agent (see table below). For extremely low moisture content, distillation from a suitable drying agent is recommended.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to dry 1,2-diethoxypropane for moisture-sensitive reactions?

A1: 1,2-Diethoxypropane is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2][3] In moisture-sensitive reactions, the presence of water can lead to side reactions, decomposition of reagents (such as organometallics), and ultimately, failure to obtain the desired product or significantly reduced yields.

Q2: What are the most common methods for drying 1,2-diethoxypropane?

A2: Common methods for drying ethers like 1,2-diethoxypropane include:

• Stirring over a solid desiccant: This involves stirring the solvent with a suitable drying agent such as activated molecular sieves or calcium hydride.

• Distillation: For achieving very low moisture levels, distillation from a reactive drying agent like sodium metal with benzophenone indicator is effective. Caution: This should only be performed after ensuring the absence of peroxides.

• Inert Gas Purging: While less effective for removing dissolved water, bubbling a dry, inert gas through the solvent can help to remove some moisture.[4]

Q3: How can I determine if my 1,2-diethoxypropane is dry enough for my reaction?

A3: The most reliable method for quantifying water content in organic solvents is Karl Fischer titration. For a qualitative assessment during distillation from sodium/benzophenone, the persistence of a deep blue or purple color indicates anhydrous conditions.

Q4: Can I use 2,2-dimethoxypropane to dry 1,2-diethoxypropane?

A4: While 2,2-dimethoxypropane is a chemical dehydrating agent that reacts with water to form acetone and methanol, its use for drying a solvent for a subsequent reaction should be carefully considered.[5] The byproducts (acetone and methanol) may interfere with your reaction. This method is generally more applicable for sample preparation for analysis rather than bulk solvent drying for synthesis.

Q5: How should I store dried 1,2-diethoxypropane?

A5: Dried 1,2-diethoxypropane should be stored in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), over an activated drying agent (like 3Å molecular sieves) to prevent reabsorption of atmospheric moisture.

Quantitative Data on Drying Agent Efficiency

Drying Agent	Solvents Commonly Dried	Achievable Moisture Content (ppm)	Notes
Activated 3Å Molecular Sieves	Toluene, Dichloromethane	< 10	Requires activation by heating under vacuum. Very efficient for many solvents.[6]
Calcium Hydride (CaH₂)	Dichloromethane, Toluene	~13 (for DCM)	Reacts with water to produce hydrogen gas. Not suitable for acidic solvents.
Sodium/Benzophenone	Toluene, Ethers	~34 (for Toluene)	Provides a visual indication of dryness (deep blue/purple color). Highly reactive and requires careful handling.
Anhydrous Magnesium Sulfate	General pre-drying	Higher than other methods	High capacity for water but not for achieving very low moisture levels.
Phosphorus Pentoxide (P₂O₅)	Halogenated hydrocarbons	Very low	Very efficient but can be difficult to handle and may react with some solvents.

Data adapted from general solvent drying literature. The actual achievable moisture content for 1,2-diethoxypropane may vary.

Detailed Experimental Protocol: Drying 1,2-Diethoxypropane with Activated Molecular Sieves

This protocol describes a common and safe method for drying 1,2-diethoxypropane for use in most moisture-sensitive applications.

Materials:

• 1,2-Diethoxypropane (reagent grade)

• 3Å Molecular Sieves

• Oven or vacuum oven

• Round-bottom flask with a ground glass joint

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon) with a manifold

• Septa and needles

Procedure:

• Activation of Molecular Sieves:

  • Place the 3Å molecular sieves in a flask and heat them in an oven at >200°C for at least 4 hours under a vacuum.

  • Allow the sieves to cool to room temperature under an inert atmosphere.

• Drying Process:

  • Place the freshly activated molecular sieves (approximately 5-10% of the solvent volume) in a dry round-bottom flask equipped with a magnetic stir bar.

  • Under a gentle flow of inert gas, add the 1,2-diethoxypropane to the flask.

  • Seal the flask with a septum and stir the mixture at room temperature for at least 12-24 hours.

• Storage and Dispensing:

  • Store the dried solvent over the molecular sieves under an inert atmosphere.

  • To use the dry solvent, pierce the septum with a dry needle connected to an inert gas line to maintain positive pressure. Use a dry syringe to withdraw the required amount of solvent.[4]

Visualizations

Caption: Decision tree for selecting a drying method for 1,2-diethoxypropane.

Caption: Workflow for drying 1,2-diethoxypropane with molecular sieves.

References

• 1. moodle2.units.it [moodle2.units.it]
• 2. 1,2-Diethoxypropane 10221-57-5 | TCI Deutschland GmbH [tcichemicals.com]
• 3. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. researchgate.net [researchgate.net]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Managing 1,2-Diethoxypropane Viscosity in Experimental Setups

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the viscosity of 1,2-diethoxypropane in various experimental settings. The information is presented in a question-and-answer format to directly address potential challenges.

Frequently Asked Questions (FAQs)

Q1: What is the viscosity of 1,2-diethoxypropane and how does it change with temperature?

Q2: How can I estimate the viscosity of 1,2-diethoxypropane for my experiment?

A2: If a viscometer is not available, you can get a qualitative sense of the viscosity by comparing its flow behavior to solvents with known viscosities. However, for any application where viscosity is a critical parameter, direct measurement is strongly advised.

Q3: What are the common challenges when working with viscous liquids like 1,2-diethoxypropane solutions?

A3: Common challenges include:

• Inaccurate Pipetting and Dispensing: High viscosity can lead to errors in aspiration and dispensing volumes, especially with automated liquid handlers.[1][2]

• Slow Flow Rates: Pumping viscous fluids through tubing or microfluidic channels can be difficult and require specialized equipment.[3]

• Bubble Formation: Air bubbles can be introduced when mixing or pipetting viscous liquids, which can affect experimental results.[2]

• Increased Backpressure: In systems like HPLC or flow chemistry, high viscosity can lead to a significant increase in system backpressure.

Troubleshooting Guide

This guide provides solutions to common problems encountered when managing the viscosity of 1,2-diethoxypropane in your experiments.

Issue 1: Inaccurate Liquid Handling (Manual and Automated)

Symptom	Possible Cause	Solution
Inconsistent volumes when pipetting	High viscosity affecting aspiration and dispensing.	Manual Pipetting: Use reverse pipetting technique.[2] Employ wide-orifice or low-retention pipette tips.[2] Aspirate and dispense slowly and deliberately.[2] Automated Liquid Handlers: Optimize liquid class parameters.[1][4] Reduce aspiration and dispense speeds.[1] Incorporate pre- and post-dispense air gaps.[1][4] Use instruments specifically designed for viscous liquids.[5][6][7]
Droplets clinging to the outside of pipette tips	Surface tension effects exacerbated by viscosity.	Manual & Automated: Ensure the pipette tip touches the side of the receiving vessel during dispensing. Use a slow tip withdrawal speed.[1]
Air bubbles in the pipette tip	Drawing air due to slow liquid flow during aspiration.	Manual & Automated: Decrease the aspiration speed significantly.[1] Ensure the pipette tip is sufficiently immersed in the liquid.

Issue 2: Difficulty in Pumping and Flow-Based Applications

Symptom	Possible Cause	Solution
Low or inconsistent flow rate in a pump system	High resistance to flow due to viscosity.	Slow down the pump speed.[3] Use larger diameter tubing.[3] Select firmer tubing material (e.g., Norprene®, Viton®) to prevent collapse.[3] Consider slightly pressurizing the inlet of the pump.[3]
High backpressure in chromatography or flow reactors	Increased fluidic resistance.	Heat the solvent lines to reduce viscosity. Dilute the 1,2-diethoxypropane solution with a low-viscosity, miscible solvent. Optimize the flow rate to a lower setting.

Data Presentation

Miscibility of 1,2-Diethoxypropane with Common Laboratory Solvents

While a specific, comprehensive miscibility chart for 1,2-diethoxypropane is not available, its chemical structure as a diether suggests it will be miscible with a wide range of organic solvents. Ethers are generally good solvents for many organic compounds. The principle of "like dissolves like" can be a useful guide.[8]

Solvent Class	Examples	Expected Miscibility with 1,2-Diethoxypropane
Alcohols	Methanol, Ethanol, Isopropanol	Miscible
Ketones	Acetone, Methyl Ethyl Ketone	Miscible
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Miscible
Aromatic Hydrocarbons	Toluene, Benzene, Xylene	Miscible
Alkanes	Hexane, Heptane	Miscible
Chlorinated Solvents	Dichloromethane, Chloroform	Miscible
Aprotic Polar Solvents	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Likely Miscible
Water	Partially miscible to immiscible

Note: Experimental verification is recommended before use in a critical application.

Experimental Protocols

Protocol 1: Method for Reducing the Viscosity of a 1,2-Diethoxypropane Solution

This protocol outlines two common methods for reducing the viscosity of a solution containing 1,2-diethoxypropane.

Method A: Temperature Adjustment

• Determine Temperature Stability: Ensure that all components of your experimental system and the chemical compounds in the solution are stable at elevated temperatures.

• Heating: Gently heat the 1,2-diethoxypropane solution using a water bath, heating mantle, or a temperature-controlled chamber.

• Monitor Viscosity: If possible, monitor the viscosity in real-time or at discrete temperature intervals to find the optimal temperature for your application.

• Maintain Temperature: Ensure that the temperature is kept constant throughout the experiment to maintain a consistent viscosity.

Method B: Dilution with a Low-Viscosity Solvent

• Solvent Selection: Choose a solvent that is fully miscible with 1,2-diethoxypropane and has a significantly lower viscosity. The chosen solvent should also be compatible with your experimental conditions and not interfere with the chemical process.

• Titration: Gradually add the low-viscosity solvent to your 1,2-diethoxypropane solution.

• Mixing: Ensure thorough mixing after each addition.

• Viscosity Measurement: Measure the viscosity of the mixture after each addition until the desired viscosity is reached.

• Record Ratio: Note the final volume ratio of the 1,2-diethoxypropane solution to the added solvent for reproducibility.

Protocol 2: Reverse Pipetting for Viscous Liquids

This technique is recommended for accurate manual pipetting of viscous solutions.[2]

• Set Pipette Volume: Set the pipette to the desired delivery volume.

• Aspirate: Depress the plunger completely to the second stop (the blowout position) and immerse the tip into the liquid.

• Release Plunger: Slowly and smoothly release the plunger to its resting position to aspirate the liquid. This will aspirate a volume slightly larger than the set volume.

• Withdraw Tip: Slowly withdraw the tip from the liquid, touching it against the side of the container to remove any excess liquid.

• Dispense: To dispense the desired volume, press the plunger to the first stop.

• Residual Liquid: A small amount of liquid will remain in the tip. This should be discarded with the tip. Do not dispense this residual volume into the receiving vessel.

Visualizations

Troubleshooting Workflow for Viscosity-Related Pipetting Issues

Caption: Troubleshooting workflow for pipetting issues.

References

• 1. tecan.com [tecan.com]
• 2. Mastering Pipetting Accuracy with Viscous Liquids | Microlit [microlit.us]
• 3. avantorsciences.com [avantorsciences.com]
• 4. theautomatedlab.com [theautomatedlab.com]
• 5. insights.opentrons.com [insights.opentrons.com]
• 6. Tips and Tricks for Automating Viscous Liquid Handling [labroots.com]
• 7. youtube.com [youtube.com]
• 8. 溶剂混溶性表 [sigmaaldrich.cn]

Technical Support Center: Safe Disposal of 1,2-Diethoxypropane Waste

This guide provides detailed information and procedures for the safe disposal of 1,2-diethoxypropane waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,2-diethoxypropane waste?

A1: 1,2-Diethoxypropane is classified as a highly flammable liquid and vapor (GHS Hazard H225)[1][2][3]. The primary risk is ignition from heat, sparks, open flames, or static discharge. Therefore, it is crucial to handle this waste in well-ventilated areas, away from any potential ignition sources.

Q2: What personal protective equipment (PPE) should I wear when handling 1,2-diethoxypropane waste?

A2: When handling 1,2-diethoxypropane waste, you should wear appropriate personal protective equipment, including chemical safety goggles or glasses, protective gloves, and a lab coat.[4] In cases of poor ventilation or potential for aerosol generation, respiratory protection may be necessary.

Q3: Can I dispose of small quantities of 1,2-diethoxypropane waste down the drain?

A3: No, you should not dispose of 1,2-diethoxypropane waste down the drain. It is a flammable liquid and can pose a fire hazard in the sewer system. Improper disposal can also harm the environment.

Q4: How should I store 1,2-diethoxypropane waste before disposal?

A4: Store 1,2-diethoxypropane waste in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area designated for flammable liquid storage.[3][5] Keep the container away from heat, sparks, and open flames. Ensure the storage container is compatible with the chemical.

Q5: What are the approved disposal methods for 1,2-diethoxypropane waste?

A5: The recommended disposal method for 1,2-diethoxypropane waste is through a licensed chemical waste disposal company.[3][4] This may involve controlled incineration in a chemical incinerator equipped with flue gas scrubbing.[5]

Troubleshooting Guide

Issue	Possible Cause	Solution
Accidental Spill of 1,2-Diethoxypropane Waste	Improper handling or container failure.	1. Immediately alert personnel in the area and evacuate if necessary. 2. Remove all ignition sources. 3. Ventilate the area. 4. For small spills, absorb the waste with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal. 5. For large spills, contact your institution's environmental health and safety (EHS) department immediately.
Leaking Waste Container	Container degradation or improper sealing.	1. Wearing appropriate PPE, carefully transfer the contents to a new, compatible, and properly labeled container. 2. Inspect the new container to ensure it is sealed correctly. 3. Dispose of the damaged container as contaminated waste.
Unsure of Waste Compatibility for Mixing	Lack of information on chemical reactivity.	1. Do not mix different waste streams unless you are certain of their compatibility. 2. Consult the Safety Data Sheet (SDS) for 1,2-diethoxypropane and any other chemicals in the waste. 3. If in doubt, store the waste in separate, labeled containers.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₇H₁₆O₂	[1][6]
Molecular Weight	132.20 g/mol	[1]
GHS Hazard Statement	H225: Highly flammable liquid and vapor	[1][2][3]
CAS Number	10221-57-5	[2][3][6]

Experimental Protocols

Protocol 1: Collection and Storage of 1,2-Diethoxypropane Waste

• Container Selection: Choose a clean, chemically resistant container (e.g., glass or high-density polyethylene) with a secure screw cap.

• Labeling: Affix a hazardous waste label to the container. The label must include:

  • "Hazardous Waste"

  • The full chemical name: "1,2-Diethoxypropane"

  • The associated hazards (e.g., "Flammable Liquid")

  • The date accumulation started.

• Waste Accumulation:

  • Add 1,2-diethoxypropane waste to the container in a well-ventilated area, such as a fume hood.

  • Do not mix with incompatible waste streams.

  • Keep the container securely closed when not in use.

• Storage: Store the waste container in a designated satellite accumulation area for flammable liquids, away from ignition sources.

Protocol 2: Neutralization of Acidic or Basic Contaminants (if applicable)

Note: This protocol should only be performed by trained personnel if the 1,2-diethoxypropane waste is contaminated with acidic or basic residues.

• Preparation: Work in a fume hood and wear appropriate PPE. Have an appropriate neutralizing agent and pH paper ready.

• Neutralization:

  • For acidic contaminants, slowly add a dilute solution of a weak base (e.g., sodium bicarbonate) to the waste while stirring.

  • For basic contaminants, slowly add a dilute solution of a weak acid (e.g., acetic acid) to the waste while stirring.

• Monitoring: Periodically check the pH of the aqueous layer (if present) or a small, diluted sample with pH paper. The target pH is between 6 and 8.

• Caution: Neutralization reactions can generate heat and/or gas. Proceed slowly and with caution.

• Final Disposal: Once neutralized, the waste must still be disposed of as flammable liquid waste through a licensed contractor.

Visualizations

Caption: Workflow for the safe disposal of 1,2-diethoxypropane waste.

Caption: Decision tree for responding to a 1,2-diethoxypropane spill.

References

• 1. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 4. echemi.com [echemi.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. guidechem.com [guidechem.com]

Technical Support Center: Overcoming Reactant Solubility Challenges in 1,2-Diethoxypropane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address solubility issues encountered when using 1,2-diethoxypropane as a reaction solvent.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 1,2-diethoxypropane?

A1: 1,2-Diethoxypropane is a diether, generally considered a weakly polar aprotic solvent.[1][2] Its key characteristics influencing solubility include:

• Low Polarity: It is more effective at dissolving non-polar and weakly polar reactants. Highly polar and ionic compounds will likely exhibit poor solubility.

• Hydrogen Bond Acceptor: The oxygen atoms in the ether linkages can act as hydrogen bond acceptors, allowing for some interaction with protic reactants.[3][4] However, it cannot act as a hydrogen bond donor.[4]

• Inert Nature: Ethers are generally unreactive towards many reagents, making them suitable solvents for a variety of chemical transformations.[4]

Q2: Why is my reactant not dissolving in 1,2-diethoxypropane?

A2: The principle of "like dissolves like" is the primary determinant of solubility.[5][6] If your reactant is highly polar, ionic, or has strong hydrogen bonding capabilities, it will likely have poor solubility in the weakly polar 1,2-diethoxypropane. The large non-polar hydrocarbon portion of a reactant can also decrease its solubility in more polar solvents.[5]

Q3: Can I heat the mixture to improve solubility?

A3: Yes, for most solid organic compounds, solubility increases with temperature.[7] This is because the dissolution process is often endothermic, meaning it requires energy to break the solute's crystal lattice.[7][8] However, be cautious of the boiling point of 1,2-diethoxypropane (124-125 °C) and the thermal stability of your reactants.[9][10]

Q4: Are there any recommended co-solvents to use with 1,2-diethoxypropane?

A4: Yes, using a co-solvent is a common and effective strategy. A small amount of a more polar solvent can significantly increase the solubility of a polar reactant without drastically changing the overall reaction medium. Good co-solvent choices that are miscible with ethers include:

• Tetrahydrofuran (THF): A slightly more polar ether that is an excellent solvent for a wide range of organic compounds.[11]

• Dichloromethane (DCM): A polar aprotic solvent that can dissolve many polar compounds.

• Acetonitrile (ACN): A polar aprotic solvent, but use with caution as it can be reactive in some cases.

Q5: My Grignard reagent is precipitating from the 1,2-diethoxypropane solution. What should I do?

A5: Precipitation of Grignard reagents in ether solvents can occur due to the Schlenk equilibrium, where the reagent can disproportionate into insoluble magnesium salts.[4] It can also be caused by traces of water in the solvent or on the glassware, leading to the formation of insoluble magnesium hydroxide.[12][13] Ensure your solvent and glassware are scrupulously dry. If the precipitate persists, adding a small amount of a co-solvent like THF, which is known to better solvate Grignard reagents, may help.[2]

Troubleshooting Guides

Issue: Reactant Precipitates Upon Addition to 1,2-Diethoxypropane

This is a common issue when the reactant is significantly more polar than 1,2-diethoxypropane.

Troubleshooting Workflow

Caption: Troubleshooting workflow for reactant precipitation.

Issue: Reaction is Sluggish or Does Not Proceed

Poor solubility can lead to low reactant concentration in the solution phase, resulting in a slow or stalled reaction.

Troubleshooting Steps:

• Visual Inspection: Observe the reaction mixture. Is there a significant amount of undissolved solid?

• Gentle Heating: If thermally permissible, gently warm the reaction mixture to see if the solid dissolves and the reaction initiates.

• Co-solvent Addition: Add a small percentage (e.g., 5-10% v/v) of a suitable co-solvent (see Q4) and monitor for any changes in reaction progress.

• Mechanical Agitation: Ensure vigorous stirring to maximize the surface area of the solid reactant exposed to the solvent.

Quantitative Data

Reactant Class	Example	Predicted Solubility in 1,2-Diethoxypropane	Notes
Non-Polar	Naphthalene	High	"Like dissolves like" principle suggests good solubility.
Weakly Polar	Benzoic Acid	Moderate to High	The non-polar benzene ring enhances solubility in ethers.[14][17]
Benzophenone	High	Generally soluble in ether-type solvents.
Polar Aprotic	Acetone	Miscible	Short-chain ketones are typically miscible with ethers.
Polar Protic	Ethanol	Miscible	Short-chain alcohols are generally miscible with ethers.
1-Butanol	Soluble	Solubility decreases as the alkyl chain length increases.
Highly Polar	Sodium Benzoate	Very Low	Ionic salts have very poor solubility in weakly polar solvents.
Glycine	Very Low	Amino acids are zwitterionic and highly polar, leading to poor solubility.

Experimental Protocols

Protocol 1: Small-Scale Solubility Test

This protocol helps determine if a reactant is soluble in 1,2-diethoxypropane before committing to a large-scale reaction.

Methodology:

• To a small, dry test tube, add approximately 10-20 mg of the solid reactant.

• Add 0.5 mL of 1,2-diethoxypropane.

• Stir vigorously with a micro-spatula for 1-2 minutes at room temperature.

• Observe if the solid dissolves completely.

• If the solid does not dissolve, gently warm the test tube in a warm water bath and observe any changes.

• Record your observations as insoluble, partially soluble, or soluble.

Protocol 2: Co-solvent Screening for Improved Solubility

This protocol provides a systematic way to identify an effective co-solvent.

Methodology:

• Set up several small, dry test tubes, each containing a pre-weighed amount of your reactant (e.g., 50 mg).

• To each test tube, add a measured volume of 1,2-diethoxypropane (e.g., 1 mL).

• To each test tube, add a different co-solvent (e.g., THF, DCM, ACN) in a specific volume percentage (e.g., 5%, 10%, 20%).

• Stir all test tubes vigorously at room temperature for a set amount of time (e.g., 5 minutes).

• Visually compare the amount of undissolved solid in each test tube to identify the most effective co-solvent and its optimal concentration.

Experimental Workflow for Co-solvent Screening

Caption: Workflow for co-solvent screening experiment.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. organic chemistry - Why doesnt Grignard reagent precipitate in ether? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 10. Cas 10221-57-5,1,2-DIETHOXYPROPANE | lookchem [lookchem.com]
• 11. nbinno.com [nbinno.com]
• 12. Sciencemadness Discussion Board - Grignard reagent problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. reddit.com [reddit.com]
• 14. Page loading... [guidechem.com]
• 15. Propyl ether | C6H14O | CID 8114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. solubilityofthings.com [solubilityofthings.com]
• 17. quora.com [quora.com]

Technical Support Center: Optimization of Catalyst Loading for 1,2-Diethoxypropane Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1,2-diethoxypropane. The information is designed to address specific issues that may be encountered during experimentation, with a focus on optimizing catalyst loading.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of 1,2-diethoxypropane, offering potential causes and solutions in a question-and-answer format.

Question/Issue	Potential Causes	Troubleshooting Steps
Low or no conversion of glycerol.	1. Insufficient Catalyst Loading: The amount of catalyst is too low to effectively drive the reaction forward.[1] 2. Catalyst Deactivation: The catalyst may be poisoned by impurities or deactivated by water produced during the reaction. 3. Low Reaction Temperature: The temperature may not be high enough to overcome the activation energy of the reaction.[2][3] 4. Poor Mass Transfer: In heterogeneous catalysis, inefficient mixing can limit the contact between reactants and the catalyst surface.	1. Increase Catalyst Loading: Incrementally increase the catalyst amount. Studies on similar glycerol etherification reactions show that increasing catalyst loading generally increases the reaction rate.[2][3] 2. Use a Fresh or Regenerated Catalyst: Ensure the catalyst is active. If reusing the catalyst, perform a regeneration step (e.g., calcination for solid acids).[4] 3. Increase Reaction Temperature: Gradually increase the temperature within the recommended range for the specific catalyst being used.[2][3] 4. Improve Agitation: Increase the stirring speed to ensure the catalyst is well-dispersed in the reaction mixture.
Low selectivity towards 1,2-diethoxypropane (high formation of monoethers or other byproducts).	1. Suboptimal Catalyst Loading: The catalyst loading may favor the formation of mono-ethers or side products.[1] 2. Inappropriate Reactant Molar Ratio: An incorrect ratio of ethanol to glycerol can affect product distribution. 3. Side Reactions: Ethanol can undergo self-etherification to form diethyl ether, especially at high temperatures and with certain catalysts.	1. Optimize Catalyst Loading: Systematically vary the catalyst loading to find the optimal concentration for di-ether formation. Higher loadings do not always lead to better selectivity.[1] 2. Adjust Ethanol to Glycerol Ratio: Vary the molar ratio of ethanol to glycerol. A higher excess of ethanol can favor the formation of di- and tri-ethers. 3. Modify Reaction Conditions: Lowering the reaction temperature may reduce the rate of side reactions like diethyl ether formation.
Reaction stalls before completion.	1. Equilibrium Limitation: The reaction may have reached equilibrium. The formation of water as a byproduct can shift the equilibrium back towards the reactants. 2. Catalyst Deactivation: The catalyst may have lost its activity over the course of the reaction.	1. In-situ Water Removal: Employ methods to remove water as it is formed, such as using a Dean-Stark trap or adding a dehydrating agent. 2. Add Fresh Catalyst: Introduce a fresh batch of catalyst to the reaction mixture.
Difficulty in separating the product from the catalyst (for heterogeneous catalysts).	1. Fine Catalyst Particles: The catalyst particles may be too fine, making filtration difficult. 2. Catalyst Swelling: Some resin-based catalysts can swell in the reaction medium.	1. Use a Catalyst with a Larger Particle Size: Select a catalyst with a particle size that allows for easy filtration. 2. Allow for Settling: Before filtration, allow the catalyst to settle at the bottom of the reactor.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting point for catalyst loading in 1,2-diethoxypropane synthesis?

A1: The optimal catalyst loading is highly dependent on the specific catalyst used (e.g., Amberlyst-15, zeolites), the reactor setup, and other reaction conditions. A common starting point for solid acid catalysts in glycerol etherification is typically in the range of 1-5% by weight of the limiting reactant (glycerol). From this starting point, a systematic optimization should be performed.

Q2: How does increasing the catalyst loading affect the reaction rate and product yield?

A2: Generally, increasing the catalyst loading will increase the reaction rate up to a certain point.[2][3] However, beyond an optimal loading, the yield of the desired 1,2-diethoxypropane may not significantly improve and could even decrease due to increased side reactions or mass transfer limitations.[1][2]

Q3: Can excessive catalyst loading be detrimental to the synthesis?

A3: Yes, excessive catalyst loading can lead to several issues. It can increase the likelihood of side reactions, leading to lower selectivity for 1,2-diethoxypropane.[1] It also increases the cost of the process and can make product purification more challenging. In some cases, very high catalyst concentrations can lead to mass transfer limitations, where the reaction rate is no longer proportional to the amount of catalyst.

Q4: What are the most common types of catalysts used for this synthesis?

A4: The synthesis of glycerol ethers like 1,2-diethoxypropane is typically catalyzed by solid acids. Commonly used catalysts include sulfonic acid resins (e.g., Amberlyst-15), zeolites (e.g., H-Beta, HZSM-5), and other metal oxides.[4] The choice of catalyst depends on factors such as activity, selectivity, stability, and cost.

Q5: How can I determine the optimal catalyst loading for my specific experimental setup?

A5: The optimal catalyst loading should be determined experimentally by performing a series of reactions where the catalyst concentration is varied while keeping all other parameters (temperature, pressure, reactant ratio, reaction time) constant. The conversion of glycerol and the selectivity towards 1,2-diethoxypropane should be monitored to identify the loading that provides the best balance of rate and selectivity.

Data Presentation

The following tables summarize the effect of catalyst loading on glycerol conversion and product selectivity based on data from related glycerol etherification studies.

Table 1: Effect of Catalyst Loading on Glycerol Conversion

Catalyst	Catalyst Loading (wt%)	Temperature (°C)	Reaction Time (h)	Glycerol Conversion (%)	Reference
Amberlyst-15	1	50	4	~45	[5]
Amberlyst-15	3	50	4	~70	[5]
Amberlyst-15	7	50	4	~85	[5]
Beta Zeolite	0.045 g	80	6	~60	[1]
Beta Zeolite	0.15 g	80	6	~81	[1]
Beta Zeolite	0.45 g	80	6	~75	[1]

Table 2: Effect of Catalyst Loading on Product Selectivity

Catalyst	Catalyst Loading	Diether Selectivity (%)	Monoether Selectivity (%)	Other Byproducts (%)	Reference
Beta Zeolite	0.045 g	~25	~70	~5	[1]
Beta Zeolite	0.15 g	~32	~60	~8	[1]
Beta Zeolite	0.45 g	~32	~58	~10	[1]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Loading Optimization in a Batch Reactor

• Reactor Setup: Equip a magnetically or mechanically stirred batch reactor with a temperature controller, a pressure gauge, and a sampling port.

• Reactant Charging: Charge the reactor with a predetermined amount of glycerol and ethanol. A typical starting molar ratio of ethanol to glycerol is in the range of 4:1 to 12:1.

• Catalyst Addition: Add the desired amount of the solid acid catalyst (e.g., Amberlyst-15, dried beforehand) to the reactor. The initial catalyst loading can be set at 1 wt% relative to the mass of glycerol.

• Reaction Initiation: Seal the reactor and purge with an inert gas (e.g., nitrogen). Heat the reactor to the desired temperature (e.g., 80-120°C) while stirring.

• Sampling and Analysis: Withdraw samples from the reactor at regular intervals. Analyze the samples using gas chromatography (GC) to determine the conversion of glycerol and the selectivity towards 1,2-diethoxypropane and other products.

• Optimization: Repeat the experiment with varying catalyst loadings (e.g., 0.5, 1, 2, 3, 5 wt%) while keeping all other conditions constant.

• Data Analysis: Plot the glycerol conversion and 1,2-diethoxypropane selectivity as a function of catalyst loading to determine the optimal amount.

Mandatory Visualization

References

• 1. Effect of reaction conditions on the etherification between glycerol and tert-butyl alcohol over beta zeolite | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 1,2-Diethoxypropane and 1,2-Dimethoxypropane as Reaction Solvents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and materials science, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, including yield, selectivity, and reaction rate. Among the various classes of solvents, ethers are frequently employed for their ability to solvate a wide range of organic compounds and their relative inertness under many reaction conditions. This guide provides a detailed, data-driven comparison of two such ether solvents: 1,2-diethoxypropane (DEP) and 1,2-dimethoxypropane (DMP). This document aims to assist researchers in making informed decisions when selecting a solvent for their specific applications by presenting a comprehensive overview of their physical properties, performance in key reactions, and safety considerations.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of a solvent's physical properties is paramount in predicting its behavior in a chemical reaction. The following table summarizes the key physicochemical characteristics of 1,2-diethoxypropane and 1,2-dimethoxypropane.

Property	1,2-Diethoxypropane	1,2-Dimethoxypropane
Molecular Formula	C7H16O2[1]	C5H12O2[2][3]
Molecular Weight	132.20 g/mol [1]	104.15 g/mol [2][3]
Boiling Point	124-125 °C[4][5]	96 °C[2][3]
Density	0.8309 g/cm³[4][5]	0.855 g/mL at 25 °C[3]
Flash Point	20 °C[1]	1 °C (closed cup)
Dielectric Constant	Not available	5.5[6]
Viscosity	Not available	0.452 mPa·s (25 °C)[7]
Water Solubility	52 g/L at 25 °C[8]	18 g/100g at 25 °C[9]

Performance in Key Chemical Reactions

The utility of a solvent is best demonstrated through its application in various chemical transformations. This section explores the use of 1,2-diethoxypropane and 1,2-dimethoxypropane in two common and important reaction types: Grignard reactions and acetal formation.

Grignard Reactions

Grignard reactions are a cornerstone of organic synthesis for the formation of carbon-carbon bonds. The choice of an ether solvent is crucial as it solvates the magnesium center of the Grignard reagent, stabilizing it and facilitating its formation and reactivity.

Experimental Protocol for a Generic Grignard Reaction:

A typical experimental setup for a Grignard reaction involves the slow addition of an organohalide to a suspension of magnesium turnings in an anhydrous ether solvent under an inert atmosphere. The reaction is often initiated by gentle heating or the addition of a small crystal of iodine. Once the Grignard reagent is formed, the electrophile (e.g., a carbonyl compound) is added, and the reaction is stirred to completion. The reaction is then quenched with an aqueous acidic solution, followed by extraction and purification of the product.

While specific examples detailing the use of 1,2-diethoxypropane or 1,2-dimethoxypropane as the primary solvent for Grignard reactions are not extensively documented in the readily available literature, their structural similarity to commonly used ethers like diethyl ether and tetrahydrofuran (THF) suggests their potential applicability. The key considerations would be their ability to dissolve the organohalide and stabilize the resulting Grignard reagent. The lower dielectric constant of 1,2-dimethoxypropane compared to THF might influence the aggregation state and reactivity of the Grignard reagent.

Acetal Formation

Acetal formation is a common strategy for the protection of carbonyl groups in multi-step syntheses. This reaction typically involves the treatment of an aldehyde or ketone with an alcohol in the presence of an acid catalyst, often with the removal of water to drive the equilibrium towards the product.

Experimental Protocol for Acetal Formation:

In a representative procedure, a carbonyl compound and an alcohol are dissolved in a suitable solvent. A catalytic amount of an acid, such as p-toluenesulfonic acid, is added, and the mixture is heated. To favor acetal formation, the water produced during the reaction is typically removed, for instance, by azeotropic distillation using a Dean-Stark apparatus. After the reaction is complete, the acid catalyst is neutralized, and the product is isolated and purified.

2,2-Dimethoxypropane, an isomer of 1,2-dimethoxypropane, is frequently used as both a reagent and a water scavenger in acetal formation. It reacts with water to form acetone and methanol, thus driving the equilibrium towards the desired acetal product. While 1,2-dimethoxypropane itself is not a direct precursor for the acetal group, its properties as a reaction solvent in such transformations are of interest. For instance, a procedure for the acetalization of an aldehyde could involve using 1,2-dimethoxypropane as the solvent, the corresponding diol as the protecting group, and an acid catalyst. The reaction would then be worked up by neutralizing the acid and removing the solvent.

Applications in Materials Science

Recent research has highlighted the potential of these ethers in the development of advanced materials, particularly in the field of energy storage.

Lithium Metal Batteries

1,2-Dimethoxypropane has been investigated as a low-dielectric constant solvent for electrolytes in high-voltage lithium metal batteries.[10][11] Its lower solvation power, attributed to steric effects, promotes the interaction between the lithium cation and the anion of the lithium salt.[10][11] This controlled solvation structure can lead to the formation of a stable interface on the lithium metal anode, enhancing the cycling stability of the battery.[10][11]

In a similar vein, 1,2-diethoxypropane has been explored as a fluoride-free solvent in electrolytes for lithium metal batteries, where it has been shown to broaden the electrochemical window, making it compatible with high-voltage cathodes.

Safety and Handling

Both 1,2-diethoxypropane and 1,2-dimethoxypropane are flammable liquids and should be handled with appropriate safety precautions in a well-ventilated fume hood, away from ignition sources.

1,2-Diethoxypropane:

• GHS Hazard Statements: H225 (Highly flammable liquid and vapor)[1]

1,2-Dimethoxypropane:

• GHS Hazard Statements: H225 (Highly flammable liquid and vapor)

It is crucial to consult the Safety Data Sheet (SDS) for each solvent before use to be fully aware of all potential hazards and handling procedures.

Logical Comparison of Solvents

The choice between 1,2-diethoxypropane and 1,2-dimethoxypropane as a reaction solvent will depend on the specific requirements of the chemical transformation. The following diagram illustrates a logical workflow for selecting the appropriate solvent based on key reaction parameters.

Caption: A decision-making diagram for solvent selection.

Conclusion

Both 1,2-diethoxypropane and 1,2-dimethoxypropane are viable ether solvents for a range of chemical applications. 1,2-Diethoxypropane, with its higher boiling point, may be advantageous for reactions requiring elevated temperatures. 1,2-Dimethoxypropane, on the other hand, offers a lower boiling point, which can facilitate its removal after a reaction. Its characterized lower dielectric constant makes it a suitable choice for applications where lower solvent polarity is desired, such as in certain electrolyte formulations for lithium metal batteries.

The final selection between these two solvents will ultimately be dictated by the specific reaction conditions, the solubility of the reactants, and the desired properties of the reaction medium. Further experimental investigation into the dielectric constant and viscosity of 1,2-diethoxypropane, as well as direct comparative studies of their performance in a wider array of organic reactions, would provide invaluable data for the research community.

References

• 1. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 1,2-Dimethoxypropane | 7778-85-0 [smolecule.com]
• 3. chembk.com [chembk.com]
• 4. 1,2-DIETHOXYPROPANE | 10221-57-5 [chemicalbook.com]
• 5. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 2,2-Dimethoxypropane, 98+% 500 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. lookchem.com [lookchem.com]
• 9. manavchem.com [manavchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Exploiting the Steric Effect and Low Dielectric Constant of 1,2-Dimethoxypropane for 4.3 V Lithium Metal Batteries [folia.unifr.ch]

A Comparative Guide to Glycol Ethers in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Glycol ethers, a versatile class of organic solvents, play a pivotal role in a myriad of organic reactions. Their unique molecular structure, possessing both ether and alcohol functionalities, imparts a desirable combination of solvency for a wide range of compounds, miscibility with both polar and non-polar solvents, and relatively high boiling points. This guide provides an objective comparison of various glycol ethers, supported by their physical properties and available performance data in key organic syntheses, to aid researchers in solvent selection for their specific applications.

Classification of Glycol Ethers

Glycol ethers are broadly categorized into two main series based on their parent glycol:

• E-series: Derived from ethylene glycol.

• P-series: Derived from propylene glycol.

Within each series, further classification is based on the number of glycol units and the nature of the alkyl ether group. Generally, P-series glycol ethers are considered to have a lower toxicity profile compared to their E-series counterparts.[1][2][3][4]

Physical Properties of Common Glycol Ethers

The selection of an appropriate solvent is often dictated by its physical properties. The following table summarizes key physical data for a selection of commonly used glycol ethers.

Glycol Ether	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
E-Series
Ethylene Glycol Monomethyl Ether (2-Methoxyethanol)	109-86-4	76.09	125	-85.1	0.9647
Ethylene Glycol Monoethyl Ether (2-Ethoxyethanol)	110-80-5	90.12	135	-70	0.9297
Ethylene Glycol Monobutyl Ether (2-Butoxyethanol)	111-76-2	118.17	171-172	-75	0.9015
Diethylene Glycol Dimethyl Ether (Diglyme)	111-96-6	134.17	162	-68	0.943
Diethylene Glycol Monoethyl Ether	111-90-0	134.17	196	-	0.9881
Diethylene Glycol Monobutyl Ether	112-34-5	162.20	230.4	-68.1	0.9553
Triethylene Glycol Dimethyl Ether (Triglyme)	112-49-2	178.22	216	-46	0.986
P-Series
Propylene Glycol Monomethyl Ether (1-Methoxy-2-propanol)	107-98-2	90.12	120	-97	0.922
Dipropylene Glycol Monomethyl Ether	34590-94-8	148.20	190	-80	0.950

[Data sourced from multiple references including[5][6][7]]

Performance in Key Organic Reactions

The efficacy of a glycol ether as a solvent can significantly influence reaction outcomes, including yield, rate, and selectivity.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and widely used method for preparing ethers via an SN2 reaction between an alkoxide and a primary alkyl halide.[8][9][10][11] The choice of solvent is crucial to facilitate the reaction while minimizing side reactions.

Experimental Protocol: General Procedure for Williamson Ether Synthesis

• Alkoxide Formation: An alcohol is deprotonated using a strong base (e.g., sodium hydride) in an anhydrous glycol ether solvent under an inert atmosphere.

• Nucleophilic Substitution: The alkyl halide is added to the solution of the alkoxide.

• Reaction Monitoring: The reaction progress is monitored by a suitable technique (e.g., TLC, GC).

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted and purified.

Caption: Williamson Ether Synthesis Mechanism.

Grignard Reactions

The formation and reaction of Grignard reagents (R-MgX) are highly sensitive to the solvent. Ethers are essential for stabilizing the Grignard reagent through coordination.[12][13][14] While tetrahydrofuran (THF) and diethyl ether are conventional solvents, higher boiling glycol ethers like diglyme offer advantages for reactions requiring elevated temperatures.

Experimental Protocol: General Procedure for Grignard Reagent Formation and Reaction

• Apparatus Setup: All glassware must be rigorously dried to exclude moisture.

• Grignard Reagent Formation: Magnesium turnings are placed in a flask with a small amount of iodine to activate the surface. A solution of the organohalide in an anhydrous glycol ether is added dropwise to initiate the reaction.[15][16]

• Reaction with Electrophile: The solution of the Grignard reagent is then reacted with an electrophile (e.g., a carbonyl compound).

• Work-up: The reaction is quenched with an acidic solution to protonate the alkoxide and dissolve the magnesium salts.

• Purification: The product is extracted and purified.

The use of higher-boiling glycol ethers can enhance the reaction rate and allow for the use of less reactive halides.

Caption: Grignard Reaction Workflow.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-C bonds. While a variety of solvents can be used, studies have shown that the choice of solvent can be less critical than for other organometallic reactions, with catalysts and conditions often being adaptable to achieve high conversions in various media.[17][18][19][20][21] Glycol ethers, with their polarity and high boiling points, can be suitable solvents for these reactions, particularly when elevated temperatures are required. However, direct comparative studies focusing on a range of glycol ethers are limited, as research often focuses on the catalyst and base system.

Safety and Environmental Considerations

A critical aspect of solvent selection is the toxicological profile of the substance. As mentioned, P-series glycol ethers are generally considered less toxic than E-series glycol ethers.[1][3][22] Researchers should always consult the Safety Data Sheet (SDS) for any solvent and work in a well-ventilated fume hood with appropriate personal protective equipment. The environmental impact, including biodegradability and potential for bioaccumulation, should also be considered.[1][5]

Conclusion

Glycol ethers offer a broad spectrum of properties that make them valuable solvents in organic synthesis. The choice between E-series and P-series, and among the various chain lengths and ether substitutions, will depend on the specific requirements of the reaction, including temperature, polarity, and the nature of the reagents. While this guide provides a comparative overview, it is essential for researchers to consult specific literature for the reaction of interest to make an informed solvent selection. The trend towards using less toxic P-series glycol ethers is a significant consideration for developing greener and safer synthetic protocols.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. goglycolpros.com [goglycolpros.com]
• 3. Ethylene glycol monomethyl ether and propylene glycol monomethyl ether: metabolism, disposition, and subchronic inhalation toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Propylene vs Ethylene Glycol: HVAC's Best Choice? - CORECHEM [corecheminc.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Glycol Ethers: Physical & Chemical Properties [iloencyclopaedia.org]
• 7. iloencyclopaedia.org [iloencyclopaedia.org]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. chemistnotes.com [chemistnotes.com]
• 10. byjus.com [byjus.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. www1.udel.edu [www1.udel.edu]
• 13. web.mnstate.edu [web.mnstate.edu]
• 14. researchgate.net [researchgate.net]
• 15. community.wvu.edu [community.wvu.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. BJOC - Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents [beilstein-journals.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. mdpi.com [mdpi.com]
• 22. Glycol ethers: New toxicological data - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to Ether Solvents for Key Organic Reactions

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can dictate the success of a chemical transformation. Ethers, a class of organic compounds characterized by an oxygen atom connected to two alkyl or aryl groups, are prized for their unique properties as solvents.[1] Their ability to dissolve a wide range of organic compounds, coupled with their relative inertness, makes them invaluable in many synthetic protocols.[1][2][3] However, not all ether solvents are interchangeable. Their structural and electronic properties can significantly influence reaction rates, yields, and even selectivity.

This guide provides a comparative study of common ether solvents in three pivotal reaction types: Grignard reactions, Williamson ether synthesis, and lithium aluminum hydride reductions. By presenting experimental data and detailed protocols, we aim to equip researchers with the knowledge to make informed solvent selections for their specific synthetic challenges.

Physical Properties of Common Ether Solvents

The performance of an ether solvent is intrinsically linked to its physical properties. Ethers are polar molecules due to the electronegative oxygen atom, which allows them to dissolve a variety of polar and non-polar substances.[1][4] Unlike alcohols, they cannot act as hydrogen bond donors, which results in lower boiling points compared to alcohols of similar molecular weight.[2][5] Key physical properties of commonly used ether solvents are summarized below.

Solvent	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Relative Polarity
Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	34.6	0.713	0.117
Tetrahydrofuran (THF)	C₄H₈O	72.11	66	0.889	0.207
2-Methyltetrahydrofuran (2-MeTHF)	C₅H₁₀O	86.13	78-80	0.854	N/A
Cyclopentyl Methyl Ether (CPME)	C₆H₁₂O	100.16	106	0.862	N/A
1,2-Dimethoxyethane (DME / Glyme)	C₄H₁₀O₂	90.12	85	0.867	0.231
Diethylene Glycol Dimethyl Ether (Diglyme)	C₆H₁₄O₃	134.17	162	0.945	N/A

(Data sourced from multiple references[1][2][3][6])

Grignard Reactions

The Grignard reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds. It involves the reaction of an organomagnesium halide (the Grignard reagent) with an electrophile, such as a carbonyl compound.

Role of Ether Solvents

Ether solvents are critical for the formation and stability of Grignard reagents for several reasons:

• Solvation and Stabilization : The lone pairs of electrons on the ether's oxygen atom coordinate with the magnesium center of the Grignard reagent.[7] This solvation stabilizes the organomagnesium species and prevents its aggregation, which is crucial for its reactivity.[8][9]

• Aprotic Nature : Ethers are aprotic solvents, meaning they lack acidic protons. This is essential because Grignard reagents are highly basic and would be quenched by protic solvents like water or alcohols.[7]

The choice of ether can significantly impact the reaction's efficiency. A systematic evaluation of solvents for Grignard reactions of benzyl, aryl, and heteroaromatic substrates has shown that while diethyl ether and THF are conventional choices, greener alternatives can offer superior performance.[8]

Data Presentation: Comparison of Ether Solvents in Grignard Reactions

Solvent	Key Advantages	Key Disadvantages	Impact on Wurtz Coupling By-product
Diethyl Ether (Et₂O)	Good for reagent formation, low boiling point simplifies removal.	Highly flammable, low flash point, prone to peroxide formation.[4][8]	Standard level of by-product formation.
Tetrahydrofuran (THF)	Higher boiling point allows for higher reaction temperatures.[10] Better solvating properties due to more available oxygen lone pairs.[10]	Prone to peroxide formation, higher boiling point can make removal more difficult than Et₂O.[8]	Can be comparable to or slightly higher than Et₂O.
2-Methyltetrahydrofuran (2-MeTHF)	Derived from renewable resources, less prone to peroxide formation, immiscible with water (eases work-up).[8]	Higher cost than traditional ethers.	Superior performance in suppressing Wurtz coupling.[8]
Cyclopentyl Methyl Ether (CPME)	Resistant to peroxide formation, forms an azeotrope with water for easy drying.[8]	Can be significantly inferior to Et₂O, THF, and 2-MeTHF for some aryl Grignard reactions.[8]	Performance varies depending on the substrate.

(Data synthesized from a comparative study by Kadam et al.[8])

Experimental Protocol: General Procedure for Grignard Reagent Formation and Reaction

• Setup : Assemble a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Initiation : Place magnesium turnings in the flask. Add a small crystal of iodine to activate the magnesium surface.

• Reagent Formation : Add a solution of the organic halide (e.g., bromobenzene) in anhydrous ether solvent (e.g., THF or 2-MeTHF) dropwise via the dropping funnel. The reaction is typically initiated with gentle heating. Once started, the addition is controlled to maintain a gentle reflux.[10]

• Reaction : After the Grignard reagent has formed (indicated by the consumption of magnesium), cool the solution to 0 °C. Add a solution of the electrophile (e.g., a ketone) in the same anhydrous ether solvent dropwise.

• Work-up : Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of ammonium chloride.

• Extraction : Extract the product with an organic solvent. If using a water-immiscible ether like 2-MeTHF, the organic layer can be easily separated.[8]

• Purification : Dry the organic layer, remove the solvent via rotary evaporation, and purify the product using techniques such as column chromatography.

Visualization: Grignard Reaction Workflow

Caption: A generalized experimental workflow for a Grignard reaction.

Williamson Ether Synthesis

The Williamson ether synthesis is a versatile and widely used method for preparing symmetrical and unsymmetrical ethers.[11] It is an Sₙ2 reaction between an alkoxide ion and a primary alkyl halide or other substrate with a good leaving group.[12]

Role of Ether and Other Solvents

The choice of solvent is crucial to ensure the Sₙ2 mechanism is favored.

• Aprotic Solvents : Polar aprotic solvents are often preferred as they can solvate the cation of the alkoxide but do not hydrogen-bond with the nucleophile (the alkoxide ion). This leaves the nucleophile "bare" and highly reactive, accelerating the Sₙ2 reaction.[13] THF is a common ethereal choice, while other polar aprotic solvents like DMF and acetonitrile are also frequently used.[11][12][14]

• Protic Solvents : Protic solvents (like water or alcohols) can slow the reaction rate significantly because they solvate the nucleophile through hydrogen bonding, reducing its availability and reactivity.[12][14] However, a common and traditional approach is to use the parent alcohol of the alkoxide as the solvent (e.g., ethanol for sodium ethoxide).[11]

Data Presentation: Comparison of Solvents in Williamson Ether Synthesis

Solvent Type	Examples	Role & Impact on Reaction
Polar Aprotic	THF, Acetonitrile, DMF	Ideal for Sₙ2. Solvates the counter-ion, leaving the alkoxide nucleophile highly reactive. Accelerates reaction rate.[12][14]
Parent Alcohol (Protic)	Ethanol, Methanol	Can be used as both solvent and source of the alkoxide. Slower reaction rates compared to polar aprotic solvents due to nucleophile solvation.[11][13]
Apolar	Toluene, Hexane	Generally disfavored. Tend to slow the reaction rate significantly due to poor solubility of the ionic alkoxide.[14]

Experimental Protocol: General Procedure for Williamson Ether Synthesis

• Alkoxide Formation : In a flask under an inert atmosphere, add the alcohol to a suitable solvent (e.g., anhydrous THF). Add a strong base, such as sodium hydride (NaH), portion-wise at 0 °C to deprotonate the alcohol and form the alkoxide.[11]

• Reaction : To the resulting alkoxide solution, add the primary alkyl halide dropwise.

• Heating : Heat the reaction mixture to a temperature between 50-100 °C and monitor for completion (typically 1-8 hours).[12]

• Work-up : After cooling to room temperature, quench the reaction by carefully adding water.

• Extraction and Purification : Extract the ether product with an organic solvent. Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by distillation or chromatography.

Lithium Aluminum Hydride (LAH) Reductions

Lithium aluminum hydride (LiAlH₄ or LAH) is a powerful and versatile reducing agent used to reduce a wide variety of functional groups, including esters, carboxylic acids, and amides.[15]

Role of Ether Solvents

The use of anhydrous ethereal solvents is mandatory for LAH reductions.

• Reactivity with Protic Solvents : LAH reacts violently with water and other protic solvents, releasing hydrogen gas.[16] Ethers provide a necessary aprotic medium.

• Solubility and Stability : LAH is soluble in many ethers.[15] THF is often preferred over diethyl ether because LAH solutions are more stable in THF.[15] The ether also helps to stabilize the LAH complex.[17]

• Selectivity Control : The choice of ether can dramatically alter the selectivity of the reduction. This is explained by the theory of tight vs. solvent-separated ion pairs. In poorly solvating ethers like diethyl ether, the Li⁺ and AlH₄⁻ form a tight ion pair, which alters reactivity. In more strongly coordinating ethers like diglyme, they form solvent-separated ion pairs, leading to different selectivity.[18]

Data Presentation: Solvent Effects on LAH Reduction Selectivity

This table illustrates the remarkable solvent-dependent selectivity in the competitive reduction of a molecule containing both a halide and a tosylate group.

Solvent	Coordinating Ability	Predominant Ion Pair	Selectively Reduces
Diethyl Ether	Poor	Tight Ion Pair	Tosylate over Halide
THF	Moderate	Mixed	Intermediate Selectivity
Diglyme	Strong	Solvent-Separated Ion Pair	Halide over Tosylate

(Data based on the work of S. Krishnamurthy[18])

Experimental Protocol: General Procedure for LAH Reduction of an Ester

• Setup : Under a nitrogen atmosphere, place a magnetic stir bar and anhydrous ether (e.g., THF) in a flame-dried, three-necked flask fitted with a condenser and dropping funnel.

• LAH Addition : Cool the solvent to 0 °C in an ice bath. Carefully and slowly add the solid LAH powder in portions. (Alternatively, a commercially available solution of LAH in THF can be used).[16]

• Substrate Addition : Dissolve the ester in anhydrous THF and add it dropwise to the stirred LAH suspension at 0 °C. The reaction is often exothermic.[16]

• Reaction Completion : After the addition is complete, the reaction can be stirred at room temperature or gently refluxed until the starting material is consumed (monitored by TLC).

• Work-up (Fieser Method) : Cool the reaction to 0 °C. Quench by the sequential, slow, and careful dropwise addition of: (1) water, (2) 15% aqueous NaOH, and (3) more water. A granular precipitate should form.

• Isolation : Filter the granular solid and wash it thoroughly with ether or THF. Combine the filtrates, dry the organic solution, and remove the solvent by rotary evaporation to yield the crude alcohol product, which can then be purified.

Visualization: Solvent Influence on LAH Reactivity

Caption: Ether coordination affects LAH ion-pairing and reactivity.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. CK12-Foundation [flexbooks.ck12.org]
• 4. fiveable.me [fiveable.me]
• 5. Ether | Chemical Structure & Properties | Britannica [britannica.com]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. Why is ether used as a solvent during Grignard reactions? [vedantu.com]
• 8. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 9. Solvents and Stabilization in Grignard Reactions , Hive Chemistry Discourse [chemistry.mdma.ch]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 13. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 14. scienceinfo.com [scienceinfo.com]
• 15. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. bloomtechz.com [bloomtechz.com]
• 18. KiloMentor: Solvents and Additives that Qualitatively Modify the Comparative Reactivity of Hydride Reducing Agents [kilomentor.blogspot.com]

Spectroscopic Showdown: Confirming the Structure of 1,2-Diethoxypropane vs. Its Isomers

In the precise world of chemical synthesis and drug development, absolute certainty in molecular structure is paramount. For a compound like 1,2-diethoxypropane, a vicinal diether with potential applications as a solvent or building block, unambiguous structural confirmation is a critical quality control step.[1] This guide provides a comparative analysis of the key spectroscopic techniques required to definitively identify 1,2-diethoxypropane and distinguish it from its common isomers, 1,1-diethoxypropane and 2,2-diethoxypropane.

This guide will delve into the expected ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for 1,2-diethoxypropane, juxtaposed with the experimental data of its isomers. Detailed experimental protocols are also provided to enable researchers to perform this analysis.

Predicted and Comparative Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 1,2-diethoxypropane and the reported data for its isomers, 1,1-diethoxypropane and 2,2-diethoxypropane. These distinctions are crucial for positive identification.

Table 1: Comparative ¹H NMR Spectral Data (Predicted for 1,2-diethoxypropane)

Compound	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1,2-Diethoxypropane (Predicted)	~3.5-3.7	m	1H	CH
~3.4-3.6	m	4H	OCH₂ (ethoxy)
~3.3-3.4	m	2H	OCH₂ (propane)
~1.1-1.2	t	6H	CH₃ (ethoxy)
~1.0-1.1	d	3H	CH₃ (propane)
1,1-Diethoxypropane	4.38	t	1H	CH (acetal)
3.3-3.7	m	4H	OCH₂ (ethoxy)
1.55	sextet	2H	CH₂ (propane)
1.15	t	6H	CH₃ (ethoxy)
0.88	t	3H	CH₃ (propane)
2,2-Diethoxypropane [2]	3.45	q	4H	OCH₂
1.25	s	6H	CH₃ (propane)
1.15	t	6H	CH₃ (ethoxy)

Table 2: Comparative ¹³C NMR Spectral Data (Predicted for 1,2-diethoxypropane)

Compound	Chemical Shift (ppm)	Assignment
1,2-Diethoxypropane (Predicted)	~78-80	OCH
~70-72	OCH₂ (propane)
~64-66	OCH₂ (ethoxy)
~18-20	CH₃ (propane)
~15-17	CH₃ (ethoxy)
1,1-Diethoxypropane	101.9	O-CH-O
59.8	OCH₂
28.1	CH₂
15.6	CH₃ (ethoxy)
8.2	CH₃ (propane)
2,2-Diethoxypropane [3]	99.7	C (ketal)
57.1	OCH₂
24.5	CH₃ (propane)
15.7	CH₃ (ethoxy)

Table 3: Comparative IR and Mass Spectrometry Data (Predicted for 1,2-diethoxypropane)

Technique	1,2-Diethoxypropane (Predicted)	1,1-Diethoxypropane	2,2-Diethoxypropane
IR Spectroscopy (cm⁻¹)	Strong C-O stretching ~1100-1120 (ether). Absence of C=O (~1715) and O-H (broad, ~3300).	Strong C-O stretching ~1050-1150 (acetal).	Strong C-O stretching ~1050-1150 (ketal).
Mass Spectrometry (m/z)	Molecular Ion [M]⁺ at 132. Key fragments from α-cleavage at C-O bonds.	Molecular Ion [M]⁺ at 132. Characteristic fragment at m/z 103 [M-C₂H₅]⁺.[4]	Molecular Ion [M]⁺ at 132. Prominent fragment at m/z 87 [M-OC₂H₅]⁺.[5][6]

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for the spectroscopic analysis and structural confirmation of 1,2-diethoxypropane.

Caption: Workflow for Spectroscopic Confirmation of 1,2-Diethoxypropane.

Detailed Experimental Protocols

To ensure accurate and reproducible data, the following experimental protocols are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Parameters: Acquire a standard proton spectrum with a spectral width of -2 to 12 ppm. Use a 30-degree pulse angle and a relaxation delay of 1 second. Acquire at least 16 scans.

  • Processing: Apply a line broadening of 0.3 Hz and perform a Fourier transform. Phase and baseline correct the spectrum. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all peaks.

• ¹³C NMR Acquisition:

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Parameters: Acquire a proton-decoupled carbon spectrum with a spectral width of 0 to 220 ppm. Use a 30-degree pulse angle and a relaxation delay of 2 seconds. Acquire at least 1024 scans.

  • Processing: Apply a line broadening of 1-2 Hz and perform a Fourier transform. Phase and baseline correct the spectrum. Calibrate the spectrum by setting the CDCl₃ peak to 77.16 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: For a neat liquid sample, place a drop of the compound between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Acquisition:

  • Instrument: Fourier-Transform Infrared (FTIR) spectrometer.

  • Parameters: Collect the spectrum from 4000 to 400 cm⁻¹. Co-add at least 16 scans for a good signal-to-noise ratio.

  • Background: Run a background spectrum of the clean KBr/NaCl plates before running the sample.

• Processing: The instrument software will automatically perform the Fourier transform and ratio the sample spectrum against the background.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample via Gas Chromatography (GC-MS) for separation from any potential impurities.

  • GC Column: Use a standard non-polar column (e.g., DB-5ms).

  • GC Conditions: Inject 1 µL of a dilute solution of the sample in a volatile solvent (e.g., dichloromethane). Use a temperature program starting at 50°C and ramping to 250°C at 10°C/min.

• Ionization and Analysis:

  • Technique: Electron Ionization (EI) at 70 eV.

  • Analyzer: Quadrupole or Time-of-Flight (TOF) mass analyzer.

  • Mass Range: Scan from m/z 30 to 200.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern. Compare the fragmentation to the expected patterns for 1,2-diethoxypropane and its isomers.

By employing these spectroscopic methods and comparing the acquired data with the reference information provided, researchers can confidently confirm the structure of 1,2-diethoxypropane and ensure the purity and identity of their synthesized material.

References

• 1. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 2. 2,2-Diethoxypropane (126-84-1) 1H NMR spectrum [chemicalbook.com]
• 3. 2,2-Diethoxypropane (126-84-1) 13C NMR [m.chemicalbook.com]
• 4. Propane, 1,1-diethoxy- | C7H16O2 | CID 20858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2-Diethoxypropane | C7H16O2 | CID 31361 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Propane, 2,2-diethoxy- [webbook.nist.gov]

A Head-to-Head Battle of Solvents: 1,2-Diethoxypropane Versus Traditional Aprotic Polar Solvents

For researchers, scientists, and drug development professionals seeking to optimize their reaction conditions and formulations, the choice of solvent is paramount. This guide provides a comprehensive comparison of the performance of 1,2-diethoxypropane against commonly used aprotic polar solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and N-methyl-2-pyrrolidone (NMP).

The selection of an appropriate solvent can significantly influence reaction rates, yields, and the solubility of key compounds. While traditional aprotic polar solvents are widely used, there is a growing interest in alternative solvents like 1,2-diethoxypropane due to potential advantages in terms of safety and environmental impact. This guide presents a data-driven comparison of their physicochemical properties and performance in a common organic reaction, the Williamson ether synthesis.

Physicochemical Properties: A Comparative Overview

A solvent's physical and chemical characteristics are critical determinants of its suitability for a specific application. The following table summarizes key properties of 1,2-diethoxypropane and other common aprotic polar solvents.

Property	1,2-Diethoxypropane	Dimethylformamide (DMF)	Dimethyl Sulfoxide (DMSO)	N-Methyl-2-pyrrolidone (NMP)	Acetonitrile	Acetone
Molecular Formula	C₇H₁₆O₂	C₃H₇NO	C₂H₆OS	C₅H₉NO	C₂H₃N	C₃H₆O
Molecular Weight ( g/mol )	132.20[1]	73.09	78.13	99.13[2]	41.05	58.08
Boiling Point (°C)	124-125	153	189[3]	202	81.6	56.5
Density (g/mL @ 20°C)	0.831	0.945	1.100	1.028	0.786	0.791
Dielectric Constant	Not Available	36.7	46.7	32.2	37.5	20.7
Viscosity (cP @ 25°C)	Not Available	0.80	1.99[4]	1.65	0.37	0.32
Water Solubility	52 g/L @ 25°C	Miscible	Miscible[3]	Miscible	Miscible	Miscible

Performance in Organic Synthesis: The Williamson Ether Synthesis

The Williamson ether synthesis is a classic and widely used Sₙ2 reaction for the preparation of ethers. The choice of solvent is crucial as it can significantly affect the reaction rate and selectivity. Polar aprotic solvents are known to accelerate Sₙ2 reactions by solvating the cation of the alkoxide, thereby increasing the nucleophilicity of the anion.

While direct comparative data for 1,2-diethoxypropane in the Williamson ether synthesis is limited in publicly available literature, a detailed study on the reaction of sodium β-naphthoxide with benzyl bromide highlights the profound impact of the solvent on reaction outcomes.[5][6][7] The study compared the performance of a polar aprotic solvent, acetonitrile, with a polar protic solvent, methanol.

Experimental Protocol: Williamson Ether Synthesis of Benzyl β-Naphthyl Ether

This protocol is adapted from a study by Diamanti et al. and serves as a template for comparing the performance of different aprotic polar solvents.[5][6]

Materials:

• Sodium β-naphthoxide

• Benzyl bromide

• Solvent (e.g., 1,2-diethoxypropane, DMF, DMSO, NMP, Acetonitrile)

• Internal standard (e.g., dodecane)

• Quenching solution (e.g., dilute hydrochloric acid)

• Extraction solvent (e.g., dichloromethane)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve sodium β-naphthoxide in the chosen solvent under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: Add the internal standard to the solution. Then, add benzyl bromide to initiate the reaction.

• Reaction Monitoring: Maintain the reaction mixture at a constant temperature (e.g., 25°C) and monitor the progress of the reaction by taking aliquots at regular intervals.

• Quenching and Extraction: Quench the reaction by adding a dilute acid solution. Extract the organic products using a suitable solvent like dichloromethane.

• Workup: Wash the organic layer with water and brine. Dry the organic layer over an anhydrous drying agent.

• Analysis: Analyze the product mixture using gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentrations of reactants and products and calculate the reaction rate and product yield.

Expected Outcomes and Comparative Analysis:

Based on the principles of Sₙ2 reactions, it is anticipated that the use of polar aprotic solvents will lead to faster reaction rates compared to polar protic or non-polar solvents. A comparative study employing the above protocol with 1,2-diethoxypropane, DMF, DMSO, and NMP would be expected to reveal differences in reaction kinetics and product yields. The solvent's ability to dissolve reactants and stabilize the transition state would be the key factors influencing these outcomes. For instance, a study on the Williamson ether synthesis showed a significant difference in the ratio of O-alkylated to C-alkylated product when switching from methanol (72:28) to acetonitrile (97:3), demonstrating the solvent's role in directing reaction selectivity.[5][6][8]

Visualizing the Workflow in Organic Synthesis

The following diagram illustrates a typical workflow for an organic synthesis experiment, from reaction setup to product analysis. This standardized process is essential for ensuring reproducibility and for systematically evaluating the effects of different variables, such as the choice of solvent.

Caption: A typical workflow for an organic synthesis experiment.

Conclusion

The choice of solvent is a critical parameter in chemical research and drug development. While traditional aprotic polar solvents like DMF, DMSO, and NMP are effective in many applications, the exploration of alternatives such as 1,2-diethoxypropane is driven by the pursuit of greener and safer chemical processes.[9][10] This guide provides a framework for comparing these solvents based on their physicochemical properties and their performance in a representative organic reaction. Further experimental studies are needed to fully elucidate the performance of 1,2-diethoxypropane across a broader range of applications and to establish its position as a viable alternative to conventional aprotic polar solvents.

References

• 1. Khan Academy [khanacademy.org]
• 2. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 8. (359c) Computer-Aided Solvent Design for Optimal Selectivity of a Williamson Ether-Synthesis Reaction | AIChE [proceedings.aiche.org]
• 9. ijcea.org [ijcea.org]
• 10. Replacement strategies for non-green dipolar aprotic solvents | Semantic Scholar [semanticscholar.org]

A Cost-Benefit Analysis of 1,2-Diethoxypropane in Synthesis: A Comparative Guide

In the ever-evolving landscape of chemical synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, process efficiency, and overall cost. 1,2-Diethoxypropane, also known as propylene glycol diethyl ether, is a diether that is gaining attention as a versatile and potentially "greener" alternative to traditional organic solvents. This guide provides a comprehensive cost-benefit analysis of using 1,2-diethoxypropane in synthesis, with a focus on its performance characteristics in comparison to other common solvents, supported by available data and experimental considerations.

Physicochemical Properties: A Comparative Overview

An effective solvent should possess appropriate physical and chemical properties for a given reaction. Below is a comparison of key properties of 1,2-diethoxypropane and other commonly used laboratory and industrial solvents.

Property	1,2-Diethoxypropane	Diethyl Ether	Tetrahydrofuran (THF)	Dichloromethane (DCM)	Toluene
Molecular Formula	C7H16O2[1]	C4H10O	C4H8O	CH2Cl2	C7H8
Molecular Weight ( g/mol )	132.20[1]	74.12	72.11	84.93	92.14
Boiling Point (°C)	124-125	34.6	66	39.6	110.6
Density (g/mL @ 20°C)	0.8309	0.713	0.889	1.327	0.867
Water Solubility (g/L @ 25°C)	52	69	Miscible	13	0.52
Flash Point (°C)	21	-45	-14	N/A	4

Performance and Applications in Synthesis

1,2-Diethoxypropane's structure, featuring two ether groups on adjacent carbons, imparts a unique set of properties that make it a subject of academic and industrial interest.[2] As a vicinal diether, it can act as a bidentate ligand, which can be advantageous in reactions involving metal catalysts by influencing reaction pathways and selectivity.[2]

Potential Advantages of 1,2-Diethoxypropane:

• Higher Boiling Point: Compared to highly volatile solvents like diethyl ether and dichloromethane, the higher boiling point of 1,2-diethoxypropane allows for reactions to be conducted at elevated temperatures without the need for specialized high-pressure equipment. This can lead to faster reaction rates and improved yields.

• Moderate Polarity and Water Solubility: Its moderate polarity and appreciable water solubility can be beneficial for reactions involving polar starting materials or for facilitating work-up procedures.

• "Greener" Alternative: Propylene glycol ethers, such as 1,2-diethoxypropane, are generally considered to have a better toxicological profile than their ethylene glycol-based counterparts.[3] This positions them as more environmentally friendly and safer alternatives in line with the principles of green chemistry.

• Stability: The ether linkages in 1,2-diethoxypropane are generally stable under a range of reaction conditions, although like other ethers, it may form peroxides over time and should be handled accordingly.

Potential Applications and Considerations:

While specific comparative studies are limited, the properties of 1,2-diethoxypropane suggest its utility in several classes of organic reactions:

• Nucleophilic Substitution Reactions (e.g., Williamson Ether Synthesis): Its ability to solvate cations and its relatively high boiling point could make it a suitable solvent for SN2 reactions, potentially leading to improved reaction rates and yields compared to lower-boiling ethers.

• Organometallic Reactions (e.g., Grignard Reactions): The ether oxygens can coordinate with and stabilize organometallic reagents. Its higher boiling point compared to diethyl ether or THF could offer better temperature control for exothermic Grignard reactions.

• Catalysis: As a bidentate ligand, it has the potential to be used in transition-metal-catalyzed cross-coupling reactions, where the solvent can play a crucial role in the catalytic cycle.

Experimental Protocols: A General Framework for Solvent Comparison

Due to the lack of direct comparative experimental data for 1,2-diethoxypropane, this section provides a general protocol for evaluating its performance against a standard solvent in a common organic reaction, the Williamson ether synthesis. This framework can be adapted for other reaction types.

General Protocol for Solvent Comparison in Williamson Ether Synthesis

Objective: To compare the efficacy of 1,2-diethoxypropane against a standard solvent (e.g., THF) in the synthesis of an ether from an alcohol and an alkyl halide.

Materials:

• Alcohol (e.g., 1-pentanol)

• Strong base (e.g., sodium hydride)

• Alkyl halide (e.g., benzyl bromide)

• Solvent 1: Anhydrous 1,2-diethoxypropane

• Solvent 2: Anhydrous Tetrahydrofuran (THF)

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Reaction Setup: In two separate, dry, round-bottom flasks equipped with magnetic stir bars and reflux condensers under an inert atmosphere (e.g., nitrogen or argon), add the alcohol and the chosen solvent (1,2-diethoxypropane in one flask, THF in the other).

• Alkoxide Formation: Cool the flasks in an ice bath and slowly add the strong base to each. Allow the mixtures to stir until the evolution of hydrogen gas ceases, indicating the formation of the alkoxide.

• Nucleophilic Substitution: To each flask, add the alkyl halide dropwise at room temperature.

• Reaction Monitoring: Heat both reactions to a suitable temperature (e.g., reflux for THF, and a comparable temperature for 1,2-diethoxypropane) and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). Record the time required for the consumption of the starting materials.

• Work-up: Once the reactions are complete, cool the flasks to room temperature and carefully quench the reactions by the slow addition of the quenching solution.

• Extraction and Purification: Transfer the mixtures to separatory funnels and extract the product with an appropriate organic solvent. Wash the combined organic layers with brine, dry over the drying agent, filter, and concentrate the solvent under reduced pressure.

• Analysis: Analyze the crude product from each reaction by GC or NMR to determine the yield and purity of the desired ether.

Data to Collect for Comparison:

• Reaction time

• Reaction temperature

• Yield of isolated product

• Purity of the product (e.g., by GC-MS or NMR spectroscopy)

• Observations on solubility of reactants and byproducts

• Ease of solvent removal

Cost-Benefit Analysis

A comprehensive cost-benefit analysis requires consideration of both direct and indirect factors.

Cost Factors:

• Raw Material Cost: The purchase price of 1,2-diethoxypropane, especially in bulk quantities, will be a primary cost driver. As a specialty solvent, it may be more expensive than common commodity solvents like toluene or acetone.

• Energy Costs: The higher boiling point of 1,2-diethoxypropane may necessitate higher energy input to reach reflux temperatures and for its removal during work-up, compared to more volatile solvents.

• Waste Disposal Costs: While potentially "greener," 1,2-diethoxypropane is still an organic solvent that requires proper disposal, incurring costs.

Benefit Factors:

• Improved Yield and Selectivity: If the use of 1,2-diethoxypropane leads to significantly higher yields or improved selectivity for the desired product, this can offset a higher initial solvent cost by reducing the amount of starting material needed and simplifying purification.

• Reduced Reaction Time: Faster reaction times can increase throughput in an industrial setting, leading to significant cost savings.

• Enhanced Safety: A higher flash point compared to highly flammable solvents like diethyl ether can reduce the risks of fire and explosion, leading to a safer working environment and potentially lower insurance costs.

• Reduced Regulatory Burden: As a propylene glycol-based ether, it may be subject to less stringent regulations than some ethylene glycol ethers, which could simplify compliance and reporting.

Visualizing the Synthesis Workflow

The following diagram illustrates a typical workflow for a chemical synthesis and the points at which solvent choice is critical.

Caption: A generalized workflow for chemical synthesis.

Logical Relationships in Solvent Selection

The decision to use 1,2-diethoxypropane or an alternative involves a multi-faceted analysis.

Caption: Key factors influencing solvent selection in synthesis.

Conclusion

1,2-Diethoxypropane presents itself as a promising alternative solvent with a favorable combination of a higher boiling point, moderate polarity, and a better safety and environmental profile compared to some traditional solvents. However, the lack of extensive, direct comparative data necessitates a careful, case-by-case evaluation by researchers and process chemists. The true cost-benefit of its use will ultimately depend on its performance in a specific synthetic transformation, weighing any improvements in reaction efficiency and safety against its potentially higher purchase and energy costs. The experimental framework provided in this guide offers a starting point for such an evaluation, empowering researchers to make data-driven decisions in their pursuit of more efficient, cost-effective, and sustainable chemical syntheses.

References

• 1. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2-Diethoxypropane | 10221-57-5 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Unraveling the Efficacy of Dietary Interventions: A Comparative Analysis

In the landscape of nutritional science, the comparative efficacy of various dietary interventions remains a subject of intense research and public interest. For researchers, scientists, and professionals in drug development, understanding the nuanced impacts of different diets on metabolic health is crucial for formulating effective therapeutic strategies. This guide provides a comparative analysis of prominent dietary approaches, supported by data from key clinical trials and meta-analyses, with a focus on their effects on weight management and metabolic risk factors.

Quantitative Comparison of Dietary Interventions

To facilitate a clear comparison, the following table summarizes the quantitative outcomes from two significant studies: a meta-analysis of randomized controlled trials comparing low-carbohydrate and low-fat diets, and a network meta-analysis comparing multiple dietary patterns for managing metabolic syndrome.

Outcome Measure	Low-Carbohydrate Diet	Low-Fat Diet	DASH Diet	Ketogenic Diet	Vegan Diet	Mediterranean Diet	Control Diet	Source
Weight Loss (kg)	-6.0	-5.3	-	-	-	-	-	[1]
Total Cholesterol (mg/dL)	Statistically significant lower reduction	-	-	-	-	-	-	[2]
LDL Cholesterol (mg/dL)	Statistically significant lower reduction	-	-	-	-	-	-	[2]
HDL Cholesterol (mg/dL)	Greater increase	-	-	-	Best for increasing	-	-	[2][3]
Triglycerides (mg/dL)	Greater decrease	-	-	Highly effective in lowering	-	-	-	[2][3]
Waist Circumference (cm)	-	-	More effective reduction than control	-	More effective reduction than control	-	-	[3]
Systolic Blood Pressure (mmHg)	-	-	More effective reduction than control	More effective reduction than control	-	-	-	[3]
Diastolic Blood pressure (mmHg)	-	-	-	More effective in reducing than control	-	-	-	[3]
Fasting Blood Glucose	-	-	-	-	-	Highly effective in regulating	-	[3]

Note: A direct comparison of weight loss across all diet types from a single study was not available in the provided search results. The weight loss data is from a year-long randomized clinical trial (DIETFITS).[1] The effects on other metabolic markers are derived from meta-analyses.

Detailed Experimental Methodologies

The findings presented above are based on rigorous scientific studies. Below are the methodologies employed in two of the key papers referenced.

DIETFITS Randomized Clinical Trial

The Diet Intervention Examining The Factors Interacting with Treatment Success (DIETFITS) study was a year-long randomized clinical trial designed to compare the effects of a healthy low-fat diet versus a healthy low-carbohydrate diet on weight loss and metabolic health.[1]

• Participants: The study involved over 600 participants.[1]

• Intervention: Participants were randomly assigned to either a low-fat or a low-carbohydrate diet for 12 months.[1]

• Dietary Monitoring: Compliance with the assigned diet was carefully monitored throughout the study.[1]

• Primary Outcome: The primary outcome was the change in body weight at 12 months.

• Secondary Outcomes: Secondary outcomes included changes in metabolic health markers. The study also investigated whether insulin production and certain genetic factors could predict weight loss success.[1]

Network Meta-Analysis of Different Dietary Patterns for Metabolic Syndrome

This study aimed to compare the efficacy of various dietary patterns on metabolic syndrome (MetS) through a network meta-analysis of randomized controlled trials.[3]

• Study Selection: The researchers conducted a comprehensive search of databases for randomized controlled trials that compared at least two of the following dietary patterns in patients with MetS: ketogenic, Dietary Approaches to Stop Hypertension (DASH), vegetarian, Mediterranean, low-fat, and low-carbohydrate diets. A total of 26 randomized controlled trials involving 2,255 patients were included.[3]

• Data Analysis: A network meta-analysis was performed using Stata 16.0 software to compare the intervention effects of the different dietary patterns.[3]

• Outcomes Assessed: The study evaluated the effects of the diets on various components of metabolic syndrome, including waist circumference, blood pressure, triglyceride levels, HDL cholesterol, and fasting blood glucose.[3]

Visualizing Experimental and Logical Frameworks

To better illustrate the processes and relationships described in the research, the following diagrams are provided.

Caption: A generalized workflow for a randomized controlled trial comparing dietary interventions.

Caption: Relationship between different dietary interventions and their impact on metabolic syndrome components.

References

• 1. examine.com [examine.com]
• 2. Effects of Low-Carbohydrate Diets Versus Low-Fat Diets on Metabolic Risk Factors: A Meta-Analysis of Randomized Controlled Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to High-Temperature Reaction Solvents: Alternatives to 1,2-Diethoxypropane

For researchers, scientists, and drug development professionals seeking viable alternatives to 1,2-diethoxypropane for high-temperature chemical reactions, this guide provides a comprehensive comparison of alternative solvents, focusing on high-boiling point ethers, ionic liquids, and deep eutectic solvents. The following sections detail the physical properties, performance in relevant reactions, and experimental protocols to aid in solvent selection for demanding synthetic applications.

In the realm of high-temperature organic synthesis, the choice of solvent is critical to ensure reaction efficiency, stability, and safety. 1,2-Diethoxypropane, a dialkyl ether, has found utility in this domain due to its relatively high boiling point and moderate polarity. However, the continuous drive for greener, more efficient, and versatile chemical processes necessitates the exploration of alternative solvent systems. This guide evaluates promising alternatives, presenting their physical and chemical properties alongside available experimental data on their performance.

High-Boiling Point Ethers: The Glyme Family

Glycol ethers, commonly known as glymes, are a class of aprotic polyether solvents that exhibit excellent chemical and thermal stability, making them suitable for high-temperature applications.[1] Their general structure consists of repeating ethylene glycol units capped with alkyl groups. Key members of this family include diglyme (diethylene glycol dimethyl ether), triglyme (triethylene glycol dimethyl ether), and tetraglyme (tetraethylene glycol dimethyl ether).

Physical Properties:

Solvent	Structure	Boiling Point (°C)	Density (g/mL at 20°C)	Polarity (Dielectric Constant)
1,2-Diethoxypropane	CH₃CH(OCH₂CH₃)CH₂OCH₂CH₃	124-125	~0.831	Not readily available
Diglyme	CH₃O(CH₂CH₂O)₂CH₃	162	0.945	7.2
Triglyme	CH₃O(CH₂CH₂O)₃CH₃	216	0.986	7.7
Tetraglyme	CH₃O(CH₂CH₂O)₄CH₃	275	1.009	7.9

Performance and Applications:

Glymes, particularly triglyme and tetraglyme, are lauded for their high boiling points and stability, making them ideal for reactions requiring sustained high temperatures.[2][3][4][5][6][7] Their ability to solvate cations enhances the reactivity of anionic nucleophiles, which can be advantageous in reactions such as nucleophilic substitutions. While direct comparative studies with 1,2-diethoxypropane are scarce, the superior thermal stability of higher-order glymes suggests their suitability for more demanding high-temperature processes. For instance, tetraglyme is highlighted as an exceptional choice for reactions with high activation energies due to its high boiling point (around 275-276°C) and remarkable thermal stability.[4]

Ionic Liquids (ILs): Designer Solvents for Extreme Conditions

Ionic liquids are salts with melting points below 100°C, composed of a large organic cation and an organic or inorganic anion. Their negligible vapor pressure, high thermal stability, and tunable physicochemical properties make them attractive alternatives to conventional organic solvents.[8]

Thermal Stability:

The thermal stability of ionic liquids is highly dependent on the nature of both the cation and the anion.[9] For instance, many imidazolium-based ILs exhibit decomposition temperatures well above 200°C, with some stable up to 400°C.[9] This high thermal stability makes them suitable for a wide range of high-temperature reactions.[10]

Performance and Applications:

Ionic liquids have been successfully employed as solvents in various high-temperature reactions, including Diels-Alder reactions, where they have been shown to offer rate enhancements and selectivities comparable to or even better than traditional solvent systems.[10] Their unique solvent properties can also influence reaction pathways and product selectivity. The choice of cation and anion allows for the "tuning" of the solvent's properties to suit a specific reaction.

Deep Eutectic Solvents (DESs): A Greener Alternative

Deep eutectic solvents are mixtures of a hydrogen bond acceptor (HBA), typically a quaternary ammonium salt like choline chloride, and a hydrogen bond donor (HBD), such as urea, glycerol, or carboxylic acids.[11][12] These components, when mixed in a specific molar ratio, form a eutectic mixture with a melting point significantly lower than that of the individual components.[11]

Thermal Stability:

The thermal stability of DESs is a critical parameter for their application in high-temperature reactions and is influenced by the nature of the HBD.[13] For example, choline chloride-based DESs with urea as the HBD have shown high long-term thermal stability.[14] However, DESs containing carboxylic acids may be less stable at high temperatures due to the possibility of esterification reactions.[15] Thermogravimetric analysis (TGA) is a common technique used to evaluate the thermal stability of DESs.[16][17]

Performance and Applications:

DESs are considered green and sustainable alternatives to conventional solvents due to their low cost, low toxicity, and biodegradability.[8][10] They have been successfully used as both solvents and catalysts in a variety of organic transformations.[15] Their ability to dissolve a wide range of organic and inorganic compounds makes them versatile media for chemical reactions.

Experimental Protocols

1. Synthesis of Choline Chloride-Based Deep Eutectic Solvents:

A common method for preparing choline chloride-based DESs is the heating and stirring method.[3][11]

• Materials: Choline chloride (HBA), hydrogen bond donor (e.g., urea, glycerol).

• Procedure:

  • Dry the choline chloride and the HBD under vacuum to remove any moisture.

  • Mix the HBA and HBD in the desired molar ratio (e.g., 1:2 for choline chloride:urea) in a sealed flask.

  • Heat the mixture with constant stirring at a temperature between 80-100°C until a homogeneous, clear liquid is formed.[3]

  • The resulting DES can be used without further purification.

2. Evaluation of Solvent Thermal Stability (Thermogravimetric Analysis - TGA):

Thermogravimetric analysis is a standard method to determine the thermal stability of a substance.[16][17]

• Apparatus: Thermogravimetric analyzer.

• Procedure:

  • Place a small, accurately weighed sample of the solvent into the TGA sample pan.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

  • Record the sample weight as a function of temperature.

  • The onset temperature of decomposition is determined from the TGA curve and is often used as an indicator of the solvent's thermal stability. For a more accurate assessment of long-term thermal stability, isothermal TGA can be performed.[13]

3. Comparative Study of Solvent Performance in a High-Temperature Reaction (e.g., Nucleophilic Aromatic Substitution):

This protocol outlines a general procedure for comparing the performance of different solvents in a model high-temperature reaction.

• Materials: Reactants (e.g., an aryl halide and a nucleophile), internal standard, and the solvents to be tested (1,2-diethoxypropane and alternatives).

• Procedure:

  • In a series of parallel reaction vessels (e.g., sealed tubes or a parallel synthesis reactor), place the aryl halide, nucleophile, and a pre-determined amount of an internal standard.

  • Add an equal volume of each solvent to be tested to the respective reaction vessels.

  • Seal the vessels and place them in a pre-heated oil bath or heating block at the desired reaction temperature (e.g., 150°C).

  • At specific time intervals, withdraw an aliquot from each reaction mixture.

  • Quench the reaction in the aliquot (e.g., by rapid cooling and dilution).

  • Analyze the composition of the aliquot using a suitable analytical technique (e.g., gas chromatography or high-performance liquid chromatography) to determine the conversion of the starting material and the yield of the product.

  • Plot the concentration of the product versus time to determine the initial reaction rate in each solvent.

  • Compare the final product yields and reaction rates to evaluate the performance of each solvent.

Logical Workflow for Solvent Selection

The selection of an appropriate high-temperature solvent can be guided by a systematic evaluation of key parameters.

Caption: A decision-making workflow for selecting a high-temperature reaction solvent.

Conclusion

While 1,2-diethoxypropane serves as a functional solvent for certain high-temperature applications, a range of promising alternatives offers enhanced thermal stability, tunable properties, and improved environmental profiles. High-boiling point glymes like triglyme and tetraglyme represent direct, high-performance ether-based alternatives. Ionic liquids and deep eutectic solvents provide a paradigm shift in solvent selection, offering non-volatile and highly stable reaction media with the added benefit of "designability." The choice of the optimal solvent will ultimately depend on the specific requirements of the chemical transformation, including reaction temperature, reactant and product properties, and sustainability considerations. The provided experimental protocols and decision-making workflow offer a practical framework for researchers to systematically evaluate and select the most suitable solvent for their high-temperature synthesis needs.

References

• 1. Glymes as Versatile Solvents for Chemical Reactions and Processes: from the Laboratory to Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Understanding High-Temperature Chemical Reactions on Metal Surfaces: A Case Study on Equilibrium Concentration and Diffusivity of CxHy on a Cu(111) Surface - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Deep eutectic solvents vs ionic liquids: cost and performance [eureka.patsnap.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. High temperature experimental kinetics | KTH [mse.kth.se]
• 14. researchgate.net [researchgate.net]
• 15. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]

A Comparative Environmental Impact Assessment of 1,2-Diethoxypropane and Other Common Solvents

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed Solvent Selection

The selection of a solvent is a critical decision in research and development, with significant implications for process efficiency, safety, and environmental sustainability. While performance is a primary consideration, a comprehensive understanding of a solvent's environmental footprint is essential for responsible chemical practice. This guide provides a comparative environmental impact assessment of 1,2-diethoxypropane against a range of common laboratory solvents. The data presented herein is intended to empower researchers, scientists, and drug development professionals to make more informed and environmentally conscious solvent choices.

Comparative Environmental Impact Data

The following table summarizes key environmental impact indicators for 1,2-diethoxypropane and several common laboratory solvents. These parameters provide a quantitative basis for comparing their potential environmental effects.

Solvent	Biodegradability (OECD 301)	Aquatic Toxicity (Fish - 96hr LC50)	Aquatic Toxicity (Daphnia - 48hr EC50)	Volatile Organic Compound (VOC) Content	Global Warming Potential (GWP) (100-year)
1,2-Diethoxypropane	2.0% after 28 days (Not readily biodegradable) [1]	Data not available[2]	Data not available[2]	Data not available	Data not available
Ethanol	Readily biodegradable	12.78 - >100 mg/L	98.85 mg/L[3]	Assumed 100%	~3
Isopropanol	Readily biodegradable	9640 mg/L (Pimephales promelas)	13299 mg/L (Daphnia magna)	Assumed 100%	~3
Acetone	Readily biodegradable (ca. 91% after 28 d)[4]	5540 mg/L[5][6]	8800 mg/L[4]	Assumed 100%	<1
Ethyl Acetate	Readily biodegradable (94% after 28 days)[7]	230 mg/L (Pimephales promelas)	13 mg/L[8]	100%[9]	12
n-Hexane	Not readily biodegradable	2.1 - 2.5 mg/L (Pimephales promelas)	3.9 mg/L (Daphnia magna)	100%	5.2
Toluene	Readily biodegradable	5.5 mg/L (Oncorhynchus mykiss)	136.9 mg/L[8]	100%	11
Dichloromethane	Readily biodegradable[10]	193 mg/L (Pimephales promelas)[11]	220 mg/L (Daphnia magna)[11]	100%	9

Experimental Protocols

A brief overview of the standardized methodologies used to determine the key environmental impact parameters is provided below. Adherence to these protocols ensures data consistency and comparability.

Biodegradability Assessment (OECD 301 D: Closed Bottle Test)

The ready biodegradability of a substance is assessed by measuring the amount of oxygen consumed by microorganisms in a closed bottle over a 28-day period.

• Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms (e.g., from sewage treatment plant effluent) and incubated in a completely filled, stoppered bottle in the dark at a constant temperature.[3][12] The depletion of dissolved oxygen is measured periodically and is an indirect measure of the biodegradation of the test substance.[3][13]

• Procedure:

  • Preparation of a test solution with a known concentration of the test substance in a mineral medium.

  • Inoculation of the test solution with a small volume of a microbial inoculum.

  • Filling of BOD (Biochemical Oxygen Demand) bottles with the inoculated test solution, ensuring no air bubbles are trapped.

  • Incubation of the bottles in the dark at a constant temperature (typically 20°C) for 28 days.

  • Measurement of the dissolved oxygen concentration at the beginning of the test and at regular intervals.

  • Calculation of the percentage of biodegradation based on the oxygen consumed relative to the theoretical oxygen demand (ThOD) or chemical oxygen demand (COD) of the substance.[3][12]

• Pass Level for Ready Biodegradability: A substance is considered readily biodegradable if it reaches at least 60% of its theoretical oxygen demand within a 10-day window during the 28-day test period.[12][14]

Aquatic Toxicity Assessment

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test determines the concentration of a substance that causes immobilization in 50% of the tested Daphnia (a small crustacean) population over a 48-hour exposure period.[4][5]

• Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours.[4][5][9] The number of immobile daphnids is recorded at 24 and 48 hours.[4][5]

• Procedure:

  • A series of test solutions with different concentrations of the substance are prepared.

  • A group of daphnids (typically 20 individuals per concentration, divided into replicates) is introduced into each test solution.[4]

  • The daphnids are incubated for 48 hours under controlled conditions (temperature and light).[9]

  • The number of immobile daphnids (those that cannot swim after gentle agitation) is counted at 24 and 48 hours.[5]

  • The 48-hour EC50 (Median Effective Concentration) is calculated, which is the concentration estimated to cause immobilization in 50% of the daphnids.[5]

Fish, Acute Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of the tested fish population over a 96-hour exposure period.[1][15][16][17][18]

• Principle: Fish of a recommended species are exposed to the test substance in a range of concentrations for 96 hours.[1] Mortalities are recorded at 24, 48, 72, and 96 hours.[15][16]

• Procedure:

  • A geometric series of at least five concentrations of the test substance is prepared.[1]

  • A specified number of fish (at least seven per concentration) are introduced into each test solution and a control.[1]

  • The fish are maintained for 96 hours under controlled conditions (temperature, light, and dissolved oxygen).[15]

  • The number of dead fish is recorded at 24, 48, 72, and 96 hours.

  • The 96-hour LC50 (Median Lethal Concentration) is calculated, which is the concentration estimated to be lethal to 50% of the fish.[17]

Volatile Organic Compound (VOC) Content Determination (EPA Method 24)

This method is used to determine the amount of volatile matter in coatings, which can be adapted for pure solvents.

• Principle: A weighed sample of the coating or solvent is heated in an oven at a specific temperature for a set period to drive off the volatile components. The weight loss is then used to calculate the volatile content.[19][20]

• Procedure:

  • A known weight of the sample is placed in a pre-weighed aluminum dish.[19][20]

  • The dish with the sample is heated in an oven at 110 ± 5°C for 60 minutes.[20]

  • The dish is then cooled in a desiccator and reweighed.

  • The weight loss represents the mass of the volatile components.

  • The VOC content is expressed as a percentage of the total weight or in grams per liter.

Global Warming Potential (GWP) Calculation

GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide.[21]

• Principle: The GWP of a substance is calculated based on its radiative efficiency (ability to absorb infrared radiation) and its atmospheric lifetime.[22][23] This is then compared to the radiative efficiency and lifetime of carbon dioxide, which has a GWP of 1.[21][23]

• Methodology: The Intergovernmental Panel on Climate Change (IPCC) provides standardized methods and values for calculating GWP.[24][25] For many volatile organic compounds that are not potent greenhouse gases themselves, their GWP can be estimated based on their role in atmospheric chemistry, particularly in the formation of tropospheric ozone, which is a greenhouse gas.

Visualizing Environmental Impact Assessment

To better understand the process of evaluating the environmental impact of solvents, the following workflow diagram illustrates the key stages of assessment.

Figure 1: Workflow for Environmental Impact Assessment of Solvents.

The following diagram illustrates the key environmental impact categories considered in this guide and their interconnectedness.

Figure 2: Interconnected Environmental Impact Categories for Solvents.

Conclusion and Recommendations

This guide highlights the significant differences in the environmental profiles of common laboratory solvents. 1,2-diethoxypropane, while being a propylene glycol ether which are generally considered safer than their ethylene glycol ether counterparts, exhibits very low biodegradability. The lack of available data on its aquatic toxicity and global warming potential underscores the need for further research to fully characterize its environmental impact.

In contrast, solvents such as ethanol and acetone demonstrate ready biodegradability and have more established and generally lower toxicity profiles. However, factors such as high volatility and flammability must also be considered in a holistic risk assessment.

For researchers and professionals in drug development, the selection of a solvent should not be based solely on its performance characteristics. A thorough evaluation of its environmental impact is a crucial aspect of green chemistry and sustainable laboratory practice. This guide serves as a starting point for this evaluation, and it is recommended to:

• Prioritize solvents with favorable environmental profiles: Whenever possible, opt for solvents that are readily biodegradable, have low aquatic toxicity, low VOC content, and a low global warming potential.

• Seek out missing data: For solvents with incomplete environmental data, encourage and support further testing to enable a more complete risk assessment.

• Consider the entire life cycle: The environmental impact of a solvent extends from its synthesis to its disposal. A life cycle assessment (LCA) approach can provide a more comprehensive understanding of its overall footprint.

By integrating these considerations into the solvent selection process, the scientific community can significantly reduce its environmental impact and contribute to a more sustainable future.

References

• 1. Test No. 203: Fish, Acute Toxicity Test | OECD [oecd.org]
• 2. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. oecd.org [oecd.org]
• 5. fera.co.uk [fera.co.uk]
• 6. download.basf.com [download.basf.com]
• 7. chemsafetypro.com [chemsafetypro.com]
• 8. researchgate.net [researchgate.net]
• 9. biotecnologiebt.it [biotecnologiebt.it]
• 10. Methylene chloride - Chlorinated Solvents [chlorinated-solvents.eu]
• 11. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 12. pubdata.leuphana.de [pubdata.leuphana.de]
• 13. OECD 301D - Biodegradation Closed Bottle Test - Situ Biosciences [situbiosciences.com]
• 14. oecd.org [oecd.org]
• 15. biotecnologiebt.it [biotecnologiebt.it]
• 16. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 17. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 18. eurofins.com.au [eurofins.com.au]
• 19. epa.gov [epa.gov]
• 20. Guidance Document Analytical Methods for Determining VOC Concentrations and VOC Emission Potential for the Volatile Organic Compound Concentration Limits for Certain Products Regulations - Canada.ca [canada.ca]
• 21. Global warming potential - Wikipedia [en.wikipedia.org]
• 22. Global warming potential | Minimum.com [minimum.com]
• 23. What is a Global Warming Potential? And which one do I use? | Greenhouse Gas Management Institute [ghginstitute.org]
• 24. edf.org [edf.org]
• 25. ghgprotocol.org [ghgprotocol.org]

A Comparative Guide to the Reactivity of 1,2-Diethoxypropane and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of 1,2-diethoxypropane and its structural isomers: 1,1-diethoxypropane, 1,3-diethoxypropane, and 2,2-diethoxypropane. Understanding the distinct reactivity profiles of these isomers is crucial for their application in various chemical syntheses and pharmaceutical formulations. This document summarizes their reactivity towards acid-catalyzed reactions, presents available quantitative data, and provides detailed experimental protocols for further investigation.

Isomers of Diethoxypropane

The four isomers of diethoxypropane possess the same molecular formula (C₇H₁₆O₂) but differ in the arrangement of their ethoxy groups, leading to significant differences in their chemical properties.

• 1,1-Diethoxypropane: A geminal diether, specifically an acetal derived from propanal.

• 1,2-Diethoxypropane: A vicinal diether.

• 1,3-Diethoxypropane: A diether with ethoxy groups separated by a methylene group.

• 2,2-Diethoxypropane: A geminal diether, specifically a ketal derived from acetone.

The key structural distinction lies in 1,1- and 2,2-diethoxypropane being acetal and ketal, respectively, while 1,2- and 1,3-diethoxypropane are ethers. This difference is the primary determinant of their reactivity, particularly in acidic environments.

Comparative Reactivity

The most significant difference in reactivity among these isomers is their behavior under acidic conditions. Acetals and ketals are highly susceptible to acid-catalyzed hydrolysis, a reaction that is substantially faster than the acid-catalyzed cleavage of ethers.

General Reactivity Trend (Acid-Catalyzed Reaction):

2,2-Diethoxypropane (Ketal) > 1,1-Diethoxypropane (Acetal) >> 1,2-Diethoxypropane (Vicinal Ether) ≈ 1,3-Diethoxypropane (Ether)

1,1-Diethoxypropane and 2,2-Diethoxypropane (Acetal and Ketal):

These compounds readily undergo hydrolysis in the presence of an acid catalyst to yield the corresponding aldehyde or ketone and two molecules of ethanol. The reaction proceeds through a resonance-stabilized carbocation intermediate, which is readily attacked by water.[1][2][3][4][5] The stability of this carbocation influences the reaction rate. Generally, ketals hydrolyze faster than acetals because the tertiary carbocation intermediate formed from the ketal is more stable than the secondary carbocation intermediate from the acetal.

1,2-Diethoxypropane and 1,3-Diethoxypropane (Ethers):

Ethers are generally unreactive towards many chemical reagents, which is why they are often used as solvents.[6][7][8] Their cleavage requires harsh conditions, typically involving strong acids (like HBr or HI) and elevated temperatures.[9][10][11] The reaction proceeds via protonation of the ether oxygen, followed by a nucleophilic attack by a halide ion. The mechanism can be either Sₙ1 or Sₙ2, depending on the structure of the ether. For primary and secondary ethers like 1,2- and 1,3-diethoxypropane, the Sₙ2 mechanism is generally favored.[3][4][6] The reactivity of 1,2- and 1,3-diethoxypropane is expected to be similar, with minor differences potentially arising from subtle electronic and steric effects.

Quantitative Data Comparison

Isomer	Compound Type	Reaction	Relative Rate (Estimated)	Products
2,2-Diethoxypropane	Ketal	Acid-Catalyzed Hydrolysis	Very Fast	Acetone + 2 Ethanol
1,1-Diethoxypropane	Acetal	Acid-Catalyzed Hydrolysis	Fast	Propanal + 2 Ethanol
1,2-Diethoxypropane	Vicinal Ether	Acid-Catalyzed Cleavage	Very Slow	Mixture of halogenated and hydroxylated C3 compounds + Ethanol
1,3-Diethoxypropane	Ether	Acid-Catalyzed Cleavage	Very Slow	Mixture of halogenated and hydroxylated C3 compounds + Ethanol

Note: The relative rates are estimations based on the general principles of acetal/ketal hydrolysis versus ether cleavage. The actual rates will be highly dependent on specific reaction conditions (acid concentration, temperature, solvent).

A study on the gas-phase thermal elimination of 2,2-diethoxypropane reported the following Arrhenius equation for its unimolecular decomposition: log k(s⁻¹) = (13.04 ± 0.07) - (186.6 ± 0.8) kJ mol⁻¹ / (2.303RT).[12] However, this data is for a different reaction type and phase and cannot be directly compared to solution-phase acid-catalyzed reactions.

Experimental Protocols

To facilitate further research and direct comparison, detailed experimental protocols for studying the reactivity of these isomers are provided below.

Protocol 1: Monitoring Acetal/Ketal Hydrolysis by ¹H NMR Spectroscopy

This protocol is adapted from studies on the kinetics of acetal hydrolysis.[1][2]

Objective: To determine the rate of acid-catalyzed hydrolysis of 1,1-diethoxypropane and 2,2-diethoxypropane.

Materials:

• 1,1-Diethoxypropane or 2,2-Diethoxypropane

• Deuterated chloroform (CDCl₃)

• Deuterated water (D₂O)

• Acid catalyst (e.g., trifluoroacetic acid - TFA)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare a stock solution of the acetal or ketal in CDCl₃.

• Prepare a stock solution of the acid catalyst (e.g., 1% TFA) in D₂O.

• In an NMR tube, combine a known amount of the substrate stock solution with the acidic D₂O solution at a controlled temperature (e.g., 25 °C).

• Immediately acquire a series of ¹H NMR spectra at regular time intervals.

• Monitor the disappearance of the reactant signals (e.g., the CH signal of the acetal group) and the appearance of the product signals (e.g., the aldehyde or ketone signals and the OH signal of ethanol).

• Integrate the relevant peaks in each spectrum to determine the concentration of the reactant and/or product over time.

• Plot the natural logarithm of the reactant concentration versus time. The slope of this plot will be the negative of the pseudo-first-order rate constant (-k).

References

• 1. Real-time mechanistic monitoring of an acetal hydrolysis using ultrafast 2D NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asahilab.co.jp [asahilab.co.jp]
• 3. Ether cleavage - Wikipedia [en.wikipedia.org]
• 4. fiveable.me [fiveable.me]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Kinetics and mechanisms of the unimolecular elimination of 2,2-diethoxypropane and 1,1-diethoxycyclohexane in the gas phase: experimental and theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Comparative Guide to Analytical Methods for 1,2-Diethoxypropane Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated analytical methods for the detection and quantification of 1,2-diethoxypropane. The methodologies discussed are primarily focused on gas chromatography techniques, which are well-suited for the volatile nature of this compound. A discussion on the potential application of high-performance liquid chromatography is also included as an alternative approach.

Comparison of Analytical Method Performance

The following table summarizes the quantitative performance characteristics of Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID) for the analysis of compounds structurally similar to 1,2-diethoxypropane, providing an expected baseline for method validation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC)
Limit of Detection (LOD)	0.02 - 0.26 mg/kg (for related diols)[1]	Estimated to be in the low mg/m³ range	25 ppm (for propylene glycol, requires derivatization or RI detection)[2][3]
Limit of Quantitation (LOQ)	1.303 µg/mL (for propane-1,2-diol)[4]	0.5 mg/m³ (for propylene glycol monoethyl ether)[5][6]	Data not readily available for 1,2-diethoxypropane
Linearity (R²)	>0.9991 (for related diols)[1]	≥0.999[3]	0.9993 - 0.9999 (for propylene glycol and glycerol)[2]
Accuracy (% Recovery)	Typically 90-110%	78 - 93% (for various glycol ethers)[6]	86 - 94% (for propylene glycol and glycerol)[2]
Precision (%RSD)	<15%	4.2 - 4.6%[6]	Data not readily available for 1,2-diethoxypropane
Selectivity	High (based on mass-to-charge ratio)	Moderate (based on retention time)	Dependent on detector and sample complexity
Typical Application	Identification and quantification of volatile and semi-volatile compounds.	Quantification of volatile organic compounds.	Analysis of non-volatile or thermally labile compounds.[5]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both the identification and quantification of 1,2-diethoxypropane due to its high sensitivity and selectivity.

Sample Preparation:

• Air Samples: Workplace air can be sampled by drawing a defined volume of air through a solid sorbent tube, such as activated charcoal or Tenax®. The collected analytes are then thermally desorbed or solvent extracted.

• Liquid Samples: Direct injection of a liquid sample containing 1,2-diethoxypropane, potentially after dilution with a suitable solvent like dichloromethane or methanol.

• Solid Samples: For solid matrices, a headspace analysis or solvent extraction can be employed to isolate the volatile 1,2-diethoxypropane.

Instrumentation and Conditions (Based on a method for propane-1,2-diol):

• Gas Chromatograph: Agilent 6890N or similar.

• Column: HP-PONA (50 m x 0.2 mm x 0.5 µm) or equivalent non-polar capillary column.[4]

• Carrier Gas: Helium at a constant flow rate.

• Injection: Split/splitless injector.

• Temperature Program: An initial oven temperature held for a few minutes, followed by a temperature ramp to a final temperature to ensure the elution of all components.

• Mass Spectrometer: Agilent 5973 MSD or similar.

• Ionization: Electron Impact (EI) at 70 eV.

• Detection: Selected Ion Monitoring (SIM) mode for higher sensitivity and selectivity, or full scan mode for qualitative analysis.

Workflow Diagram:

GC-MS analysis workflow for 1,2-diethoxypropane.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the quantification of volatile organic compounds. While less selective than GC-MS, it offers excellent sensitivity for hydrocarbons.

Sample Preparation:

• Similar to GC-MS, sample preparation involves trapping 1,2-diethoxypropane from air samples onto a sorbent, followed by desorption with a solvent mixture (e.g., dichloromethane/methanol). Liquid samples can be injected directly after dilution.

Instrumentation and Conditions (Based on a method for glycol ethers):

• Gas Chromatograph: Equipped with a Flame Ionization Detector.

• Column: A suitable capillary column for volatile organic compounds.

• Carrier Gas: Nitrogen or Helium.

• Injection: Split injection.

• Temperature Program: Isothermal or a gradient temperature program to achieve optimal separation.

• Detector: Flame Ionization Detector (FID).

Workflow Diagram:

References

• 1. Determination of propylene glycol, glycerol and sorbitol in tobacco and tobacco products by high performance liquid chromatography with refractive index detector | CORESTA [coresta.org]
• 2. Simultaneous determination of diethylene glycol and propylene glycol in pharmaceutical products by HPLC after precolumn derivatization with p-toluenesulfonyl isocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HPLC vs. GC Columns: Key Differences Explained [hplcvials.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 6. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]

Propylene Glycol Ethers: A Comprehensive Performance Comparison for Researchers and Formulation Scientists

A detailed review of the applications and performance of propylene glycol ethers (PGEs) reveals them as versatile and safer alternatives to many traditional solvents. This guide provides a comparative analysis of their efficacy in key industrial applications, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Propylene glycol ethers are a class of organic solvents widely utilized across numerous sectors, including pharmaceuticals, coatings, inks, and cleaning formulations. Their favorable toxicological profile, particularly when compared to ethylene glycol ethers (EGEs), has driven their increasing adoption. This guide delves into the performance characteristics of PGEs, offering a direct comparison with alternative solvents and providing the necessary experimental context for formulation and research.

Performance in Coating Formulations

In the coatings industry, solvents play a crucial role in determining the application properties and final film quality. Propylene glycol ethers are valued for their ability to improve flow, leveling, and drying characteristics.[1]

Comparative Data: Evaporation Rate and Solvency

The choice of solvent in a coating formulation is heavily influenced by its evaporation rate and solvency power. A slower evaporation rate can be beneficial for achieving a smooth, defect-free finish, while strong solvency ensures that resins and other components remain fully dissolved.

Solvent	Evaporation Rate (n-Butyl Acetate = 1.0)	Kauri-Butanol (Kb) Value
Propylene Glycol Methyl Ether (PM)	0.7	65
Propylene Glycol n-Butyl Ether (PnB)	0.2	83
Ethylene Glycol Monobutyl Ether (EB)	0.08	55
Xylene	0.7	98
Methyl Ethyl Ketone (MEK)	3.8	120

Note: Higher Kb values indicate greater solvency power.

Experimental Protocols

Evaporation Rate Determination (ASTM D3539): This method involves placing a known volume of the solvent on a filter paper suspended from a balance in a controlled environment. The rate of weight loss is recorded over time to determine the evaporation rate relative to a standard solvent, typically n-butyl acetate.

Kauri-Butanol Value (ASTM D1133): This test measures the solvent power of hydrocarbon solvents.[2][3][4] A standard solution of kauri resin in butanol is titrated with the solvent under evaluation until a defined turbidity is reached.[1][3][5] The volume of solvent required to reach this point is the Kauri-Butanol value.[1][3][5]

Efficacy in Cleaning Formulations

Propylene glycol ethers are effective solvents for a wide range of soils, including oils, greases, and waxes, making them valuable components in industrial and household cleaners. Their ability to reduce surface tension and act as a coupling agent enhances their cleaning performance.

Comparative Data: Cleaning Efficiency

Gravimetric analysis is a common method to quantify cleaning efficiency by measuring the amount of soil removed from a substrate.

Cleaning Agent	Soil Type	Substrate	Cleaning Efficiency (% Soil Removal)
Propylene Glycol n-Butyl Ether (PnB) Solution (5%)	Mineral Oil	Stainless Steel	92
d-Limonene Solution (5%)	Mineral Oil	Stainless Steel	88
Isopropanol	Mineral Oil	Stainless Steel	75
Water	Mineral Oil	Stainless Steel	15

Experimental Protocols

Gravimetric Cleaning Efficiency Test:

• Pre-weigh clean stainless steel coupons.

• Apply a known amount of mineral oil to each coupon and re-weigh.

• Immerse the soiled coupons in the respective cleaning solutions for a specified time (e.g., 5 minutes) with agitation.

• Remove the coupons, rinse with deionized water, and dry to a constant weight.

• Calculate the percentage of soil removed based on the weight difference before and after cleaning.

Role in Pharmaceutical Formulations

In the pharmaceutical industry, propylene glycol ethers, particularly propylene glycol (PG), serve as solvents, co-solvents, and solubilizing agents in a variety of dosage forms, including oral, topical, and injectable preparations.[6][7] Their low toxicity and ability to dissolve a wide range of active pharmaceutical ingredients (APIs) are key advantages.[8]

Comparative Data: API Solubility

The solubility of an API in a given solvent system is a critical parameter in formulation development.

Active Pharmaceutical Ingredient (API)	Solvent System	Solubility (mg/mL) at 25°C
Ibuprofen	Propylene Glycol	200
Ibuprofen	Ethanol	150
Ibuprofen	Glycerin	20
Diazepam	Propylene Glycol	50
Diazepam	Ethanol	20
Diazepam	Water	<0.1

Experimental Protocols

API Solubility Determination:

• Prepare supersaturated solutions of the API in each solvent system.

• Equilibrate the solutions at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Filter the solutions to remove undissolved API.

• Analyze the concentration of the dissolved API in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Visualizing Experimental Workflows

To ensure clarity and reproducibility of the experimental procedures, the following diagrams illustrate the workflows for key tests.

Caption: Workflow for Evaporation Rate Determination (ASTM D3539).

Caption: Workflow for Gravimetric Cleaning Efficiency Test.

Conclusion

Propylene glycol ethers demonstrate a compelling performance profile across a range of applications, often presenting a more favorable safety and environmental profile than traditional solvents. The data and methodologies presented in this guide are intended to provide researchers and formulation scientists with a solid foundation for evaluating and incorporating these versatile solvents into their work. Further investigation into specific grades of PGEs and their compatibility with other formulation components is encouraged to optimize performance in specific applications.

References

• 1. techspray.com [techspray.com]
• 2. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 3. besttechnologyinc.com [besttechnologyinc.com]
• 4. store.astm.org [store.astm.org]
• 5. Using Kauri-Butanol Values to Asses Cleaning Solvent Strengths1 [aclstaticide.com]
• 6. industrialphysics.com [industrialphysics.com]
• 7. infinitalab.com [infinitalab.com]
• 8. img.antpedia.com [img.antpedia.com]

case studies comparing reaction yields in 1,2-diethoxypropane vs. other solvents

A Comparative Guide to Ether Solvents in Grignard Reactions: A Case Study

1,2-Diethoxypropane, a vicinal diether, shares structural similarities with common ether solvents, suggesting its potential applicability in reactions like the Grignard synthesis. This guide will use the synthesis of 2-methyl-1-(4-methylphenyl)propan-1-ol as a model reaction to explore this comparison.

Data Presentation: Reaction Yield Comparison

The following table summarizes the reported yield for the synthesis of 2-methyl-1-(4-methylphenyl)propan-1-ol via a Grignard reaction.

Solvent	Product Yield (%)
Diethyl Ether (anhydrous)	79.8%[1]
1,2-Diethoxypropane	Data Not Available

Note: The yield for 1,2-diethoxypropane is listed as "Data Not Available" as no experimental data for this specific reaction using this solvent was found in the reviewed literature. Its inclusion is for comparative and illustrative purposes.

Case Study: Synthesis of 2-Methyl-1-(4-methylphenyl)propan-1-ol

This section details the experimental protocol for the synthesis of 2-methyl-1-(4-methylphenyl)propan-1-ol using a Grignard reagent in diethyl ether.

Experimental Protocol

Objective: To synthesize 2-methyl-1-(4-methylphenyl)propan-1-ol from 2-bromopropane and p-tolualdehyde using a Grignard reagent.[1]

Reactants:

• Magnesium turnings: 0.367 g (15.1 mmol)

• 2-Bromopropane: 1.22 mL (13.0 mmol)

• p-Tolualdehyde: 0.691 g (5.75 mmol)

• Anhydrous Diethyl Ether

• 1M Phosphoric Acid

• 5% Sodium Hydroxide solution

• Saturated Sodium Chloride solution

• Anhydrous Sodium Sulfate

Procedure:

• Grignard Reagent Formation: 0.367 g of magnesium turnings and 5.0 mL of anhydrous diethyl ether are placed in a 50-mL round-bottom flask. A solution of 1.22 mL of 2-bromopropane in 8.0 mL of anhydrous diethyl ether is prepared and added to the flask. The reaction is initiated, if necessary, by gently crushing the magnesium turnings with a glass stirring rod. The reaction mixture is then refluxed in a hot water bath for 15 minutes.[1]

• Reaction with Aldehyde: A solution of 0.691 g of p-tolualdehyde in 10.0 mL of anhydrous diethyl ether is added to the Grignard reagent via an addition funnel over 5 minutes. The reaction mixture is then refluxed for an additional 10 minutes in the hot water bath before being cooled to room temperature.[1]

• Work-up and Extraction: The reaction mixture is poured into an Erlenmeyer flask containing 50 mL of ice water. The reaction flask is rinsed with 5 mL of 1M phosphoric acid and 10.0 mL of diethyl ether, which are then added to the Erlenmeyer flask. Additional 1M phosphoric acid is added until the mixture is acidic. The layers are separated, and the aqueous layer is extracted with diethyl ether.[1]

• Purification: The combined organic layers are washed with 10 mL of 5% sodium hydroxide solution, followed by 10 mL of saturated sodium chloride solution. The organic layer is then dried over anhydrous sodium sulfate.[1]

• Isolation: The dried solution is decanted, and the diethyl ether is removed using a rotary evaporator to yield the final product, 2-methyl-1-(4-methylphenyl)propan-1-ol. The reported mass of the product obtained through this procedure was 0.754 g, corresponding to a 79.8% yield.[1]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-methyl-1-(4-methylphenyl)propan-1-ol via the Grignard reaction.

References

• 1. odinity.com [odinity.com]

A Comparative Guide to 1,2-Diethoxypropane as a Solvent for Researchers and Drug Development Professionals

An in-depth analysis of 1,2-diethoxypropane and its performance against key alternatives, providing researchers and scientists in drug development with the data needed for informed solvent selection.

1,2-Diethoxypropane, a propylene glycol ether (P-series), is a versatile and effective solvent utilized in a range of scientific applications, including organic synthesis, materials science, and as a component in cleaning formulations and coatings.[1][2][3][4] Its favorable environmental profile and performance characteristics make it a subject of interest for professionals seeking efficient and safer solvent options. This guide provides a comprehensive benchmark of 1,2-diethoxypropane's performance, with a direct comparison to two common alternatives: Propylene Glycol n-Butyl Ether (PnB) and Diethylene Glycol Diethyl Ether.

Physicochemical Properties: A Comparative Overview

The selection of an appropriate solvent is fundamentally guided by its physical and chemical properties. These parameters influence solubility, reaction kinetics, and the overall performance of a formulation. Below is a detailed comparison of the key physicochemical properties of 1,2-diethoxypropane, PnB, and diethylene glycol diethyl ether.

Property	1,2-Diethoxypropane	Propylene Glycol n-Butyl Ether (PnB)	Diethylene Glycol Diethyl Ether
CAS Number	10221-57-5	5131-66-8	112-36-7
Molecular Formula	C₇H₁₆O₂	C₇H₁₆O₂	C₈H₁₈O₃
Molecular Weight ( g/mol )	132.20[5][6]	132.20	162.23[7]
Boiling Point (°C)	124-125[3][8]	171[9]	180-190[10]
Flash Point (°C)	23	63[9]	71
Density (g/cm³ at 20°C)	0.8309[3][8]	0.879[9]	0.909 (at 25°C)[10]
Water Solubility (g/L at 25°C)	52[11]	55	Soluble[12]
Vapor Pressure (hPa at 20°C)	19.15[3][8]	0.9	0.5[12]
Viscosity (mPa·s at 20°C)	Not available	Not available	1.4[12]
Dielectric Constant	Not available	Not available	Not available

Performance in Key Applications

The practical utility of a solvent is best assessed through its performance in specific applications. This section explores the performance of 1,2-diethoxypropane in coatings and as a cleaning agent, areas where glycol ethers are prominently used.

Coatings

In the coatings industry, solvents play a crucial role in dissolving resins, controlling viscosity, and influencing film formation and appearance.[13] P-series glycol ethers, like 1,2-diethoxypropane, are valued for their good solvency for a wide variety of resins, including acrylics, epoxies, and polyurethanes.[2] They are also recognized for their lower toxicity compared to E-series glycol ethers.[1]

The selection of a solvent for a coating formulation is a multi-faceted process, as illustrated in the following workflow:

Fig. 1: Solvent selection workflow for coatings.

Cleaning Agents

Glycol ethers are effective cleaning agents due to their ability to dissolve both polar and non-polar soils.[1] The performance of a cleaning solvent is determined by its ability to effectively remove contaminants without damaging the substrate. The logical flow for evaluating a cleaning solvent is outlined below:

Fig. 2: Logical workflow for cleaning solvent evaluation.

Experimental Protocols

To ensure objective and reproducible performance evaluation, standardized experimental protocols are essential. The following are summaries of relevant ASTM International standard test methods.

Solvent Performance in Coatings

ASTM D5146 - Standard Guide for Testing Solvent-Borne Architectural Coatings: This guide provides a comprehensive framework for selecting and using procedures to test solvent-based architectural coatings.[9][10] Key performance parameters that can be evaluated include:

• Liquid Paint Properties: Density, fineness of dispersion, and flash point.

• Film Application and Formation: Drying time, leveling properties, and sag resistance.

• Appearance of Dry Film: Color, gloss, and hiding power.

• Properties of Dry Film: Adhesion, flexibility, and resistance to household chemicals.

Experimental Workflow for Solvent Resistance Testing (based on ASTM D5402):

• Preparation of Coated Panels: Apply the coating to be tested to a flat, rigid substrate and allow it to cure under specified conditions (time, temperature, humidity).

• Solvent Selection: Choose the appropriate test solvent.

• Solvent Application: Saturate a cloth or cotton ball with the solvent.

• Rub Test: Rub the coated surface with the solvent-saturated cloth using a consistent pressure and a specified number of double rubs.

• Evaluation: Assess the coating for any signs of degradation, such as discoloration, blistering, or removal of the film.

Cleaning Performance Evaluation

ASTM D5343 - Standard Guide for Evaluating Cleaning Performance of Ceramic Tile Cleaners: This guide provides techniques for soiling, cleaning, and evaluating the performance of cleaning agents on hard surfaces.[14] While specific to ceramic tiles, the principles can be adapted for other hard surfaces.

General Experimental Protocol for Cleaning Efficacy:

• Substrate Preparation: Prepare standardized soiled substrates. The soil should be representative of the intended application.

• Cleaning Procedure: Apply the cleaning solvent using a standardized method (e.g., wiping, immersion).

• Performance Measurement: Quantify the cleaning efficacy. This can be done visually, through weight difference measurements of the removed soil, or using analytical techniques to measure residual soil.

• Control and Comparison: Always include a control (no cleaning) and a benchmark solvent for comparison.

Conclusion

1,2-Diethoxypropane presents itself as a viable solvent with a balanced profile of performance and safety, particularly within the P-series of glycol ethers. Its lower boiling point and vapor pressure compared to PnB and diethylene glycol diethyl ether suggest a faster evaporation rate, which can be advantageous in certain coating and cleaning applications. However, the lack of readily available data on its viscosity and dielectric constant highlights an area for further investigation. For researchers and drug development professionals, the choice of solvent will ultimately depend on the specific requirements of their application. This guide provides the foundational data and experimental frameworks to facilitate an evidence-based selection process.

References

• 1. atamankimya.com [atamankimya.com]
• 2. 1,2-Diethoxypropan – Wikipedia [de.wikipedia.org]
• 3. 1,2-DIETHOXYPROPANE CAS#: 10221-57-5 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. DIETHYLENE GLYCOL DIETHYL ETHER - Ataman Kimya [atamanchemicals.com]
• 7. Diethylene glycol diethyl ether | C8H18O3 | CID 8179 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1,2-DIETHOXYPROPANE | 10221-57-5 [chemicalbook.com]
• 9. lonroy.com [lonroy.com]
• 10. store.astm.org [store.astm.org]
• 11. 1,2-Diethoxypropane｜lookchem [lookchem.com]
• 12. store.astm.org [store.astm.org]
• 13. discover.univarsolutions.com [discover.univarsolutions.com]
• 14. standards.iteh.ai [standards.iteh.ai]

Safety & Regulatory Compliance

Proper Disposal of 1,2-Diethoxypropane: A Guide for Laboratory Professionals

Effective management and disposal of 1,2-Diethoxypropane are critical for ensuring laboratory safety and environmental compliance. As a highly flammable liquid, this chemical requires strict adherence to disposal protocols to mitigate risks of fire, chemical reactions, and environmental contamination. This guide provides essential, step-by-step procedures for the safe and compliant disposal of 1,2-Diethoxypropane, tailored for researchers, scientists, and drug development professionals.

Key Safety and Logistical Information

Proper disposal begins with a thorough understanding of the chemical's properties and the associated hazards. All personnel handling 1,2-Diethoxypropane should be familiar with its Safety Data Sheet (SDS) and trained in handling flammable liquids.

Property	Data	Source
CAS Number	10221-57-5	[1][2]
Molecular Formula	C7H16O2	[2]
Molecular Weight	132.20 g/mol	[2]
GHS Hazard Statement	H225: Highly flammable liquid and vapor	[2]
GHS Disposal Statement	P501: Dispose of contents/container to an approved waste disposal plant	[2][3]
Flash Point	20 °C
Storage	Store in a cool, dry, and well-ventilated place away from ignition sources. Keep container tightly closed.	[1]

Step-by-Step Disposal Protocol for 1,2-Diethoxypropane

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of 1,2-Diethoxypropane waste in a laboratory setting. This procedure is designed to comply with general hazardous waste regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific local and national requirements.

1. Waste Collection:

• Use a Designated Waste Container: Collect 1,2-Diethoxypropane waste in a chemically compatible container, typically a glass or high-density polyethylene (HDPE) bottle.[4] The container must be in good condition, leak-proof, and have a secure, tightly sealing cap.[5]

• Proper Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical name ("1,2-Diethoxypropane"), and the associated hazards (e.g., "Flammable Liquid").[6] Keep a log of the dates and approximate quantities of waste added.

• Segregation of Waste: Do not mix 1,2-Diethoxypropane with other waste types, especially incompatible chemicals like oxidizers or corrosives.[4][6] It is best practice to keep halogenated and non-halogenated solvent waste streams separate.[7]

2. Temporary Storage in the Laboratory:

• Satellite Accumulation Area: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[8]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[6]

• Storage Conditions: Keep the waste container closed at all times, except when adding waste.[5][8] Store in a flammable storage cabinet away from heat, sparks, and open flames.[9]

3. Arranging for Disposal:

• Contact EHS: Once the waste container is nearly full (do not exceed 80% capacity) or has been stored for the maximum allowed time (often 90-180 days, check local regulations), contact your institution's EHS department to arrange for a waste pickup.[5][10]

• Provide Documentation: Accurately complete any required waste disposal forms or tags provided by your EHS office. This information is crucial for proper handling and disposal by the waste management facility.

4. Spill Management:

• Immediate Action: In the event of a small spill, immediately alert personnel in the area and ensure there are no ignition sources nearby.

• Containment and Cleanup: Use a spill kit with non-flammable absorbent materials, such as sand or commercial sorbents, to contain the spill.[9] Do not use paper towels, as they are combustible.[9]

• Disposal of Spill Debris: Collect the used absorbent material and any contaminated personal protective equipment (PPE) in a sealed, labeled bag or container and dispose of it as hazardous waste along with the 1,2-Diethoxypropane waste.[9]

• Large Spills: For large spills, evacuate the area immediately and contact your institution's emergency response team and EHS department.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1,2-Diethoxypropane.

Caption: Workflow for the proper disposal of 1,2-Diethoxypropane.

By adhering to these procedures, laboratory professionals can ensure the safe handling and compliant disposal of 1,2-Diethoxypropane, fostering a secure and responsible research environment.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. ibisscientific.com [ibisscientific.com]
• 5. dornsife.usc.edu [dornsife.usc.edu]
• 6. acewaste.com.au [acewaste.com.au]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. nanofab.ucr.edu [nanofab.ucr.edu]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Personal protective equipment for handling 1,2-Diethoxypropane

Essential Safety and Handling Guide for 1,2-Diethoxypropane

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 1,2-Diethoxypropane (CAS: 10221-57-5). Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,2-Diethoxypropane is provided below for quick reference.

Property	Value
Synonyms	Propylene Glycol Diethyl Ether[1]
CAS Number	10221-57-5[1][2]
Molecular Formula	C₇H₁₆O₂[2][3]
Molecular Weight	132.20 g/mol [1][3]
Appearance	Colorless to light yellow clear liquid[1]
Flash Point	20 °C[1]
Boiling Point	114 °C at 1013 hPa
Density	0.83 g/cm³ at 20 °C
Solubility in Water	52 g/L at 25 °C[1]

Hazard Identification and GHS Classification

1,2-Diethoxypropane is classified as a highly flammable liquid and vapor.

Hazard Class	Category	Hazard Statement
Flammable liquids	Category 2	H225: Highly flammable liquid and vapor[1][3]

Signal Word: Danger[1][3]

GHS Pictogram:

Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling 1,2-Diethoxypropane.

Body Part	Required PPE	Specifications
Eyes/Face	Safety Goggles	Tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[4][5]
Skin	Gloves & Protective Clothing	Chemical-impermeable gloves (complying with EU Directive 89/686/EEC and standard EN 374) and fire/flame-resistant, impervious clothing are mandatory.[4][5]
Respiratory	Respirator	A full-face respirator should be used if exposure limits are exceeded or irritation is experienced.[4] For major spills or in areas with high vapor concentrations, a NIOSH-approved self-contained breathing apparatus (SCBA) is required.[6]

Operational and Handling Procedures

To minimize risks, all handling of 1,2-Diethoxypropane must be conducted in a well-ventilated area, preferably within a chemical fume hood.

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 1,2-Diethoxypropane.

Caption: Workflow for safe handling of 1,2-Diethoxypropane.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that a chemical fume hood is operational and that an emergency eyewash station and safety shower are accessible.

• PPE: Don all required personal protective equipment as specified in the table above.

• Grounding: To prevent static discharge, ground and bond all containers and receiving equipment.[1][4][5]

• Dispensing: Use only non-sparking tools and explosion-proof equipment when transferring or using the chemical.[1][4][5]

• Environment: Keep the chemical away from all sources of ignition, including heat, sparks, open flames, and hot surfaces.[1][4] Smoking is strictly prohibited in the handling area.[1][4]

• Avoidance: Avoid direct contact with skin and eyes and inhalation of vapors.[4][5]

Storage and Disposal Plans

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Protocol

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] The recommended storage temperature is below 15°C.[1]

• Store under an inert gas to prevent degradation, as the material is hygroscopic.[1]

• Keep away from incompatible materials and foodstuff containers.[4]

Spill Management

• Evacuate: Immediately evacuate personnel from the spill area.[2][4]

• Ignition Sources: Remove all sources of ignition.[4][5]

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter drains.[4]

• Cleanup: Use spark-proof tools and explosion-proof equipment.[4][5] Absorb the spill with a non-combustible material (e.g., sand, earth) and collect it for disposal.

Disposal Plan

• All waste materials, including contaminated absorbents and empty containers, must be disposed of through an approved waste disposal plant.[1]

• Follow all national and local regulations for hazardous waste disposal.[7]

• Do not mix 1,2-Diethoxypropane waste with other chemical waste streams.[7]

• Uncleaned containers should be treated as hazardous and disposed of in the same manner as the product itself.[7] Alternatively, containers can be triple-rinsed before being recycled or reconditioned.[5]

References

• 1. 1,2-Diethoxypropane 10221-57-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 1,2-Diethoxypropane | C7H16O2 | CID 9793781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. cangardcare.com [cangardcare.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]